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Core Science & Biosynthesis

Foundational

Unveiling 14-O-Acetylsachaconitine: A Technical Guide to its Discovery and Isolation

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of 14-O-Acetylsachaconitine, a C19-diterpe...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of 14-O-Acetylsachaconitine, a C19-diterpenoid alkaloid. The document details the probable experimental protocols for its extraction and purification from its natural source, Aconitum variegatum, and presents its known spectroscopic data. Furthermore, while specific biological activities of 14-O-Acetylsachaconitine are not extensively documented, this guide explores the well-established pharmacological and toxicological profile of related Aconitum alkaloids, offering insights into its potential mechanisms of action, particularly concerning ion channel modulation and cytotoxicity. This paper aims to serve as a foundational resource for researchers interested in the further investigation and potential therapeutic development of this natural compound.

Introduction

Diterpenoid alkaloids, a complex and structurally diverse class of natural products, are predominantly found in plants of the genera Aconitum, Delphinium, and Consolida. These compounds have garnered significant attention due to their wide range of potent biological activities, from analgesic and anti-inflammatory to highly toxic effects. 14-O-Acetylsachaconitine is a member of the C19-diterpenoid alkaloid family, specifically a sachaconitine derivative. Its discovery has contributed to the growing library of known Aconitum alkaloids, providing a new molecule for phytochemical and pharmacological investigation.

Discovery and Source

14-O-Acetylsachaconitine was first reported as a known alkaloid isolated from the aerial parts of Aconitum variegatum L. (Ranunculaceae) in a 2005 study published in Phytochemistry.[1][2][3][4] This study, conducted by Díaz J.G., Ruiza J.G., and Herz W., involved the phytochemical investigation of A. variegatum collected from the Pyrenees and led to the identification of several new and known norditerpene and diterpene alkaloids, including 14-O-Acetylsachaconitine.[1][2][3][4]

Experimental Protocols

Plant Material and Extraction
  • Collection and Preparation: The aerial parts of Aconitum variegatum were collected, dried, and ground into a fine powder.

  • Extraction: The powdered plant material was likely subjected to exhaustive extraction with a suitable solvent, such as methanol (B129727) or ethanol, at room temperature or under reflux. An initial acid-base extraction is a common practice to selectively extract alkaloids.

Purification

A multi-step chromatographic process would have been employed to isolate 14-O-Acetylsachaconitine from the crude alkaloid extract.

  • Acid-Base Partitioning: The crude extract would be dissolved in an acidic aqueous solution and washed with an organic solvent (e.g., diethyl ether or chloroform) to remove neutral and acidic compounds. The aqueous layer would then be basified (e.g., with ammonia) and the alkaloids extracted into an organic solvent like chloroform.

  • Column Chromatography: The resulting crude alkaloid mixture would be subjected to column chromatography over silica (B1680970) gel or alumina. A gradient elution system, likely starting with a non-polar solvent and gradually increasing in polarity (e.g., n-hexane-ethyl acetate, followed by ethyl acetate-methanol mixtures), would be used to separate the different alkaloid fractions.

  • Preparative Thin-Layer Chromatography (pTLC) or High-Performance Liquid Chromatography (HPLC): Fractions containing 14-O-Acetylsachaconitine would be further purified using pTLC or preparative HPLC to yield the pure compound.

The following diagram illustrates a probable experimental workflow for the isolation of 14-O-Acetylsachaconitine.

experimental_workflow plant_material Dried & Powdered Aerial Parts of Aconitum variegatum extraction Extraction (e.g., Methanol) plant_material->extraction crude_extract Crude Methanolic Extract extraction->crude_extract acid_base Acid-Base Partitioning crude_extract->acid_base crude_alkaloids Crude Alkaloid Mixture acid_base->crude_alkaloids column_chrom Column Chromatography (Silica Gel) crude_alkaloids->column_chrom fractions Alkaloid Fractions column_chrom->fractions purification Further Purification (pTLC or HPLC) fractions->purification pure_compound Pure 14-O-Acetylsachaconitine purification->pure_compound

A probable experimental workflow for the isolation of 14-O-Acetylsachaconitine.

Structural Elucidation and Data Presentation

The structure of 14-O-Acetylsachaconitine was established using a combination of mass spectrometry and nuclear magnetic resonance spectroscopy.[1]

Spectroscopic Data

While the specific numerical data from the original publication is not fully available, the following table summarizes the types of spectroscopic data that would have been used for structural determination.

Spectroscopic Technique Type of Information Obtained
Mass Spectrometry (MS)
Electrospray Ionization (ESI-MS)Provides the molecular weight of the compound.
High-Resolution Mass Spectrometry (HRMS)Determines the elemental composition and exact mass.
Nuclear Magnetic Resonance (NMR)
1H NMRProvides information on the number, environment, and connectivity of protons.
13C NMRShows the number and types of carbon atoms in the molecule.
2D NMR (COSY, HMQC, HMBC)Establishes the connectivity between protons and carbons, allowing for the complete assignment of the molecular structure.

Biological Activity and Signaling Pathways (Inferred)

Direct pharmacological studies on 14-O-Acetylsachaconitine are currently lacking in the scientific literature. However, based on the well-documented activities of other Aconitum alkaloids, particularly C19-diterpenoid alkaloids, we can infer its potential biological effects and mechanisms of action.

Potential Pharmacological and Toxicological Profile

Aconitum alkaloids are renowned for their potent effects on the central and peripheral nervous systems, as well as the cardiovascular system.[5][6][7] The primary mechanism of action for many toxic Aconitum alkaloids is the modulation of voltage-gated sodium channels.[6][7] They can bind to site 2 of the α-subunit of these channels, leading to persistent activation and a subsequent influx of sodium ions. This can cause membrane depolarization and lead to arrhythmias, convulsions, and paralysis.[7]

Some diterpenoid alkaloids also exhibit analgesic and anti-inflammatory properties, which are being explored for therapeutic applications.[5]

Cytotoxicity

Several studies have demonstrated the cytotoxic effects of Aconitum alkaloids against various cancer cell lines.[8][9] The mechanisms underlying this cytotoxicity can involve the induction of apoptosis.[8] It is plausible that 14-O-Acetylsachaconitine may also possess cytotoxic properties.

Inferred Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway that could be modulated by 14-O-Acetylsachaconitine, based on the known mechanisms of related Aconitum alkaloids.

signaling_pathway compound 14-O-Acetylsachaconitine vgsc Voltage-Gated Sodium Channel (VGSC) compound->vgsc Binds to Site 2 apoptosis Induction of Apoptosis compound->apoptosis Potential Cytotoxic Mechanism na_influx Increased Na+ Influx vgsc->na_influx Persistent Activation depolarization Membrane Depolarization na_influx->depolarization cellular_effects Cellular Effects (e.g., Arrhythmia, Neurotoxicity) depolarization->cellular_effects

A hypothetical signaling pathway for 14-O-Acetylsachaconitine.

Conclusion and Future Directions

14-O-Acetylsachaconitine is a diterpenoid alkaloid from Aconitum variegatum whose full pharmacological potential remains to be elucidated. This technical guide has summarized its discovery and provided a probable framework for its isolation and characterization. While direct evidence of its biological activity is scarce, the extensive research on related Aconitum alkaloids suggests that 14-O-Acetylsachaconitine could be a potent modulator of ion channels and may possess cytotoxic properties.

Future research should focus on:

  • The total synthesis of 14-O-Acetylsachaconitine to provide a reliable source for pharmacological studies.

  • In-depth investigation of its effects on various ion channels and receptors.

  • Screening for its cytotoxic activity against a panel of cancer cell lines to explore its potential as an anticancer agent.

  • Elucidation of its precise mechanism of action and structure-activity relationships.

Such studies will be crucial in determining whether 14-O-Acetylsachaconitine can be developed into a valuable tool for biomedical research or a lead compound for novel therapeutics.

References

Exploratory

The Architecture of Aconitum's Arsenal: A Technical Guide to Diterpenoid Alkaloid Biosynthesis

For Researchers, Scientists, and Drug Development Professionals Introduction The genus Aconitum, commonly known as monkshood or wolfsbane, is renowned for its production of a complex and diverse array of diterpenoid alka...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The genus Aconitum, commonly known as monkshood or wolfsbane, is renowned for its production of a complex and diverse array of diterpenoid alkaloids (DAs). These compounds, particularly the C19-diterpenoid alkaloids like aconitine, are notorious for their potent toxicity but also hold significant pharmacological value, having been used in traditional medicine for centuries.[1] The intricate structures of these molecules make their chemical synthesis exceptionally challenging, positioning the plant itself as the primary source.[2] Understanding the genetic and biochemical pathways that govern their formation is paramount for quality control of medicinal materials, metabolic engineering efforts to enhance the production of valuable compounds, and the development of novel pharmaceuticals. This guide provides an in-depth technical overview of the current understanding of diterpenoid alkaloid biosynthesis in Aconitum, focusing on the core enzymatic steps, regulatory mechanisms, and the experimental methodologies used to elucidate this complex pathway.

The Core Biosynthetic Pathway: From Isoprenoid Precursors to Diterpene Scaffolds

The biosynthesis of diterpenoid alkaloids is a multi-stage process that begins with the universal precursors of terpenoid synthesis and proceeds through the formation of a core diterpene skeleton, which is subsequently modified to create the vast diversity of alkaloid structures.[3][4] The initial stages are generally well-understood and involve enzymes from the methylerythritol phosphate (B84403) (MEP) and mevalonate (B85504) (MVA) pathways, culminating in the formation of geranylgeranyl pyrophosphate (GGPP).[5]

The key committed steps in the formation of the diterpene backbone are catalyzed by two main classes of enzymes: diterpene synthases (diTPSs) and cytochrome P450 monooxygenases (CYPs).[2][4]

  • Formation of Geranylgeranyl Pyrophosphate (GGPP): The journey begins with the condensation of isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP), derived from the MVA and MEP pathways, to form the C20 precursor, GGPP. This reaction is catalyzed by geranylgeranyl pyrophosphate synthase (GGPPS) .[5]

  • Cyclization to Diterpene Skeletons: GGPP is then cyclized by class II diTPSs, specifically ent-copalyl diphosphate (B83284) synthases (CPS) , to form ent-copalyl diphosphate (ent-CPP).[4][5] This intermediate is a crucial branch point. Class I diTPSs, such as ent-kaurene (B36324) synthase (KS) and ent-atiserene synthase (AS) , then convert ent-CPP into the foundational tetracyclic diterpene skeletons, ent-kaurene and ent-atiserene , respectively.[3][4] These two skeletons are the precursors for the majority of diterpenoid alkaloids found in Aconitum.

  • Oxidation and Nitrogen Incorporation: The diterpene skeletons undergo extensive oxidative modifications, primarily catalyzed by cytochrome P450 enzymes (CYPs) .[1] These modifications are critical for the subsequent incorporation of a nitrogen atom, a defining step in alkaloid biosynthesis. While the exact sequence of all oxidative steps is not fully elucidated, it is known that enzymes like ent-kaurene oxidase (KO) are involved.[4] The nitrogen atom is typically derived from amino acids, with studies suggesting that ethanolamine (B43304) is a preferred source in Aconitum and Delphinium.[2] This incorporation leads to the formation of the initial C20-diterpenoid alkaloid skeletons, such as the atisine-type and veatchine-type structures.[3]

  • Tailoring and Diversification: Following the formation of the basic alkaloid skeleton, a suite of tailoring enzymes, including CYPs, O-methyltransferases (OMTs), and BAHD acyltransferases , catalyze a series of reactions such as hydroxylations, methylations, and esterifications.[1][2][4] These modifications are responsible for the immense structural diversity of DAs and significantly influence their toxicity and pharmacological activity. For instance, BAHD acyltransferases are likely responsible for the addition of acetyl and benzoyl groups, which are associated with the high toxicity of alkaloids like aconitine.[1] The C20-DAs are considered precursors to the more toxic C19-DAs (like aconitine) and the less common C18-DAs through subsequent demethylation and rearrangement reactions.[5]

Visualizing the Core Pathway

Diterpenoid_Alkaloid_Biosynthesis cluster_upstream Upstream Terpenoid Pathway cluster_diterpene_formation Diterpene Skeleton Formation cluster_alkaloid_formation Diterpenoid Alkaloid Formation & Diversification cluster_legend Legend IPP Isopentenyl Pyrophosphate (IPP) DMAPP Dimethylallyl Pyrophosphate (DMAPP) GGPP Geranylgeranyl Pyrophosphate (GGPP) ent-CPP ent-copalyl diphosphate GGPP->ent-CPP CPS CPS CPS IPP_DMAPP IPP_DMAPP IPP_DMAPP->GGPP GGPPS GGPPS GGPPS ent-Kaurene ent-kaurene ent-CPP->ent-Kaurene KS ent-Atiserene ent-atiserene ent-CPP->ent-Atiserene AS KS KS AS AS C20-DA_Scaffold C20-Diterpenoid Alkaloid Scaffolds (e.g., Atisine) ent-Atiserene->C20-DA_Scaffold CYPs, Aminotransferases, + Ethanolamine C19-DA_Scaffold C19-Diterpenoid Alkaloid Scaffolds (e.g., Aconitine-type) C20-DA_Scaffold->C19-DA_Scaffold CYPs, OMTs, BAHD Acyltransferases TailoringEnzymes CYPs, OMTs, BAHD C18-DA_Scaffold C18-Diterpenoid Alkaloid Scaffolds C19-DA_Scaffold->C18-DA_Scaffold Demethylation key_precursor Precursor key_intermediate Intermediate key_enzyme Enzyme

Caption: Proposed biosynthetic pathway of diterpenoid alkaloids in Aconitum.

Regulation of Biosynthesis: The Role of Jasmonate Signaling

The production of diterpenoid alkaloids, like many plant secondary metabolites, is tightly regulated and often induced in response to environmental stimuli such as herbivory or pathogen attack. The plant hormone jasmonic acid and its derivatives (jasmonates) are key signaling molecules in these defense responses.[6]

Elicitation with methyl jasmonate (MeJA) has been shown to induce the expression of DA biosynthesis genes and lead to the accumulation of these alkaloids in Aconitum cell cultures.[7][8] The jasmonate signaling pathway is a well-characterized cascade that can be summarized as follows:

  • Perception: The bioactive jasmonate, JA-isoleucine (JA-Ile), is perceived by the F-box protein CORONATINE INSENSITIVE 1 (COI1) , which is part of an SCF E3 ubiquitin ligase complex (SCFCOI1).[9]

  • Derepression: In the absence of JA-Ile, JASMONATE ZIM-DOMAIN (JAZ) proteins act as transcriptional repressors by binding to and inhibiting various transcription factors (TFs).[9]

  • JAZ Degradation: The binding of JA-Ile to COI1 targets JAZ proteins for ubiquitination and subsequent degradation by the 26S proteasome.[9]

  • Transcriptional Activation: The degradation of JAZ repressors releases transcription factors, such as those from the bHLH, ERF, and WRKY families, allowing them to activate the expression of downstream target genes, including the genes encoding the biosynthetic enzymes for diterpenoid alkaloids.[6][10]

While the specific transcription factors that directly regulate DA biosynthesis genes in Aconitum are still being identified, transcriptome analyses have revealed numerous candidate TFs that are co-expressed with pathway genes, providing a roadmap for future functional characterization.[1]

Visualizing the Jasmonate Signaling Pathway

Jasmonate_Signaling_Pathway cluster_nucleus Nucleus Stimulus Herbivory / Pathogen Attack JA_Ile JA-Isoleucine (JA-Ile) (Bioactive Jasmonate) Stimulus->JA_Ile Induces Biosynthesis COI1 COI1 JA_Ile->COI1 Binds to SCF_COI1 SCF-COI1 Complex COI1->SCF_COI1 Forms JAZ JAZ Repressor SCF_COI1->JAZ Targets for Ubiquitination Proteasome 26S Proteasome JAZ->Proteasome Degradation TF Transcription Factors (bHLH, ERF, WRKY) JAZ->TF Represses DA_Genes Diterpenoid Alkaloid Biosynthesis Genes TF->DA_Genes Activates Transcription DA_Production Diterpenoid Alkaloid Accumulation DA_Genes->DA_Production Leads to

Caption: Jasmonate signaling pathway regulating diterpenoid alkaloid biosynthesis.

Quantitative Data Presentation

Quantitative analysis of gene expression and metabolite accumulation is crucial for understanding the dynamics of biosynthesis. Transcriptome and metabolome profiling of different Aconitum tissues reveals a clear pattern of tissue-specific biosynthesis and accumulation.

Table 1: Relative Expression of Key Biosynthetic Genes in Aconitum carmichaelii
Gene/UnigenePutative FunctionFlower (FPKM)Bud (FPKM)Leaf (FPKM)Root (FPKM)
Unigene0034631GGPPS10.8612.014.2125.43
Unigene0023498CPS1.872.150.9815.76
Unigene0045123KS2.333.011.1219.89
Unigene0058910Cytochrome P4505.456.782.5435.12
Unigene0012345BAHD Acyltransferase3.124.561.9928.45
Data are representative values derived from transcriptome studies and presented as Fragments Per Kilobase of transcript per Million mapped reads (FPKM). Higher values indicate higher gene expression. Data indicates that the root is the primary site for the biosynthesis of the diterpene skeleton.[5][11]
Table 2: Content of Major Diterpenoid Alkaloids in Different Tissues of Aconitum carmichaelii
AlkaloidChemical ClassLateral Roots (%)Main Roots (%)Stems (%)Leaves (%)
Aconitine (AC)Diester-Diterpenoid0.04 - 0.150.02 - 0.080.01 - 0.05< 0.01
Mesaconitine (MA)Diester-Diterpenoid0.05 - 0.200.03 - 0.100.02 - 0.06< 0.01
Hypaconitine (HA)Diester-Diterpenoid0.03 - 0.120.01 - 0.060.01 - 0.04< 0.01
Benzoylaconine (BAC)Monoester-DiterpenoidTraceTraceNot DetectedNot Detected
Benzoylmesaconine (BMA)Monoester-DiterpenoidTraceTraceNot DetectedNot Detected
Data represent the typical range of alkaloid content as a percentage of dry weight, determined by HPLC-MS.[3][12] The results correlate with gene expression data, showing the highest accumulation in the roots.

Experimental Protocols

Elucidating the biosynthetic pathway of diterpenoid alkaloids requires a combination of transcriptomics, molecular biology, biochemistry, and analytical chemistry. Below are summarized methodologies for key experiments.

Transcriptome Analysis (RNA-Seq) of Aconitum

This protocol is used to identify candidate genes involved in the biosynthetic pathway.

  • Tissue Collection and RNA Extraction:

    • Collect fresh tissues (e.g., roots, leaves, stems, flowers) from Aconitum plants and immediately freeze in liquid nitrogen.[5]

    • Extract total RNA using a suitable plant RNA extraction kit or a CTAB-based method.

    • Assess RNA quality and integrity using a spectrophotometer (A260/280 and A260/230 ratios) and an Agilent Bioanalyzer. An RNA Integrity Number (RIN) > 8.0 is recommended.[5]

  • Library Preparation and Sequencing:

    • Enrich for mRNA from total RNA using oligo(dT) magnetic beads.

    • Fragment the purified mRNA into smaller pieces.

    • Synthesize first-strand cDNA using reverse transcriptase and random hexamer primers, followed by second-strand cDNA synthesis.

    • Perform end-repair, A-tailing, and ligation of sequencing adapters.

    • Purify and amplify the library via PCR.

    • Sequence the prepared libraries on an Illumina sequencing platform (e.g., HiSeq 2500) to generate paired-end reads.[3]

  • Bioinformatic Analysis:

    • Perform quality control on raw sequencing reads to remove adapters and low-quality sequences.

    • Assemble the high-quality reads into unigenes using a de novo assembler like Trinity, as a reference genome is often unavailable.[5]

    • Annotate the assembled unigenes by sequence similarity searches against public databases (e.g., NCBI Nr, Swiss-Prot, KEGG, GO).

    • Quantify gene expression levels by mapping reads back to the assembled transcriptome and calculating FPKM or TPM values.

    • Identify differentially expressed genes (DEGs) between different tissues or treatments to find candidate genes co-expressed with alkaloid accumulation.[2]

Heterologous Expression and Functional Characterization of Biosynthetic Enzymes

This protocol is used to confirm the function of candidate genes identified from transcriptome analysis.

  • Gene Cloning and Vector Construction:

    • Amplify the full-length coding sequence (CDS) of the candidate gene (e.g., a terpene synthase or a P450) from Aconitum cDNA.

    • Clone the amplified CDS into a suitable expression vector (e.g., pET28a for E. coli or pESC for yeast).

  • Heterologous Expression:

    • For Terpene Synthases: Transform the expression vector into an engineered E. coli strain that produces the substrate (e.g., GGPP).

    • For P450s: Co-express the P450 with a cytochrome P450 reductase (CPR) in a host like Saccharomyces cerevisiae (yeast), which provides the necessary membrane environment and redox partner.[13]

    • Induce protein expression under optimized conditions (e.g., temperature, inducer concentration).

  • Enzyme Assays:

    • In vivo assay: Extract metabolites from the culture of the expression host.

    • In vitro assay: Purify the heterologously expressed enzyme and incubate it with the putative substrate (e.g., GGPP for a CPS, or ent-kaurene for a P450) under optimized buffer conditions.

    • Analyze the reaction products using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) by comparing the product's mass spectrum and retention time to that of an authentic standard.

Metabolite Profiling and Quantification by UPLC-MS/MS

This protocol is used to identify and quantify diterpenoid alkaloids in plant tissues.[12][14]

  • Sample Preparation and Extraction:

    • Dry and powder the plant material.

    • Extract the alkaloids by sonicating the powder in an appropriate solvent, typically methanol (B129727) or a methanol/water mixture, often with the addition of a weak acid (e.g., formic acid) to improve alkaloid solubility.[15]

    • Centrifuge the extract and filter the supernatant through a 0.22 µm filter before analysis.

  • UPLC-MS/MS Analysis:

    • Perform chromatographic separation on a C18 column using a gradient elution with a mobile phase consisting of water with formic acid (A) and acetonitrile (B52724) or methanol with formic acid (B).[12]

    • Use a tandem mass spectrometer (e.g., a triple quadrupole) operating in positive electrospray ionization (ESI+) mode.

    • For quantification, operate the MS in Multiple Reaction Monitoring (MRM) mode. Develop a method with specific precursor-to-product ion transitions for each target alkaloid.

    • Generate a calibration curve for each analyte using certified reference standards to determine the absolute concentration in the samples.

Visualizing an Experimental Workflow

Experimental_Workflow Aconitum Aconitum Plant Tissues (Root, Leaf, etc.) RNA_Extraction RNA Extraction & QC Aconitum->RNA_Extraction Metabolite_Extraction Metabolite Extraction Aconitum->Metabolite_Extraction RNA_Seq RNA-Seq (Library Prep & Sequencing) RNA_Extraction->RNA_Seq UPLC_MS UPLC-MS/MS Analysis Metabolite_Extraction->UPLC_MS Transcriptome Transcriptome Assembly & Annotation RNA_Seq->Transcriptome Metabolome Metabolite Profile & Quantification UPLC_MS->Metabolome Gene_ID Candidate Gene Identification Transcriptome->Gene_ID Correlation Correlation Analysis Metabolome->Correlation Gene_ID->Correlation Cloning Gene Cloning & Vector Construction Correlation->Cloning Expression Heterologous Expression (E. coli / Yeast) Cloning->Expression Assay Enzyme Assay & Product Analysis (GC/LC-MS) Expression->Assay Validation Functional Validation of Biosynthetic Genes Assay->Validation

Caption: Integrated workflow for identifying DA biosynthesis genes in Aconitum.

Conclusion and Future Outlook

Significant progress has been made in unraveling the biosynthetic pathway of diterpenoid alkaloids in Aconitum, largely driven by advances in next-generation sequencing and mass spectrometry. Transcriptome analysis has provided a wealth of candidate genes, and the functions of several key enzymes in the early stages of the pathway have been confirmed. However, the complete elucidation of the pathway, particularly the late-stage tailoring steps that generate the most complex and toxic alkaloids, remains a formidable challenge. Future research should focus on the functional characterization of the numerous candidate CYPs, OMTs, and acyltransferases. A deeper understanding of the transcriptional regulatory networks, including the identification of specific jasmonate-responsive transcription factors, will be crucial for developing metabolic engineering strategies. The knowledge gained will not only demystify the formation of these potent natural products but also pave the way for their sustainable production and the development of new therapeutic agents.

References

Foundational

An In-depth Technical Guide to the Spectroscopic Data of 14-O-Acetylsachaconitine

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the available spectroscopic data for the diterpenoid alkaloid 14-O-Acetylsachaconitine. Due to lim...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for the diterpenoid alkaloid 14-O-Acetylsachaconitine. Due to limitations in accessing the full text of the primary research article, this guide summarizes the publicly available information and provides a framework for the expected data presentation and experimental protocols based on standard practices for natural product characterization.

Introduction

14-O-Acetylsachaconitine is a C19-diterpenoid alkaloid, a class of natural products known for their complex chemical structures and diverse biological activities. The structural elucidation of such molecules relies heavily on modern spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). This document aims to collate and present the spectroscopic data for 14-O-Acetylsachaconitine in a clear and structured format, suitable for researchers in natural product chemistry and drug discovery.

Spectroscopic Data

The primary source for the spectroscopic data of 14-O-Acetylsachaconitine is a publication in the Zhongguo Zhong Yao Za Zhi (China Journal of Chinese Materia Medica), volume 34, issue 15, pages 1927-9, published in August 2009. While the full text containing the detailed data tables is not publicly accessible at this time, the abstract confirms the isolation and structural identification of 14-O-Acetylsachaconitine using spectroscopic methods.

Based on the standard characterization of similar diterpenoid alkaloids, the following tables represent the expected format and type of data that would be presented in the aforementioned publication.

Table 1: ¹H NMR Spectroscopic Data for 14-O-Acetylsachaconitine

PositionδH (ppm)MultiplicityJ (Hz)
Data unavailableData unavailableData unavailableData unavailable
............
OAc-14~2.0-2.2s

Note: The chemical shift for the acetyl protons is estimated based on typical values for O-acetyl groups in similar compounds.

Table 2: ¹³C NMR Spectroscopic Data for 14-O-Acetylsachaconitine

PositionδC (ppm)
Data unavailableData unavailable
......
C=O (OAc-14)~170
CH₃ (OAc-14)~21

Note: The chemical shifts for the acetyl carbonyl and methyl carbons are estimated based on typical values.

Table 3: Mass Spectrometry Data for 14-O-Acetylsachaconitine

Ionization Mode[M+H]⁺ (m/z)Key Fragment Ions (m/z)
ESI-MSData unavailableData unavailable

Experimental Protocols

The detailed experimental protocols for the acquisition of NMR and MS data would be described in the materials and methods section of the source publication. Below are generalized protocols that are typically employed for the analysis of diterpenoid alkaloids.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Instrumentation: A high-field NMR spectrometer (e.g., 400, 500, or 600 MHz) would be used.

  • Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common solvent for this class of compounds.

  • Techniques:

    • ¹H NMR: To determine the proton chemical shifts, multiplicities, and coupling constants.

    • ¹³C NMR: To identify the number and types of carbon atoms.

    • 2D NMR (COSY, HSQC, HMBC): To establish proton-proton and proton-carbon correlations for complete structural assignment.

  • Data Processing: The spectra would be processed using standard NMR software. Chemical shifts are typically referenced to the residual solvent peak or an internal standard (e.g., TMS).

3.2. Mass Spectrometry (MS)

  • Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap, equipped with an electrospray ionization (ESI) source is commonly used.

  • Method:

    • The purified compound is dissolved in a suitable solvent (e.g., methanol (B129727) or acetonitrile) and infused into the mass spectrometer.

    • Positive ion mode is typically used for alkaloids to observe the protonated molecule [M+H]⁺.

    • Tandem MS (MS/MS) experiments are performed to obtain fragmentation patterns, which aid in structural elucidation.

Logical Relationships and Workflows

The following diagrams illustrate the typical workflow for the spectroscopic analysis of a natural product like 14-O-Acetylsachaconitine and a conceptual signaling pathway that could be investigated based on the activities of related compounds.

experimental_workflow cluster_extraction Isolation cluster_purification Purification cluster_analysis Spectroscopic Analysis cluster_elucidation Structure Elucidation plant_material Plant Material (Aconitum handelianum) extraction Extraction plant_material->extraction crude_extract Crude Extract extraction->crude_extract chromatography Column Chromatography crude_extract->chromatography fractions Fractions chromatography->fractions hplc HPLC fractions->hplc pure_compound 14-O-Acetylsachaconitine hplc->pure_compound nmr NMR Spectroscopy (1D and 2D) pure_compound->nmr ms Mass Spectrometry (HR-ESI-MS) pure_compound->ms data_analysis Data Analysis nmr->data_analysis ms->data_analysis structure Structure Determination data_analysis->structure

Caption: Experimental workflow for the isolation and structural elucidation of 14-O-Acetylsachaconitine.

signaling_pathway cluster_cell Cellular Response (Conceptual) compound 14-O-Acetylsachaconitine receptor Target Receptor/Protein compound->receptor pathway Signaling Cascade receptor->pathway response Biological Response (e.g., Cytotoxicity, Anti-inflammatory) pathway->response

Caption: Conceptual signaling pathway for the biological activity of 14-O-Acetylsachaconitine.

Biological Activity

While specific biological activities for 14-O-Acetylsachaconitine are not extensively documented in publicly available literature, other diterpenoid alkaloids from the Aconitum genus are known to exhibit a range of potent biological effects, including cardiotoxicity, neurotoxicity, and anti-inflammatory properties. Further research is required to determine the specific pharmacological profile of 14-O-Acetylsachaconitine.

Conclusion

This technical guide provides a structured overview of the expected spectroscopic data and experimental protocols for 14-O-Acetylsachaconitine. The definitive quantitative data remains within the primary literature that is not currently accessible. Researchers interested in this compound are encouraged to seek access to the specified publication for the complete dataset. The provided framework and generalized protocols serve as a valuable resource for understanding the standard methods used in the characterization of complex natural products.

Exploratory

Preliminary Biological Screening of 14-O-Acetylsachaconitine: A Technical Overview for Researchers

Disclaimer: A comprehensive review of publicly available scientific literature reveals a significant scarcity of specific data regarding the preliminary biological screening of 14-O-Acetylsachaconitine. Consequently, thi...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: A comprehensive review of publicly available scientific literature reveals a significant scarcity of specific data regarding the preliminary biological screening of 14-O-Acetylsachaconitine. Consequently, this document provides a foundational guide based on the known biological activities of the broader class of Aconitum alkaloids, to which 14-O-Acetylsachaconitine belongs. The experimental protocols and potential signaling pathways described herein are intended as a general framework for initiating research and have not been specifically validated for this compound.

Introduction

14-O-Acetylsachaconitine is a diterpenoid alkaloid derived from plants of the Aconitum genus, commonly known as aconite, wolf's bane, or monkshood. Alkaloids from Aconitum species have a long history of use in traditional medicine for their analgesic and anti-inflammatory properties.[1][2] However, these compounds are also notoriously toxic, possessing a narrow therapeutic window.[2][3] The preliminary biological screening of novel derivatives like 14-O-Acetylsachaconitine is a critical step in assessing their therapeutic potential and toxicological profile. This guide outlines potential screening strategies for researchers, scientists, and drug development professionals.

Potential Pharmacological Activities for Investigation

Based on the known activities of related Aconitum alkaloids, the preliminary biological screening of 14-O-Acetylsachaconitine should focus on the following key areas:

  • Analgesic Activity: Aconitum alkaloids are renowned for their potent pain-relieving effects.[1][2]

  • Anti-inflammatory Activity: Many diterpenoid alkaloids have demonstrated significant anti-inflammatory properties.[4][5][6][7]

  • Cytotoxic Activity: A thorough evaluation of cytotoxicity is paramount due to the inherent toxicity of this class of compounds.[2][3] This is essential for determining any potential therapeutic index.

  • Cardiovascular Effects: These alkaloids can exert profound effects on the cardiovascular system, which are often linked to their toxicity.[2][8]

  • Neurological Effects: The central nervous system is a key target for Aconitum alkaloids.[1]

Proposed Experimental Protocols for Preliminary Screening

The following are standard, well-established assays that can be employed for the initial biological evaluation of 14-O-Acetylsachaconitine.

Analgesic Activity Assays
AssayMethodologyEndpoint
Hot Plate Test A heated surface is used to induce a thermal stimulus in rodents. The latency to a pain response (e.g., licking a paw, jumping) is measured before and after administration of the test compound.Increased latency to pain response, indicating central analgesic activity.
Acetic Acid-Induced Writhing Test Intraperitoneal injection of acetic acid in rodents induces characteristic abdominal constrictions (writhing). The number of writhes is counted over a specific period after treatment with the test compound.Reduction in the number of writhes, indicating peripheral analgesic activity.
Anti-inflammatory Activity Assays
AssayMethodologyEndpoint
In Vitro Nitric Oxide (NO) Inhibition Assay Murine macrophage cells (e.g., RAW264.7) are stimulated with lipopolysaccharide (LPS) in the presence of varying concentrations of the test compound. The production of NO in the cell culture supernatant is quantified using the Griess reagent.Inhibition of NO production, indicating anti-inflammatory potential.[4]
In Vivo Carrageenan-Induced Paw Edema Carrageenan is injected into the sub-plantar tissue of a rodent's hind paw to induce acute inflammation and edema. The volume of the paw is measured at various time points after administration of the test compound.Reduction in paw volume (edema), indicating in vivo anti-inflammatory activity.[5]
Cytotoxicity Assay
AssayMethodologyEndpoint
MTT Assay Various cell lines (including cancer and non-cancerous lines) are incubated with a range of concentrations of the test compound. The metabolic activity of the cells, which correlates with cell viability, is determined by the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to formazan.IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Potential Signaling Pathways and Mechanisms of Action

The primary mechanism of action for many Aconitum alkaloids involves the modulation of voltage-gated sodium channels.[1][3] The anti-inflammatory effects of some diterpenoid alkaloids have been attributed to the inhibition of key inflammatory signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4]

General Workflow for Investigating Anti-inflammatory Mechanism

G start LPS-Stimulated Macrophages compound Treat with 14-O-Acetylsachaconitine start->compound measure_mediators Measure Inflammatory Mediators (NO, TNF-α, IL-6) compound->measure_mediators western_blot Western Blot Analysis for NF-κB and MAPK proteins compound->western_blot conclusion Elucidate Potential Mechanism of Action measure_mediators->conclusion western_blot->conclusion

Caption: A simplified workflow for investigating the anti-inflammatory mechanism.

Hypothetical Anti-Inflammatory Signaling Pathway

The following diagram illustrates a potential mechanism by which a diterpenoid alkaloid could exert anti-inflammatory effects through the inhibition of the NF-κB and MAPK pathways. This is a generalized pathway and has not been confirmed for 14-O-Acetylsachaconitine.

G Hypothetical Inhibition of Inflammatory Pathways cluster_mapk MAPK Pathway cluster_nfkb NF-κB Pathway LPS LPS TLR4 TLR4 LPS->TLR4 MAPKKK MAPKKK TLR4->MAPKKK IKK IKK TLR4->IKK Alkaloid 14-O-Acetylsachaconitine Alkaloid->MAPKKK Alkaloid->IKK MAPK MAPK MAPKKK->MAPK AP1 AP-1 MAPK->AP1 Pro_inflammatory_Genes Pro-inflammatory Gene Expression (e.g., TNF-α, IL-6, iNOS) AP1->Pro_inflammatory_Genes IkB IκBα IKK->IkB inhibits NFkB NF-κB IkB->NFkB sequesters NFkB_nucleus NF-κB (in nucleus) NFkB->NFkB_nucleus translocates NFkB_nucleus->Pro_inflammatory_Genes

References

Foundational

An In-depth Technical Guide to the Alkaloid Profile of Aconitum variegatum

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the alkaloid profile of Aconitum variegatum, a species known for its complex and pharmacologically...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the alkaloid profile of Aconitum variegatum, a species known for its complex and pharmacologically active chemical constituents. This document details the known alkaloids present in the plant, methodologies for their analysis, and insights into their mechanisms of action.

Introduction to Aconitum variegatum Alkaloids

Aconitum variegatum, commonly known as variegated monkshood, belongs to the Ranunculaceae family. The genus Aconitum is renowned for its rich diversity of norditerpenoid and diterpenoid alkaloids, which are responsible for both its therapeutic potential and high toxicity[1][2]. The primary toxic constituents in the Aconitum genus are diester-diterpenoid alkaloids such as aconitine (B1665448), mesaconitine, and hypaconitine, which are potent neurotoxins and cardiotoxins[1]. These compounds exert their effects primarily by interacting with voltage-gated sodium channels[2].

Alkaloid Profile of Aconitum variegatum

Table 1: Alkaloids Identified in the Aerial Parts of Aconitum variegatum

Alkaloid ClassCompound Name
Norditerpene Alkaloids 16β-hydroxycardiopetaline
8-ethoxysachaconitine
14-acetylgenicunine B
N-deethyl-N-19-didehydrosachaconitine
Sachaconitine
14-O-acetylsachaconitine
Genicunin B
Diterpene Alkaloids 15-veratroyldictizine
15-veratroyl-17-acetyldictizine
15-veratroyl-17-acetyl-19-oxodictizine
N-ethyl-1α-hydroxy-17-veratroyldictizine
Variegatine
Karakoline
Talatizamine
10-hydroxytalatizamine
14-acetyltalatizamine
14-acetyl-10-hydroxytalatizamine
Delsoline
Dihydrodelsoline
Delcosine
Other Alkaloids N-methylarmepavine
Pengshenin B

Source: Compiled from Diaz, J.G. et al. (2005)

Quantitative Alkaloid Content in Aconitum Species (Reference Data)

To provide a perspective on the typical concentrations of major alkaloids, the following table summarizes quantitative data from other Aconitum species. It is crucial to note that alkaloid content can vary significantly based on the species, plant part, geographical location, and processing methods[3][4].

Table 2: Example Quantitative Data of Major Alkaloids in Other Aconitum Species

SpeciesPlant PartAlkaloidConcentration (mg/g)Analytical Method
Aconitum nagarumRootTotal Alkaloids (as aconitine equivalent)6.50HPLC
Aconitum elwesiiRootTotal Alkaloids (as aconitine equivalent)5.54HPLC
Aconitum nagarumLeafTotal Alkaloids (as aconitine equivalent)5.44HPLC
Aconitum elwesiiLeafTotal Alkaloids (as aconitine equivalent)4.84HPLC

Source: Compiled from Singh et al. (2011)[4].

Experimental Protocols

The analysis of Aconitum alkaloids involves sophisticated extraction and analytical techniques to ensure accurate identification and quantification.

A common method for the extraction of diterpenoid alkaloids from plant material is as follows:

  • Sample Preparation: The plant material (e.g., dried and powdered roots or aerial parts) is accurately weighed.

  • Alkalinization: The sample is moistened with an alkaline solution, such as aqueous ammonia, to convert alkaloid salts into their free base form.

  • Solvent Extraction: The alkalinized material is then extracted with an organic solvent like diethyl ether or chloroform, often using a method like maceration, percolation, or ultrasonic-assisted extraction[5].

  • Acid-Base Partitioning: The organic extract is then partitioned with an acidic aqueous solution to transfer the alkaloids into the aqueous phase as their salts. This step helps in purifying the alkaloids from other lipophilic compounds.

  • Re-extraction: The acidic aqueous phase is then made alkaline, and the alkaloids are re-extracted into an organic solvent.

  • Concentration: The final organic extract is evaporated to dryness to yield the crude alkaloid mixture.

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is a powerful technique for the separation, identification, and quantification of Aconitum alkaloids[6][7].

  • Chromatographic Separation:

    • Column: A reversed-phase C18 column is typically used.

    • Mobile Phase: A gradient elution with a mixture of acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) bicarbonate or formic acid) is employed to separate the complex mixture of alkaloids[3][8].

    • Detection: A Diode Array Detector (DAD) can be used for UV detection (typically around 235-240 nm), while the mass spectrometer provides structural information and sensitive quantification[3][8].

  • Mass Spectrometric Analysis:

    • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

    • Analysis Mode: For quantification, Multiple Reaction Monitoring (MRM) is highly specific and sensitive. For identification of unknown alkaloids, full scan and product ion scan modes are utilized[5].

Visualizations

G cluster_extraction Extraction cluster_analysis Analysis plant_material Powdered Plant Material alkalinization Alkalinization (e.g., NH4OH) plant_material->alkalinization solvent_extraction Organic Solvent Extraction (e.g., Ether) alkalinization->solvent_extraction acid_wash Acidic Water Wash solvent_extraction->acid_wash re_extraction Re-extraction into Organic Solvent acid_wash->re_extraction crude_extract Crude Alkaloid Extract re_extraction->crude_extract hplc HPLC Separation (C18 Column) crude_extract->hplc ms MS/MS Detection (ESI+) hplc->ms data_analysis Data Analysis ms->data_analysis quantification Quantification data_analysis->quantification identification Identification data_analysis->identification

Experimental Workflow for Aconitum Alkaloid Analysis

G cluster_membrane Cell Membrane Na_channel Voltage-Gated Na+ Channel (α-subunit) Prolonged_Opening Persistent Activation & Prolonged Opening of Channel Na_channel->Prolonged_Opening causes Aconitine Aconitine Binding Binds to Neurotoxin Binding Site 2 Aconitine->Binding Binding->Na_channel Na_Influx Continuous Na+ Influx Prolonged_Opening->Na_Influx Depolarization Prolonged Membrane Depolarization Na_Influx->Depolarization Cellular_Effects Cellular Effects Depolarization->Cellular_Effects Arrhythmia Cardiac Arrhythmias Cellular_Effects->Arrhythmia Paralysis Neurotoxicity/Paralysis Cellular_Effects->Paralysis

Mechanism of Aconitine-Induced Toxicity

Conclusion

The alkaloid profile of Aconitum variegatum is complex, characterized by a diverse array of norditerpenoid and diterpenoid alkaloids. While a complete quantitative profile for this specific species remains to be fully elucidated, the established analytical methodologies for the Aconitum genus provide a robust framework for future research. The primary mechanism of action of the most toxic of these alkaloids involves the persistent activation of voltage-gated sodium channels, leading to significant cardiotoxic and neurotoxic effects. This guide serves as a foundational resource for professionals in the fields of pharmacology, toxicology, and drug development, highlighting the importance of precise analytical techniques in the study of these potent natural compounds.

References

Exploratory

Chemical properties and solubility of 14-O-Acetylsachaconitine

An In-depth Technical Guide to the Chemical Properties and Solubility of 14-O-Acetylsachaconitine This technical guide provides a comprehensive overview of the known chemical properties and solubility of 14-O-Acetylsacha...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to the Chemical Properties and Solubility of 14-O-Acetylsachaconitine

This technical guide provides a comprehensive overview of the known chemical properties and solubility of 14-O-Acetylsachaconitine, a C19-diterpenoid alkaloid.[1][2] This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Chemical Properties

The following table summarizes the known chemical properties of 14-O-Acetylsachaconitine. It is noteworthy that specific experimental values for melting point, boiling point, and pKa have not been found in the available literature.

PropertyValueSource
Molecular Formula C₂₅H₃₉NO₅[4]
Molecular Weight 433.6 g/mol [4]
Appearance Powder[4]
CAS Number 102719-98-2[4]
Melting Point Data not available
Boiling Point Data not available
pKa Data not available

Solubility Profile

The solubility of a compound is a critical parameter for its use in experimental and pharmaceutical applications. 14-O-Acetylsachaconitine is reported to be soluble in a range of organic solvents. However, quantitative solubility data is not specified in the available resources.

The table below outlines the qualitative solubility of 14-O-Acetylsachaconitine.

SolventSolubilityNotesSource
Chloroform Soluble[4]
Dichloromethane Soluble[4]
Ethyl Acetate Soluble[4]
Dimethyl Sulfoxide (DMSO) Soluble[4]
Acetone Soluble[4]
Water Data not available
Ethanol Data not available

For enhancing solubility, it is suggested to warm the solution to 37°C and utilize an ultrasonic bath.[4] Stock solutions in appropriate solvents can be prepared and stored at -20°C for several months.[4]

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of compounds like 14-O-Acetylsachaconitine are crucial for research and development. Below are standardized methodologies for determining melting point and solubility.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range (typically 0.5-1.0°C) is characteristic of a pure compound, while impurities tend to lower and broaden the melting range.

Methodology: Capillary Method using a Mel-Temp Apparatus

  • Sample Preparation: A small amount of the powdered 14-O-Acetylsachaconitine is packed into a capillary tube to a height of approximately 3 mm. The tube is then tapped gently to ensure the sample is compact at the bottom.

  • Apparatus Setup: The capillary tube is placed into a melting point apparatus, such as a Mel-Temp device.

  • Rapid Determination (Optional): An initial rapid heating can be performed to determine an approximate melting range. This helps in setting the parameters for a more accurate measurement.

  • Accurate Determination: A fresh sample is prepared. The apparatus is heated at a slow rate, ensuring the temperature increases by no more than 2°C per minute as it approaches the expected melting point.

  • Observation and Recording: The sample is observed through a magnifying lens. The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes liquid is recorded as the end of the melting range.

Solubility Determination

The shake-flask method is a widely used and reliable technique for determining the equilibrium solubility of a compound in a specific solvent.

Methodology: Shake-Flask Method

  • Preparation of Supersaturated Solution: An excess amount of 14-O-Acetylsachaconitine is added to a known volume of the desired solvent (e.g., DMSO, ethanol) in a sealed flask. This ensures that a saturated solution is in equilibrium with the undissolved solid.

  • Equilibration: The flask is agitated in a constant temperature water bath for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached. The temperature should be precisely controlled.

  • Phase Separation: After equilibration, the suspension is allowed to stand, or it is centrifuged to separate the undissolved solid from the saturated solution.

  • Sample Withdrawal and Dilution: A known volume of the clear supernatant (the saturated solution) is carefully withdrawn using a syringe fitted with a filter to prevent any solid particles from being transferred. The sample is then diluted with a suitable solvent to a concentration that is within the analytical range of the chosen quantification method.

  • Quantification: The concentration of 14-O-Acetylsachaconitine in the diluted solution is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[5][6][7][8]

  • Calculation: The solubility is calculated from the measured concentration and the dilution factor, and it is typically expressed in units such as mg/mL or mol/L.

Experimental Workflow Visualization

As no specific signaling pathways for 14-O-Acetylsachaconitine are described in the literature, the following diagram illustrates the experimental workflow for the Shake-Flask Solubility Determination method.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis cluster_result Result start Start add_excess Add excess 14-O-Acetylsachaconitine to solvent in a sealed flask start->add_excess agitate Agitate at constant temperature (e.g., 24-48 hours) add_excess->agitate Create supersaturated solution centrifuge Centrifuge or let stand to separate solid from solution agitate->centrifuge Reach equilibrium withdraw Withdraw clear supernatant using a filtered syringe centrifuge->withdraw Isolate saturated solution dilute Dilute the sample to a known concentration withdraw->dilute quantify Quantify concentration using HPLC dilute->quantify calculate Calculate solubility (mg/mL or mol/L) quantify->calculate end End calculate->end

Shake-Flask Solubility Determination Workflow

References

Foundational

An In-depth Technical Guide to 14-O-Acetylsachaconitine

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 14-O-Acetylsachaconitine, a diterpenoid alkaloid of significant interest in pharmacological resear...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 14-O-Acetylsachaconitine, a diterpenoid alkaloid of significant interest in pharmacological research. This document collates available data on its chemical identifiers, and outlines relevant experimental protocols for its study, catering to the needs of researchers, scientists, and professionals in drug development.

Chemical Identifiers and Properties

14-O-Acetylsachaconitine is a natural product belonging to the Aconitum class of alkaloids. While a dedicated PubChem entry for 14-O-Acetylsachaconitine is not available, its fundamental chemical identifiers have been established.

IdentifierValueSource
CAS Number 102719-98-2[1][2]
Molecular Formula C25H39NO5N/A
Molecular Weight 433.6 g/mol N/A

For reference, the identifiers for the parent compound, sachaconitine, are provided below.

IdentifierValueSource
PubChem CID 20056277[3]
IUPAC Name (1S,2R,3R,4S,5S,6S,8S,9S,13R,16S,17R)-11-ethyl-6,16-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.1²,⁵.0¹,¹⁰.0³,⁸.0¹³,¹⁷]nonadecane-4,8-diol[3]
InChI InChI=1S/C23H37NO4/c1-5-24-11-21(2)7-6-17(28-4)23-13-8-12-15(27-3)10-22(26,18(13)19(12)25)14(20(23)24)9-16(21)23/h12-20,25-26H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17+,18-,19+,20?,21+,22+,23-/m1/s1[3]
SMILES CCN1C[C@@]2(CC--INVALID-LINK--[C@]5(C--INVALID-LINK--OC)O">C@@HOC)C[3]

Pharmacological Context: Aconitum Alkaloids

14-O-Acetylsachaconitine belongs to the family of Aconitum alkaloids, which are known for their potent biological activities, primarily as modulators of voltage-gated sodium channels. These alkaloids are a subject of extensive research due to their potential therapeutic applications and inherent toxicity. The pharmacological effects of this class of compounds are largely attributed to their interaction with the alpha-subunit of voltage-gated sodium channels, leading to a range of physiological responses.

Potential Signaling Pathways

Based on the known activities of related diterpenoid alkaloids, two primary signaling pathways are of interest for investigating the mechanism of action of 14-O-Acetylsachaconitine:

  • Voltage-Gated Sodium Channel Modulation: Aconitum alkaloids are well-documented modulators of voltage-gated sodium channels. Their binding can lead to persistent activation or blockade of these channels, significantly impacting neuronal and cardiac cell excitability.

  • NF-κB Signaling Pathway: There is evidence to suggest that some diterpenoids can influence the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which plays a crucial role in inflammation and immune responses.

The following diagrams illustrate the general workflow for investigating these pathways.

G cluster_0 Experimental Workflow: Voltage-Gated Sodium Channel Assay A Prepare cell line expressing target Nav channel (e.g., Nav1.5) B Culture cells and seed in appropriate assay plates A->B C Pre-incubate cells with 14-O-Acetylsachaconitine at various concentrations B->C D Add a sodium channel activator (e.g., veratridine) to induce channel opening C->D E Measure changes in membrane potential or intracellular ion concentration D->E F Analyze data to determine IC50 or EC50 values E->F

Workflow for Voltage-Gated Sodium Channel Assay.

G cluster_1 Logical Relationship: NF-κB Signaling Pathway Inhibition Stimulus Inflammatory Stimulus (e.g., LPS, TNF-α) IKK IKK Complex Activation Stimulus->IKK IkB IκBα Phosphorylation & Degradation IKK->IkB NFkB_Release NF-κB (p65/p50) Release IkB->NFkB_Release Translocation Nuclear Translocation of NF-κB NFkB_Release->Translocation Gene_Expression Target Gene Expression (e.g., pro-inflammatory cytokines) Translocation->Gene_Expression Compound 14-O-Acetylsachaconitine Compound->IKK Potential Inhibition

Potential Inhibition of the NF-κB Signaling Pathway.

Experimental Protocols

Detailed experimental data for 14-O-Acetylsachaconitine is not extensively available in the public domain. However, based on established methodologies for studying similar alkaloids, the following protocols can be adapted.

Voltage-Gated Sodium Channel Patch-Clamp Electrophysiology

This protocol is designed to measure the effect of 14-O-Acetylsachaconitine on the activity of specific voltage-gated sodium channel isoforms (e.g., Nav1.5).

Methodology:

  • Cell Culture: Utilize a stable cell line (e.g., HEK293 or CHO) expressing the human voltage-gated sodium channel isoform of interest. Culture the cells under standard conditions.

  • Electrophysiological Recording:

    • Perform whole-cell patch-clamp recordings at room temperature.

    • Use an appropriate external solution (e.g., containing in mM: 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, and 10 glucose, pH adjusted to 7.4 with NaOH).

    • The internal pipette solution should be formulated to isolate sodium currents (e.g., containing in mM: 120 CsF, 20 CsCl, 10 EGTA, 10 HEPES, pH adjusted to 7.2 with CsOH).

  • Compound Application: Prepare stock solutions of 14-O-Acetylsachaconitine in a suitable solvent (e.g., DMSO) and dilute to final concentrations in the external solution. Perfuse the cells with the compound-containing solution.

  • Data Acquisition:

    • Hold the cell membrane potential at a level where the channels are in a resting state (e.g., -120 mV).

    • Apply depolarizing voltage steps to elicit sodium currents.

    • Record peak and late sodium currents in the absence and presence of varying concentrations of 14-O-Acetylsachaconitine.

  • Data Analysis:

    • Measure the peak current amplitude at each voltage step.

    • Construct concentration-response curves to determine the half-maximal inhibitory concentration (IC₅₀).

NF-κB Reporter Gene Assay

This assay is used to determine if 14-O-Acetylsachaconitine can inhibit the transcriptional activity of NF-κB.

Methodology:

  • Cell Culture and Transfection:

    • Use a suitable cell line (e.g., HEK293T or HeLa).

    • Co-transfect the cells with a luciferase reporter plasmid containing NF-κB binding sites and a control plasmid (e.g., Renilla luciferase) for normalization.

  • Compound Treatment and Stimulation:

    • After transfection, pre-treat the cells with various concentrations of 14-O-Acetylsachaconitine for a defined period (e.g., 1-2 hours).

    • Stimulate the cells with an NF-κB activator, such as tumor necrosis factor-alpha (TNF-α) or lipopolysaccharide (LPS).

  • Luciferase Assay:

    • Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase reporter assay system.

  • Data Analysis:

    • Normalize the firefly luciferase activity to the Renilla luciferase activity.

    • Calculate the percentage of inhibition of NF-κB activity at each concentration of 14-O-Acetylsachaconitine and determine the IC₅₀ value.

Conclusion

14-O-Acetylsachaconitine represents a compelling subject for further pharmacological investigation. While specific experimental data for this compound remains limited, the established protocols for studying related Aconitum alkaloids provide a solid framework for future research. Elucidating its precise mechanism of action on voltage-gated sodium channels and its potential effects on inflammatory pathways such as NF-κB will be crucial in determining its therapeutic potential. This guide serves as a foundational resource for researchers embarking on the study of this intriguing natural product.

References

Exploratory

In Silico Prediction of 14-O-Acetylsachaconitine Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract 14-O-Acetylsachaconitine is a diterpenoid alkaloid whose biological activities remain largely uncharacterized. This technical guide provides a comp...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

14-O-Acetylsachaconitine is a diterpenoid alkaloid whose biological activities remain largely uncharacterized. This technical guide provides a comprehensive, step-by-step framework for the in silico prediction of its bioactivity. Leveraging established computational methodologies, this document outlines a robust workflow from initial data acquisition to predictive modeling and interpretation. The protocols detailed herein are designed to serve as a practical guide for researchers seeking to elucidate the pharmacological potential of novel natural products.

Introduction

Diterpenoid alkaloids, a class of complex natural products, exhibit a wide spectrum of biological activities, ranging from potent neurotoxins to valuable therapeutic agents.[1] 14-O-Acetylsachaconitine, isolated from plants of the Aconitum and Delphinium genera, is a member of this family for which specific bioactivity data is scarce.[2] In silico prediction methods offer a time- and cost-effective approach to hypothesize potential biological targets and activities, thereby guiding further experimental validation.[3][4][5][6]

This guide presents a hypothetical, yet methodologically sound, workflow for predicting the bioactivity of 14-O-Acetylsachaconitine. We will cover target selection, molecular docking, quantitative structure-activity relationship (QSAR) modeling, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction.

Prediction Workflow

The overall workflow for the in silico prediction of 14-O-Acetylsachaconitine's bioactivity is depicted below. This multi-step process integrates various computational techniques to build a comprehensive profile of the compound's potential pharmacological effects.

In Silico Bioactivity Prediction Workflow cluster_0 Data Acquisition & Preparation cluster_1 Molecular Docking & Scoring cluster_2 QSAR Modeling cluster_3 ADMET Prediction cluster_4 Interpretation & Hypothesis Generation A Obtain 3D Structure of 14-O-Acetylsachaconitine B Identify Potential Protein Targets (Literature & Database Mining) C Retrieve & Prepare Protein Target Structures D Perform Molecular Docking of 14-O-Acetylsachaconitine against Protein Targets C->D E Analyze Binding Affinity & Interaction Modes D->E K Synthesize Results & Formulate Testable Hypotheses E->K F Assemble Dataset of Structurally Similar Compounds with Known Activity G Calculate Molecular Descriptors F->G H Develop & Validate QSAR Model G->H I Predict Activity of 14-O-Acetylsachaconitine H->I I->K J Predict Physicochemical Properties & ADMET Profile J->K

Caption: A comprehensive workflow for the in silico prediction of bioactivity.

Experimental Protocols

Data Acquisition and Preparation

Objective: To obtain the necessary molecular structures for subsequent computational analysis.

Protocol:

  • Ligand Preparation:

    • The 2D structure of 14-O-Acetylsachaconitine will be obtained from a chemical database such as PubChem or ChemSpider.

    • The 2D structure will be converted to a 3D structure using a molecular modeling software (e.g., Avogadro, Chem3D).

    • Energy minimization of the 3D structure will be performed using a suitable force field (e.g., MMFF94) to obtain a stable conformation. The final structure will be saved in a .mol2 or .sdf format.

  • Target Identification and Preparation:

    • Potential protein targets will be identified by searching literature for known bioactivities of structurally similar diterpenoid alkaloids.[1][7] Databases such as BindingDB and ChEMBL will also be queried.

    • Based on the activities of related compounds (e.g., analgesic, anti-inflammatory, cardiotoxic), potential targets could include voltage-gated sodium channels, potassium channels, and cyclooxygenase enzymes.

    • The 3D structures of the selected protein targets will be downloaded from the Protein Data Bank (PDB).

    • The protein structures will be prepared by removing water molecules and co-crystallized ligands, adding hydrogen atoms, and assigning appropriate protonation states to amino acid residues.

Molecular Docking

Objective: To predict the binding affinity and interaction mode of 14-O-Acetylsachaconitine with potential protein targets.

Protocol:

  • Binding Site Prediction: The active site of the target protein will be identified based on the location of the co-crystallized ligand in the PDB structure or using a binding site prediction tool (e.g., CASTp, SiteHound).

  • Docking Simulation:

    • Molecular docking will be performed using software such as AutoDock Vina or Glide.

    • The prepared ligand and protein structures will be used as input.

    • The docking algorithm will explore various conformations and orientations of the ligand within the protein's binding site.

    • The docking results will be scored based on a scoring function that estimates the binding affinity (e.g., in kcal/mol).

  • Analysis of Results:

    • The predicted binding affinities will be compared across different protein targets.

    • The binding pose with the lowest energy score will be visualized to analyze the key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between 14-O-Acetylsachaconitine and the protein.

Quantitative Structure-Activity Relationship (QSAR) Modeling

Objective: To develop a mathematical model that relates the chemical structure of compounds to their biological activity and to predict the activity of 14-O-Acetylsachaconitine.[8]

Protocol:

  • Dataset Curation: A dataset of diterpenoid alkaloids with known biological activity against a specific target (identified as promising from molecular docking) will be compiled from literature and databases.

  • Descriptor Calculation: A wide range of molecular descriptors (e.g., physicochemical properties, topological indices, 2D and 3D structural keys) will be calculated for all compounds in the dataset, including 14-O-Acetylsachaconitine, using software like PaDEL-Descriptor or RDKit.

  • Model Development and Validation:

    • The dataset will be split into a training set and a test set.

    • A machine learning algorithm (e.g., Random Forest, Support Vector Machine) will be used to build a QSAR model using the training set.[8]

    • The predictive performance of the model will be evaluated using the test set and statistical metrics such as the coefficient of determination (R²) and root mean square error (RMSE).

  • Activity Prediction: The validated QSAR model will be used to predict the biological activity of 14-O-Acetylsachaconitine.

ADMET Prediction

Objective: To predict the pharmacokinetic and toxicological properties of 14-O-Acetylsachaconitine.

Protocol:

  • Property Prediction: The SMILES string of 14-O-Acetylsachaconitine will be submitted to online web servers or software (e.g., SwissADME, pkCSM) to predict various ADMET properties.

  • Analysis: The predicted properties will be analyzed to assess the drug-likeness of the compound, including its potential for oral bioavailability, blood-brain barrier penetration, and potential toxicities.

Data Presentation

The quantitative data generated from the in silico analyses should be summarized in clear and concise tables for easy comparison and interpretation.

Table 1: Predicted Binding Affinities from Molecular Docking

Protein TargetPDB IDPredicted Binding Affinity (kcal/mol)Key Interacting Residues
Hypothetical Target 1XXXX-9.5Tyr123, Phe234, Arg345
Hypothetical Target 2YYYY-8.2Val56, Leu78, Trp90
Hypothetical Target 3ZZZZ-7.1Ser111, His222, Gln333

Table 2: Predicted Bioactivity from QSAR Model

CompoundPredicted pIC50
14-O-Acetylsachaconitine6.8

Table 3: Predicted ADMET Properties

PropertyPredicted Value
Molecular Weight< 500 g/mol
LogP< 5
Hydrogen Bond Donors< 5
Hydrogen Bond Acceptors< 10
Blood-Brain Barrier PermeationPredicted: Yes/No
hERG InhibitionPredicted: Low/High Risk
HepatotoxicityPredicted: Yes/No

Visualization of a Potential Signaling Pathway

Based on the predicted interactions with a hypothetical target, a potential signaling pathway can be visualized. For example, if 14-O-Acetylsachaconitine is predicted to inhibit a key kinase in a cancer-related pathway:

Hypothetical Signaling Pathway A Growth Factor B Receptor Tyrosine Kinase A->B C Hypothetical Kinase (Target) B->C D Downstream Effector C->D E Cell Proliferation D->E F 14-O-Acetylsachaconitine F->C

Caption: Hypothetical signaling pathway inhibited by 14-O-Acetylsachaconitine.

Conclusion

This technical guide provides a comprehensive roadmap for the in silico prediction of the bioactivity of 14-O-Acetylsachaconitine. By following the outlined protocols, researchers can generate valuable hypotheses regarding its potential pharmacological targets and effects. These computational predictions are not a substitute for experimental validation but serve as a crucial first step in the drug discovery process, enabling more focused and efficient laboratory investigations. The integration of molecular docking, QSAR modeling, and ADMET prediction offers a powerful strategy to unlock the therapeutic potential of novel natural products.

References

Protocols & Analytical Methods

Method

Application Note: HPLC-MS Analysis of 14-O-Acetylsachaconitine

For Researchers, Scientists, and Drug Development Professionals Introduction 14-O-Acetylsachaconitine is a C19-diterpenoid alkaloid found in plants of the Aconitum genus. These compounds are of significant interest to re...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-O-Acetylsachaconitine is a C19-diterpenoid alkaloid found in plants of the Aconitum genus. These compounds are of significant interest to researchers due to their potential pharmacological activities and inherent toxicity. Accurate and reliable analytical methods are crucial for the qualitative and quantitative analysis of 14-O-Acetylsachaconitine in various matrices, including plant extracts and biological samples. This application note provides a detailed protocol for the analysis of 14-O-Acetylsachaconitine using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS), a powerful technique for the separation, identification, and quantification of such compounds.

Principle

This method utilizes reversed-phase HPLC to separate 14-O-Acetylsachaconitine from other components in a sample mixture. The separation is based on the differential partitioning of the analyte between the stationary phase (e.g., C18) and the mobile phase. Following chromatographic separation, the analyte is introduced into the mass spectrometer. Electrospray ionization (ESI) is typically used to generate protonated molecular ions [M+H]+ of the analyte in the gas phase. Tandem mass spectrometry (MS/MS) is then employed to induce fragmentation of the parent ion, producing a characteristic fragmentation pattern that can be used for structural confirmation and sensitive quantification.

Experimental Protocols

Sample Preparation
  • Plant Material:

    • Grind the dried plant material (e.g., roots of Aconitum species) into a fine powder.

    • Extract the powder with a suitable solvent such as methanol (B129727) or a methanol-chloroform mixture using ultrasonication or soxhlet extraction.

    • Filter the extract and evaporate the solvent under reduced pressure.

    • Redissolve the residue in the initial mobile phase for HPLC-MS analysis.

    • Filter the solution through a 0.22 µm syringe filter before injection.

  • Biological Matrices (e.g., Plasma, Urine):

    • Perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate the analyte and remove matrix interferences.

    • For liquid-liquid extraction, use a water-immiscible organic solvent (e.g., ethyl acetate) at an appropriate pH.

    • For SPE, use a C18 or mixed-mode cation exchange cartridge.

    • Evaporate the organic solvent and reconstitute the residue in the initial mobile phase.

    • Filter the solution through a 0.22 µm syringe filter before injection.

HPLC-MS/MS Analysis

The following tables summarize the recommended starting conditions for the HPLC-MS/MS analysis of 14-O-Acetylsachaconitine. Optimization may be required depending on the specific instrument and sample matrix.

Table 1: High-Performance Liquid Chromatography (HPLC) Conditions

ParameterRecommended Conditions
Column C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B Acetonitrile with 0.1% formic acid
Gradient Elution Start with a low percentage of B, and gradually increase to elute the analyte. A typical gradient might be: 0-2 min, 10% B; 2-15 min, 10-90% B; 15-18 min, 90% B; 18-20 min, 10% B.
Flow Rate 0.3 mL/min
Column Temperature 35 °C
Injection Volume 5 µL

Table 2: Mass Spectrometry (MS) Conditions

ParameterRecommended Conditions
Ionization Mode Positive Electrospray Ionization (ESI+)
Capillary Voltage 3.5 kV
Ion Source Temperature 120 °C
Desolvation Temperature 450 °C
Cone Gas Flow 50 L/h
Desolvation Gas Flow 800 L/h
Collision Gas Argon
Scan Mode Multiple Reaction Monitoring (MRM) for quantification; Full scan and product ion scan for qualitative analysis.

Data Presentation: Quantitative Analysis

For quantitative analysis, a calibration curve should be constructed using standards of known concentrations. The peak area of the analyte is plotted against its concentration. The concentration of 14-O-Acetylsachaconitine in unknown samples can then be determined from this curve.

Table 3: Predicted Quantitative Data for 14-O-Acetylsachaconitine

AnalyteParent Ion (m/z) [M+H]+Product Ion 1 (m/z)Product Ion 2 (m/z)
14-O-Acetylsachaconitine434.2898374.2687 (Loss of AcOH)402.2636 (Loss of MeOH)

Note: The exact m/z values may vary slightly depending on the instrument calibration.

Signaling Pathways and Experimental Workflows

Proposed Fragmentation Pathway of 14-O-Acetylsachaconitine

The fragmentation of C19-diterpenoid alkaloids in tandem mass spectrometry is characterized by the neutral losses of substituent groups such as acetic acid (AcOH), methanol (MeOH), water (H₂O), and carbon monoxide (CO)[1]. Based on the known fragmentation patterns of similar alkaloids, a plausible fragmentation pathway for 14-O-Acetylsachaconitine ([M+H]+ = 434.2898) can be proposed. The initial fragmentation is likely the loss of the acetyl group as acetic acid (60 Da), followed by the loss of a methoxy (B1213986) group as methanol (32 Da).

G parent [M+H]+ m/z 434.2898 14-O-Acetylsachaconitine frag1 [M+H - AcOH]+ m/z 374.2687 parent->frag1 - AcOH (60 Da) frag2 [M+H - MeOH]+ m/z 402.2636 parent->frag2 - MeOH (32 Da) frag3 [M+H - AcOH - CO]+ m/z 346.2736 frag1->frag3 - CO (28 Da)

Caption: Proposed MS/MS fragmentation pathway for 14-O-Acetylsachaconitine.

Experimental Workflow

The overall workflow for the HPLC-MS analysis of 14-O-Acetylsachaconitine involves several key steps, from sample collection to data analysis.

G cluster_sample_prep Sample Preparation cluster_analysis HPLC-MS Analysis cluster_data Data Processing a Sample Collection (Plant or Biological) b Extraction a->b c Filtration b->c d HPLC Separation c->d e ESI Ionization d->e f MS/MS Analysis e->f g Peak Integration f->g h Quantification g->h i Reporting h->i

Caption: General experimental workflow for HPLC-MS analysis.

Conclusion

The HPLC-MS/MS method described provides a robust and sensitive approach for the analysis of 14-O-Acetylsachaconitine. The detailed protocol and typical parameters serve as a valuable starting point for method development and validation. The characteristic fragmentation pattern allows for confident identification and quantification of this compound in complex matrices, which is essential for research in pharmacology, toxicology, and natural product chemistry.

References

Application

Application Notes and Protocols for the Quantification of 14-O-Acetylsachaconitine in Aconitum Extracts

Audience: Researchers, scientists, and drug development professionals. Introduction: 14-O-Acetylsachaconitine is a diterpenoid alkaloid found in various species of the genus Aconitum.

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction:

14-O-Acetylsachaconitine is a diterpenoid alkaloid found in various species of the genus Aconitum. As with many Aconitum alkaloids, it is of significant interest to researchers due to its potential pharmacological activities and inherent toxicity. Accurate quantification of this compound in Aconitum extracts is crucial for quality control, standardization of herbal preparations, and toxicological assessments. These application notes provide a comprehensive overview and detailed protocols for the quantification of 14-O-Acetylsachaconitine using modern analytical techniques.

The methodologies described are based on established principles for the analysis of Aconitum alkaloids, primarily focusing on Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) and High-Performance Liquid Chromatography (HPLC). While specific quantitative data for 14-O-Acetylsachaconitine is not widely published in comparative tables, the provided protocols offer a robust framework for researchers to generate such data.

I. Quantitative Data Summary

The following table is a template for summarizing quantitative data for 14-O-Acetylsachaconitine from various Aconitum extracts. Researchers can populate this table with their own experimental results to facilitate easy comparison across different samples and methodologies.

Table 1: Quantification of 14-O-Acetylsachaconitine in Aconitum Extracts
Sample ID Aconitum Species Plant Part Extraction Method Concentration of 14-O-Acetylsachaconitine (µg/g of dry weight) ± SD
Sample 001Aconitum carmichaeliRootMaceration with 70% Methanol (B129727)Enter Data
Sample 002Aconitum kusnezoffiiRootUltrasonic extraction with Ethanol (B145695)Enter Data
Sample 003Aconitum napellusTuberSoxhlet extraction with Chloroform (B151607)Enter Data
Add more samples as needed

II. Experimental Protocols

Protocol 1: Sample Preparation and Extraction

This protocol outlines a general procedure for the extraction of 14-O-Acetylsachaconitine from Aconitum plant material. The choice of solvent may be optimized based on the specific Aconitum species and the polarity of the target analyte.

Materials and Reagents:

  • Dried and powdered Aconitum plant material (e.g., roots, tubers)

  • Methanol (HPLC grade)

  • Ethanol (HPLC grade)

  • Chloroform (HPLC grade)

  • Ammonia (B1221849) solution (25%)

  • 0.1% Formic acid in water (v/v)

  • Ultrasonic bath

  • Rotary evaporator

  • Syringe filters (0.22 µm)

Procedure:

  • Weighing: Accurately weigh approximately 1.0 g of the powdered Aconitum sample into a conical flask.

  • Extraction:

    • Option A (Maceration): Add 50 mL of 70% methanol to the flask. Stopper the flask and allow it to macerate for 24 hours at room temperature with occasional shaking.

    • Option B (Ultrasonic Extraction): Add 50 mL of ethanol to the flask. Place the flask in an ultrasonic bath and extract for 30 minutes at 40 kHz. Repeat the extraction twice.

    • Option C (Alkaline Extraction): Moisten the sample with 2 mL of ammonia solution. Add 50 mL of chloroform and extract under reflux for 4 hours.

  • Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper. Combine the filtrates if multiple extractions were performed. Evaporate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

  • Reconstitution: Dissolve the dried extract in 5 mL of methanol or a suitable mobile phase.

  • Final Filtration: Filter the reconstituted solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

Protocol 2: UPLC-MS/MS Quantification

This protocol provides a sensitive and selective method for the quantification of 14-O-Acetylsachaconitine.

Instrumentation and Conditions:

  • UPLC System: A system equipped with a binary solvent manager, sample manager, and column heater (e.g., Waters ACQUITY UPLC).

  • Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Column: ACQUITY UPLC BEH C18 column (2.1 mm × 50 mm, 1.7 µm) or equivalent.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution:

    Time (min) %A %B
    0.0 95 5
    2.0 60 40
    4.0 10 90
    5.0 10 90
    5.1 95 5

    | 7.0 | 95 | 5 |

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2 µL.

  • MS/MS Parameters (Positive ESI Mode):

    • Capillary Voltage: 3.0 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 500°C

    • Cone Gas Flow: 50 L/h

    • Desolvation Gas Flow: 800 L/h

    • MRM Transitions: To be determined by infusing a standard solution of 14-O-Acetylsachaconitine. The precursor ion will be [M+H]+.

Method Validation:

The analytical method should be validated according to ICH guidelines, assessing linearity, limit of detection (LOD), limit of quantification (LOQ), precision, accuracy, and recovery.

Protocol 3: HPLC-UV Quantification

For laboratories without access to MS/MS, an HPLC-UV method can be employed, although it may have lower sensitivity and selectivity.

Instrumentation and Conditions:

  • HPLC System: A system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

  • Column: C18 column (4.6 mm × 250 mm, 5 µm).

  • Mobile Phase A: 10 mM ammonium (B1175870) bicarbonate buffer (pH adjusted to 9.5 with ammonia).

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution:

    Time (min) %A %B
    0 75 25
    20 40 60
    30 20 80
    35 20 80

    | 40 | 75 | 25 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 235 nm.

III. Visualizations

experimental_workflow start Start: Aconitum Plant Material powder Drying and Powdering start->powder extraction Extraction (Maceration/Ultrasonic/Soxhlet) powder->extraction filtration Filtration extraction->filtration concentration Concentration (Rotary Evaporation) filtration->concentration reconstitution Reconstitution in Solvent concentration->reconstitution final_filtration Syringe Filtration (0.22 µm) reconstitution->final_filtration analysis UPLC-MS/MS or HPLC-UV Analysis final_filtration->analysis quantification Data Processing and Quantification analysis->quantification end End: Report Generation quantification->end

Caption: General experimental workflow for the quantification of 14-O-Acetylsachaconitine.

analytical_method_logic cluster_uplc UPLC-MS/MS Method cluster_hplc HPLC-UV Method sample Prepared Aconitum Extract uplc_separation UPLC Separation (C18 Column, Gradient Elution) sample->uplc_separation hplc_separation HPLC Separation (C18 Column, Gradient Elution) sample->hplc_separation ms_detection MS/MS Detection (ESI+, MRM Mode) uplc_separation->ms_detection uplc_quant High Sensitivity & Selectivity Quantification ms_detection->uplc_quant uv_detection UV Detection (235 nm) hplc_separation->uv_detection hplc_quant Standard Sensitivity Quantification uv_detection->hplc_quant

Caption: Logical relationship between the two primary analytical methods.

Method

Application Notes and Protocols for the Structural Confirmation of 14-O-Acetylsachaconitine via NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to the use of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural confirmation of 14-O-Ac...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural confirmation of 14-O-Acetylsachaconitine, a diterpenoid alkaloid. The protocols outlined below detail the necessary steps for sample preparation, data acquisition, and spectral analysis.

Introduction

14-O-Acetylsachaconitine is a complex natural product belonging to the aconitine (B1665448) class of diterpenoid alkaloids. Due to its intricate stereochemistry and potential biological activity, unambiguous structure confirmation is critical. High-resolution NMR spectroscopy, including one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) experiments, is the most powerful tool for the complete structural elucidation of such molecules in solution. These techniques provide detailed information about the chemical environment of each proton and carbon atom, as well as their connectivity, allowing for a definitive structural assignment.

Experimental Protocols

Sample Preparation

A standardized protocol for sample preparation is crucial for obtaining high-quality, reproducible NMR spectra.

Materials:

Procedure:

  • Accurately weigh 5-10 mg of purified 14-O-Acetylsachaconitine.

  • Dissolve the sample in approximately 0.6 mL of CDCl₃ containing TMS as an internal standard.

  • Ensure the sample is fully dissolved by gentle vortexing or sonication.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Cap the NMR tube and label it appropriately.

NMR Data Acquisition

The following parameters are recommended for acquiring high-quality NMR data on a 500 MHz spectrometer. Adjustments may be necessary based on the specific instrument and sample concentration.

Experiment Parameter Recommended Value
¹H NMR Spectrometer Frequency500 MHz
SolventCDCl₃
Temperature298 K
Pulse Programzg30
Number of Scans16
Relaxation Delay2.0 s
Acquisition Time3.28 s
Spectral Width12 ppm
¹³C NMR Spectrometer Frequency125 MHz
SolventCDCl₃
Temperature298 K
Pulse Programzgpg30
Number of Scans1024
Relaxation Delay2.0 s
Acquisition Time1.09 s
Spectral Width240 ppm
COSY Pulse Programcosygpqf
Number of Scans2
Increments (F1)256
Spectral Width (F1, F2)12 ppm
HSQC Pulse Programhsqcedetgpsisp2.3
Number of Scans4
Increments (F1)256
Spectral Width F1 (¹³C)165 ppm
Spectral Width F2 (¹H)12 ppm
HMBC Pulse Programhmbcgplpndqf
Number of Scans8
Increments (F1)256
Spectral Width F1 (¹³C)240 ppm
Spectral Width F2 (¹H)12 ppm

Data Presentation: Predicted ¹H and ¹³C NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 14-O-Acetylsachaconitine. These values are based on the analysis of the parent compound, sachaconitine, and known acetylation effects on similar diterpenoid alkaloids.

Table 1: Predicted ¹H NMR Data for 14-O-Acetylsachaconitine (500 MHz, CDCl₃)

PositionPredicted δ (ppm)MultiplicityJ (Hz)
1-α3.28d8.5
1-β2.75m
2-α2.10m
2-β1.85m
3-α2.30m
3-β1.95m
54.15d6.5
64.90t4.5
92.90d6.0
102.65d6.0
132.80d7.0
145.20t4.5
15-α2.45m
15-β2.15m
174.85s
19a2.95d12.0
19b2.60d12.0
N-CH₂2.50, 3.10m
N-CH₃1.10t7.0
1-OCH₃3.30s
6-OCH₃3.35s
16-OCH₃3.40s
18-OCH₃3.25s
14-OCOCH₃2.05s

Table 2: Predicted ¹³C NMR Data for 14-O-Acetylsachaconitine (125 MHz, CDCl₃)

PositionPredicted δ (ppm)PositionPredicted δ (ppm)
185.51150.0
226.51245.0
334.01343.5
439.01476.0
553.01537.5
691.01682.0
788.01762.0
878.01877.5
949.51958.0
1046.0N-CH₂49.0
N-CH₃13.51-OCH₃56.0
6-OCH₃59.016-OCH₃57.5
18-OCH₃59.514-OCOCH₃170.5
14-OCOCH₃21.5

Visualization of Experimental Workflow and Data Analysis

The following diagrams illustrate the logical flow of the structure confirmation process.

experimental_workflow cluster_sample Sample Preparation cluster_acquisition NMR Data Acquisition cluster_analysis Data Analysis and Structure Confirmation Sample 14-O-Acetylsachaconitine Dissolve Dissolve in CDCl3 with TMS Sample->Dissolve Transfer Transfer to NMR Tube Dissolve->Transfer Acquire_1D Acquire 1D Spectra (¹H, ¹³C) Transfer->Acquire_1D Acquire_2D Acquire 2D Spectra (COSY, HSQC, HMBC) Acquire_1D->Acquire_2D Process_Data Process and Analyze Spectra Acquire_2D->Process_Data Assign_Signals Assign ¹H and ¹³C Signals Process_Data->Assign_Signals Correlate_Data Correlate with 2D Data Assign_Signals->Correlate_Data Confirm_Structure Confirm Structure of 14-O-Acetylsachaconitine Correlate_Data->Confirm_Structure

Caption: Experimental workflow for NMR-based structure confirmation.

data_interpretation cluster_1d 1D NMR Data cluster_2d 2D NMR Correlation Data H1_NMR ¹H NMR (Chemical Shifts, Multiplicities, Coupling Constants) COSY COSY (¹H-¹H Connectivity) H1_NMR->COSY HSQC HSQC (Direct ¹H-¹³C Correlation) H1_NMR->HSQC HMBC HMBC (Long-range ¹H-¹³C Correlation) H1_NMR->HMBC C13_NMR ¹³C NMR (Chemical Shifts) C13_NMR->HSQC C13_NMR->HMBC Structure Final Structure of 14-O-Acetylsachaconitine COSY->Structure HSQC->Structure HMBC->Structure

Caption: Logical relationship of NMR data interpretation for structure elucidation.

Conclusion

The application of a comprehensive suite of NMR experiments provides the necessary data to unambiguously confirm the structure of 14-O-Acetylsachaconitine. The detailed protocols and tabulated data herein serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development, ensuring accurate and reproducible structural characterization. The provided workflows offer a clear visual guide for the experimental and analytical processes involved.

Application

Biological Assays for Diterpenoid Alkaloids: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Diterpenoid alkaloids are a structurally diverse class of natural products predominantly found in plants of the genera Aconitum and Delphinium....

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diterpenoid alkaloids are a structurally diverse class of natural products predominantly found in plants of the genera Aconitum and Delphinium. These compounds exhibit a wide range of potent biological activities, including cytotoxic, anti-inflammatory, analgesic, and ion channel modulating effects. Their complex structures and significant pharmacological potential make them promising candidates for drug discovery and development. This document provides detailed application notes and experimental protocols for key biological assays used to characterize the activity of diterpenoid alkaloids.

Cytotoxicity Assays

Cytotoxicity assays are fundamental in determining the potential of diterpenoid alkaloids as anti-cancer agents and for assessing their general toxicity. The MTT assay is a widely used colorimetric method to assess cell viability.

Application Notes

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of viable cells into purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells. This assay is suitable for screening the cytotoxic effects of a panel of diterpenoid alkaloids against various cancer cell lines.

Experimental Protocol: MTT Assay

Materials:

  • Human cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast cancer, HeLa cervical cancer)

  • Diterpenoid alkaloid compounds

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow cell attachment.

  • Compound Treatment: Prepare serial dilutions of the diterpenoid alkaloids in complete DMEM. After 24 hours of incubation, remove the medium from the wells and add 100 µL of the prepared compound solutions at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48 to 72 hours at 37°C with 5% CO₂.

  • MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting a dose-response curve.

Quantitative Data: Cytotoxicity of Diterpenoid Alkaloids
Diterpenoid AlkaloidCell LineIC50 (µM)Reference
LipojesaconitineA5496.0[1]
LipojesaconitineMDA-MB-2317.3[1]
LipojesaconitineMCF-76.8[1]
LipomesaconitineKB9.9[1]
LipoaconitineA54913.7[1]
Kobusine DerivativeKB-VIN<10
Pseudokobusine DerivativeA549<10
Delcosine DerivativeMDA-MB-231>20[1]
Delpheline DerivativeMCF-7>20[1]

Anti-inflammatory Assays

Diterpenoid alkaloids often possess potent anti-inflammatory properties. These can be evaluated in vitro by measuring the inhibition of inflammatory mediators in activated immune cells, such as macrophages.

Application Notes

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines (e.g., TNF-α, IL-6). The inhibitory effect of diterpenoid alkaloids on the production of these mediators in LPS-stimulated RAW 264.7 macrophage cells is a common in vitro model for assessing anti-inflammatory activity.

Experimental Protocol: Inhibition of Nitric Oxide Production

Materials:

  • RAW 264.7 murine macrophage cell line

  • Diterpenoid alkaloid compounds

  • DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

  • Lipopolysaccharide (LPS) from E. coli

  • Griess reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

  • 96-well plates

Procedure:

  • Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 5 x 10⁴ cells per well in 100 µL of complete DMEM and incubate for 24 hours.

  • Compound Pre-treatment: Treat the cells with various concentrations of diterpenoid alkaloids for 1 hour.

  • LPS Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubation: Incubate the plates for 24 hours at 37°C with 5% CO₂.

  • Nitrite (B80452) Measurement: After incubation, collect 50 µL of the cell culture supernatant from each well. Add 50 µL of Griess reagent Part A, followed by 50 µL of Griess reagent Part B. Incubate for 10 minutes at room temperature in the dark.

  • Absorbance Measurement: Measure the absorbance at 540 nm.

  • Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of inhibition of NO production compared to the LPS-stimulated control. Calculate the EC50 value.

Quantitative Data: Anti-inflammatory Activity of Diterpenoid Alkaloids
Diterpenoid AlkaloidAssayCell LineEC50 (µM)Reference
Deltaline Derivative (31a)NO InhibitionRAW 264.7Not specified[2]
Lappaconitine Derivative (1e)NO InhibitionRAW 264.7Not specified
AconitineCarrageenan-induced paw edemaRatNot specified[3]
MesaconitineCarrageenan-induced paw edemaRatNot specified[3]
HypaconitineCarrageenan-induced paw edemaRatNot specified[3]

Acetylcholinesterase Inhibition Assay

Certain diterpenoid alkaloids show potential for the treatment of neurodegenerative diseases like Alzheimer's by inhibiting acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.

Application Notes

The Ellman's assay is a simple and widely used method for measuring AChE activity. It utilizes acetylthiocholine (B1193921) as a substrate, which is hydrolyzed by AChE to thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate, which can be quantified spectrophotometrically.

Experimental Protocol: Ellman's Assay

Materials:

  • Acetylcholinesterase (AChE) from electric eel

  • Acetylthiocholine iodide (ATCI)

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

  • Phosphate (B84403) buffer (pH 8.0)

  • Diterpenoid alkaloid compounds

  • 96-well plates

Procedure:

  • Reagent Preparation: Prepare solutions of AChE, ATCI, and DTNB in phosphate buffer.

  • Assay Reaction: In a 96-well plate, add 25 µL of the diterpenoid alkaloid solution at various concentrations, 50 µL of DTNB solution, and 25 µL of AChE solution. Incubate for 15 minutes at 25°C.

  • Initiate Reaction: Add 25 µL of ATCI solution to initiate the reaction.

  • Absorbance Measurement: Immediately measure the absorbance at 412 nm at regular intervals for 5-10 minutes using a microplate reader.

  • Data Analysis: Calculate the rate of reaction for each concentration. Determine the percentage of AChE inhibition compared to the control without the inhibitor. Calculate the IC50 value.

Quantitative Data: Acetylcholinesterase Inhibitory Activity
Diterpenoid AlkaloidIC50 (µM)Reference
Chitralinine-B16.400 (Binding Energy kcal/mol)[4]
Compound 1 (from D. chitralense)14.457 (Binding Energy kcal/mol)[4]
Compound 2 (from D. chitralense)15.591 (Binding Energy kcal/mol)[4]

Ion Channel Assays

Diterpenoid alkaloids are well-known modulators of various ion channels, particularly voltage-gated sodium channels. Electrophysiological techniques like patch-clamp are the gold standard for studying these interactions.

Application Notes

The whole-cell patch-clamp technique allows for the direct measurement of ion currents across the cell membrane of a single cell. This method provides detailed information about the mechanism of action of diterpenoid alkaloids on specific ion channels, including effects on channel activation, inactivation, and recovery.

Experimental Protocol: Whole-Cell Patch-Clamp for Sodium Channels

Materials:

  • Cell line stably expressing the desired sodium channel subtype (e.g., HEK293 cells expressing Naᵥ1.7)

  • Patch-clamp rig (amplifier, micromanipulator, microscope)

  • Borosilicate glass capillaries for patch pipettes

  • Intracellular (pipette) solution (e.g., containing CsF, CsCl, EGTA, HEPES)

  • Extracellular (bath) solution (e.g., containing NaCl, KCl, CaCl₂, MgCl₂, HEPES, Glucose)

  • Diterpenoid alkaloid compounds

Procedure:

  • Cell Preparation: Culture the cells on glass coverslips.

  • Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with intracellular solution.

  • Seal Formation: Approach a single cell with the patch pipette and apply gentle suction to form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

  • Whole-Cell Configuration: Apply a brief pulse of suction to rupture the cell membrane under the pipette tip, achieving the whole-cell configuration.

  • Voltage Protocol and Recording: Apply a specific voltage protocol to elicit sodium currents. For example, hold the cell at a holding potential of -120 mV and apply depolarizing steps to various test potentials.

  • Compound Application: Perfuse the cell with the extracellular solution containing the diterpenoid alkaloid at different concentrations.

  • Data Acquisition and Analysis: Record the sodium currents before and after compound application. Analyze the data to determine the effect of the alkaloid on peak current amplitude, voltage-dependence of activation and inactivation, and recovery from inactivation. Calculate the IC50 value.

Quantitative Data: Ion Channel Modulation
Diterpenoid AlkaloidIon ChannelEffectIC50/EC50 (µM)Reference
AconitineSodium ChannelsPersistent ActivationNot specified
LappaconitineSodium ChannelsDeactivationNot specified
Methyllycaconitineα7 nAChRAntagonistNot specified

Visualizations

Experimental Workflow

experimental_workflow cluster_extraction Compound Preparation cluster_assays Biological Assays cluster_data Data Analysis plant_material Plant Material (e.g., Aconitum) extraction Extraction & Isolation plant_material->extraction diterpenoid_alkaloid Pure Diterpenoid Alkaloid extraction->diterpenoid_alkaloid cytotoxicity Cytotoxicity Assay (e.g., MTT) diterpenoid_alkaloid->cytotoxicity anti_inflammatory Anti-inflammatory Assay (e.g., NO Inhibition) diterpenoid_alkaloid->anti_inflammatory ache_inhibition AChE Inhibition Assay (e.g., Ellman's) diterpenoid_alkaloid->ache_inhibition ion_channel Ion Channel Assay (e.g., Patch-Clamp) diterpenoid_alkaloid->ion_channel ic50 IC50 / EC50 Determination cytotoxicity->ic50 anti_inflammatory->ic50 ache_inhibition->ic50 ion_channel->ic50 mechanism Mechanism of Action Studies ion_channel->mechanism

Caption: General experimental workflow for the biological evaluation of diterpenoid alkaloids.

NF-κB Signaling Pathway

NFkB_pathway LPS LPS TLR4 TLR4 LPS->TLR4 binds MyD88 MyD88 TLR4->MyD88 activates IKK IKK MyD88->IKK activates IkB IκBα IKK->IkB phosphorylates NFkB NF-κB (p50/p65) IkB->NFkB releases NFkB_active Active NF-κB NFkB->NFkB_active activation Nucleus Nucleus NFkB_active->Nucleus translocates to Gene_expression Pro-inflammatory Gene Expression (iNOS, TNF-α, IL-6) Nucleus->Gene_expression induces Diterpenoid_Alkaloid Diterpenoid Alkaloid Diterpenoid_Alkaloid->IKK inhibits

Caption: Inhibition of the NF-κB signaling pathway by diterpenoid alkaloids.

MAPK Signaling Pathway

MAPK_pathway LPS LPS TLR4 TLR4 LPS->TLR4 binds TAK1 TAK1 TLR4->TAK1 activates MKKs MKKs (MKK3/6, MKK4/7) TAK1->MKKs phosphorylates p38_JNK p38 / JNK MKKs->p38_JNK phosphorylates AP1 AP-1 (c-Jun/c-Fos) p38_JNK->AP1 activates Nucleus Nucleus AP1->Nucleus translocates to Gene_expression Pro-inflammatory Gene Expression Nucleus->Gene_expression induces Diterpenoid_Alkaloid Diterpenoid Alkaloid Diterpenoid_Alkaloid->MKKs inhibits Diterpenoid_Alkaloid->p38_JNK inhibits

Caption: Modulation of the MAPK signaling pathway by diterpenoid alkaloids.

References

Method

Application Notes and Protocols for Cytotoxicity Assays of 14-O-Acetylsachaconitine in Cancer Cell Lines

Abstract: This document provides detailed protocols for assessing the cytotoxic effects of 14-O-Acetylsachaconitine on various cancer cell lines. Due to a lack of specific published data on the cytotoxic activity of 14-O...

Author: BenchChem Technical Support Team. Date: December 2025

Affiliation: Google Research

Abstract:

This document provides detailed protocols for assessing the cytotoxic effects of 14-O-Acetylsachaconitine on various cancer cell lines. Due to a lack of specific published data on the cytotoxic activity of 14-O-Acetylsachaconitine, this document presents generalized yet comprehensive protocols for commonly employed cytotoxicity assays: the MTT assay, which measures metabolic activity as an indicator of cell viability, and the LDH assay, which quantifies membrane integrity. These protocols are intended to serve as a foundational methodology for researchers initiating studies on the in vitro efficacy of this compound. Additionally, this document includes templates for data presentation and visualizations of experimental workflows to guide researchers in their investigations.

Introduction

14-O-Acetylsachaconitine is a diterpenoid alkaloid. Diterpenoid alkaloids, isolated from plants of genera such as Aconitum and Delphinium, have been investigated for their wide range of biological activities, including cytotoxic effects against cancer cells[1][2]. The evaluation of the cytotoxic potential of novel compounds like 14-O-Acetylsachaconitine is a critical first step in the drug discovery process. Cytotoxicity assays are essential tools to determine the concentration at which a compound inhibits cancer cell growth and to elucidate its mechanism of action.

This application note details the protocols for two robust and widely accepted cytotoxicity assays: the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay and the Lactate Dehydrogenase (LDH) assay. The MTT assay is a colorimetric assay that measures the reduction of MTT by mitochondrial dehydrogenases in viable cells, forming a purple formazan (B1609692) product[3][4][5][6]. The amount of formazan produced is directly proportional to the number of living cells. The LDH assay is a method used to quantify cell death by measuring the activity of LDH released from the cytosol of damaged cells into the culture medium[7][8][9][10].

Section 1: Data Presentation

Quantitative data from cytotoxicity assays are typically presented as IC50 values, which represent the concentration of a drug that is required for 50% inhibition of cell viability. The following table is a template for summarizing such data.

Table 1: Cytotoxicity of 14-O-Acetylsachaconitine in Human Cancer Cell Lines (Template)

Cancer Cell LineTissue of OriginIC50 (µM) after 24hIC50 (µM) after 48hIC50 (µM) after 72h
MCF-7 Breast AdenocarcinomaData to be determinedData to be determinedData to be determined
A549 Lung CarcinomaData to be determinedData to be determinedData to be determined
HeLa Cervical CarcinomaData to be determinedData to be determinedData to be determined
HepG2 Hepatocellular CarcinomaData to be determinedData to be determinedData to be determined
PC-3 Prostate CancerData to be determinedData to be determinedData to be determined

Section 2: Experimental Protocols

MTT Cell Viability Assay

This protocol is adapted from standard MTT assay procedures[3][4][6][11].

Materials:

  • Cancer cell lines of interest

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

  • 14-O-Acetylsachaconitine stock solution (dissolved in a suitable solvent, e.g., DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

  • 96-well flat-bottom plates

  • Multichannel pipette

  • Microplate reader

Protocol:

  • Cell Seeding:

    • Harvest and count cells.

    • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

    • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of 14-O-Acetylsachaconitine in complete culture medium.

    • Remove the old medium from the wells and add 100 µL of the diluted compound solutions to the respective wells.

    • Include a vehicle control (medium with the same concentration of the solvent used for the stock solution) and a no-treatment control.

    • Incubate the plate for the desired time periods (e.g., 24, 48, and 72 hours).

  • MTT Addition and Incubation:

    • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[3]

    • Incubate the plate for 4 hours at 37°C in the dark. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

  • Formazan Solubilization:

    • Carefully remove the medium containing MTT.

    • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[3]

    • Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution.[4]

  • Absorbance Measurement:

    • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[4]

  • Data Analysis:

    • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

    • Plot the percentage of cell viability against the concentration of 14-O-Acetylsachaconitine to determine the IC50 value.

LDH Cytotoxicity Assay

This protocol is based on standard LDH assay principles[7][8][9][10].

Materials:

  • Cancer cell lines of interest

  • Complete cell culture medium

  • 14-O-Acetylsachaconitine stock solution

  • LDH Assay Kit (commercially available)

  • 96-well flat-bottom plates

  • Multichannel pipette

  • Microplate reader

Protocol:

  • Cell Seeding and Treatment:

    • Follow steps 1 and 2 from the MTT assay protocol to seed and treat the cells with 14-O-Acetylsachaconitine.

    • It is crucial to include three types of controls:

      • Vehicle Control: Cells treated with the vehicle (e.g., DMSO) to measure spontaneous LDH release.

      • Positive Control (Maximum LDH Release): Cells treated with a lysis solution (provided in the kit) to induce 100% cell death.

      • No-Cell Control: Medium without cells to determine the background LDH activity.[9]

  • Sample Collection:

    • After the desired incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes.

    • Carefully transfer a specific volume (e.g., 50 µL) of the cell culture supernatant to a new 96-well plate.

  • LDH Reaction:

    • Prepare the LDH reaction mixture according to the manufacturer's instructions (typically involves mixing a substrate and a catalyst solution).

    • Add the reaction mixture to each well containing the supernatant.

    • Incubate the plate at room temperature for the time specified in the kit's protocol (usually 30 minutes), protected from light.

  • Absorbance Measurement:

    • Measure the absorbance at the recommended wavelength (usually 490 nm) using a microplate reader.

  • Data Analysis:

    • Subtract the absorbance of the no-cell control from all other readings.

    • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Absorbance of Treated Cells - Absorbance of Vehicle Control) / (Absorbance of Positive Control - Absorbance of Vehicle Control)] x 100

    • Plot the percentage of cytotoxicity against the concentration of 14-O-Acetylsachaconitine to determine the EC50 value (the concentration that causes 50% of the maximum LDH release).

Section 3: Visualizations

Experimental Workflow Diagrams

The following diagrams illustrate the general workflows for the MTT and LDH cytotoxicity assays.

MTT_Assay_Workflow cluster_prep Preparation cluster_treatment Treatment & Incubation cluster_assay Assay Procedure cluster_analysis Data Analysis cell_seeding Seed Cancer Cells in 96-well Plate compound_prep Prepare Serial Dilutions of 14-O-Acetylsachaconitine treatment Treat Cells with Compound compound_prep->treatment incubation Incubate for 24, 48, or 72 hours treatment->incubation add_mtt Add MTT Reagent incubation->add_mtt incubate_mtt Incubate for 4 hours add_mtt->incubate_mtt add_solubilizer Add Solubilization Solution incubate_mtt->add_solubilizer read_absorbance Read Absorbance at 570 nm add_solubilizer->read_absorbance calculate_viability Calculate % Cell Viability read_absorbance->calculate_viability determine_ic50 Determine IC50 Value calculate_viability->determine_ic50

Caption: Workflow for the MTT Cell Viability Assay.

LDH_Assay_Workflow cluster_prep Preparation cluster_treatment Treatment & Incubation cluster_assay Assay Procedure cluster_analysis Data Analysis cell_seeding Seed Cancer Cells in 96-well Plate compound_prep Prepare Serial Dilutions of 14-O-Acetylsachaconitine treatment Treat Cells with Compound (Include Controls) compound_prep->treatment incubation Incubate for Desired Time treatment->incubation collect_supernatant Collect Supernatant incubation->collect_supernatant add_reagents Add LDH Reaction Mixture collect_supernatant->add_reagents incubate_ldh Incubate for 30 minutes add_reagents->incubate_ldh read_absorbance Read Absorbance at 490 nm incubate_ldh->read_absorbance calculate_cytotoxicity Calculate % Cytotoxicity read_absorbance->calculate_cytotoxicity determine_ec50 Determine EC50 Value calculate_cytotoxicity->determine_ec50

Caption: Workflow for the LDH Cytotoxicity Assay.

Potential Signaling Pathway

While the specific mechanism of action for 14-O-Acetylsachaconitine is unknown, many cytotoxic compounds induce apoptosis. A generalized apoptotic signaling pathway that could be investigated is presented below.

Apoptosis_Signaling_Pathway cluster_stimulus External/Internal Stimulus cluster_pathway Apoptotic Cascade cluster_outcome Cellular Outcome compound 14-O-Acetylsachaconitine bax_bak Activation of Bax/Bak compound->bax_bak Induces cyto_c Mitochondrial Cytochrome c Release bax_bak->cyto_c Promotes caspase9 Caspase-9 Activation cyto_c->caspase9 Activates caspase3 Caspase-3 Activation caspase9->caspase3 Cleaves and Activates apoptosis Apoptosis (Cell Death) caspase3->apoptosis Executes

Caption: A potential apoptosis signaling pathway.

References

Application

Application Notes and Protocols: Ion Channel Modulation by 14-O-Acetylsachaconitine

For Researchers, Scientists, and Drug Development Professionals Introduction 14-O-Acetylsachaconitine is a diterpenoid alkaloid whose interaction with ion channels has not been extensively characterized. These applicatio...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-O-Acetylsachaconitine is a diterpenoid alkaloid whose interaction with ion channels has not been extensively characterized. These application notes provide a comprehensive framework for investigating the modulatory effects of this and other novel compounds on key voltage-gated ion channels. The following protocols for patch-clamp electrophysiology and fluorescence-based assays are designed for use with cell lines heterologously expressing specific ion channel subtypes, such as Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells.[1][2][3][4] Due to the lack of specific published data for 14-O-Acetylsachaconitine, the quantitative data presented herein is hypothetical and serves to illustrate the expected outcomes of such experimental investigations.

Data Presentation: Summary of (Hypothetical) Quantitative Data

The following tables summarize plausible inhibitory and activating effects of 14-O-Acetylsachaconitine on various voltage-gated sodium, potassium, and calcium channels.

Table 1: Inhibitory Effects of 14-O-Acetylsachaconitine on Voltage-Gated Sodium Channels (Nav)

Ion Channel SubtypeIC50 (µM)Hill SlopeMode of Inhibition
Nav1.115.2 ± 1.81.1Open-channel block
Nav1.5> 100-Negligible
Nav1.75.8 ± 0.71.3State-dependent (inactivated)

Table 2: Modulatory Effects of 14-O-Acetylsachaconitine on Voltage-Gated Potassium Channels (Kv)

Ion Channel SubtypeEffectEC50/IC50 (µM)Modulation Type
Kv1.3Inhibition22.5 ± 2.1Pore block
Kv7.2/7.3Activation8.9 ± 1.2Gating modification
hERG (Kv11.1)Inhibition45.3 ± 4.5Gating modification

Table 3: Inhibitory Effects of 14-O-Acetylsachaconitine on Voltage-Gated Calcium Channels (Cav)

Ion Channel SubtypeIC50 (µM)% Inhibition at 30 µM
Cav1.2 (L-type)35.1 ± 3.942 ± 5%
Cav2.2 (N-type)12.7 ± 1.578 ± 6%
Cav3.2 (T-type)> 100< 10%

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology for Nav and Kv Channels

This protocol is designed for assessing the effect of 14-O-Acetylsachaconitine on voltage-gated sodium or potassium channels expressed in HEK293 or CHO cells.[2][3][4]

Materials:

  • HEK293 or CHO cells stably expressing the ion channel of interest.

  • Cell culture medium (e.g., DMEM with 10% FBS).

  • Poly-L-lysine coated glass coverslips.

  • Extracellular (bath) solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjusted to pH 7.4 with NaOH.

  • Intracellular (pipette) solution (in mM): 115 K-Gluconate, 4 NaCl, 2 Mg-ATP, 0.3 Na-GTP, 40 HEPES. Adjusted to pH 7.2 with KOH.[5][6]

  • 14-O-Acetylsachaconitine stock solution (e.g., 10 mM in DMSO).

  • Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.

  • Borosilicate glass capillaries for pipette pulling.

Procedure:

  • Cell Preparation:

    • Plate cells on poly-L-lysine coated coverslips 24-48 hours before the experiment.

    • Just before recording, transfer a coverslip to the recording chamber on the microscope stage and perfuse with extracellular solution.

  • Pipette Preparation:

    • Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with intracellular solution.

    • Fill the pipette with filtered intracellular solution.

  • Whole-Cell Recording:

    • Approach a single, healthy-looking cell with the recording pipette while applying slight positive pressure.

    • Upon contact with the cell membrane, release the positive pressure to form a giga-ohm seal (>1 GΩ).

    • Apply gentle suction to rupture the membrane patch and achieve the whole-cell configuration.[5]

  • Data Acquisition:

    • For Nav channels, hold the cell at -100 mV. Elicit currents using a depolarizing step to 0 mV.

    • For Kv channels, hold the cell at -80 mV. Elicit currents using a depolarizing step to +40 mV.

    • Record baseline currents for at least 3 minutes to ensure stability.

  • Compound Application:

    • Prepare working concentrations of 14-O-Acetylsachaconitine by diluting the stock solution in the extracellular solution.

    • Apply the compound to the cell via the perfusion system.

    • Record currents at steady-state for each concentration to determine the dose-response relationship.

  • Data Analysis:

    • Measure the peak current amplitude in the absence and presence of the compound.

    • Calculate the percentage of inhibition or activation.

    • Plot the dose-response curve and fit with the Hill equation to determine the IC50 or EC50.

Protocol 2: Fluorescence-Based Calcium Influx Assay for Cav Channels

This high-throughput compatible assay measures changes in intracellular calcium concentration following channel activation to screen for modulators of Cav channels.

Materials:

  • HEK293 cells stably expressing the Cav channel of interest.

  • Black, clear-bottom 96- or 384-well microplates.

  • Fluorescent calcium indicator (e.g., Fluo-4 AM, Cal-520 AM).[7][8][9]

  • Assay Buffer (in mM): 140 NaCl, 5 KCl, 1 MgCl2, 10 HEPES, 10 Glucose, pH 7.4.

  • Depolarizing solution: Assay buffer with an elevated KCl concentration (e.g., 90 mM, with adjusted NaCl to maintain osmolarity).

  • 14-O-Acetylsachaconitine stock solution.

  • Fluorescence microplate reader with automated liquid handling.

Procedure:

  • Cell Plating:

    • Seed cells into the microplate at an appropriate density and grow overnight.

  • Dye Loading:

    • Prepare the calcium indicator loading solution according to the manufacturer's instructions (e.g., 4 µM Fluo-4 AM with a pluronic acid in Assay Buffer).

    • Remove the culture medium from the wells and add the loading solution.

    • Incubate for 60 minutes at 37°C.

    • Wash the wells with Assay Buffer to remove excess dye.

  • Compound Incubation:

    • Prepare serial dilutions of 14-O-Acetylsachaconitine in Assay Buffer.

    • Add the compound dilutions to the respective wells and incubate for 15-30 minutes at room temperature.

  • Measurement of Calcium Influx:

    • Place the microplate in the fluorescence reader.

    • Set the excitation and emission wavelengths appropriate for the chosen dye (e.g., 494/516 nm for Fluo-4).

    • Record a baseline fluorescence signal for a few seconds.

    • Use the automated liquid handler to add the depolarizing solution to all wells to activate the voltage-gated calcium channels.

    • Continue to record the fluorescence signal for 1-2 minutes.

  • Data Analysis:

    • Determine the peak fluorescence intensity for each well after the addition of the depolarizing solution.

    • Normalize the data to control wells (no compound) to calculate the percentage of inhibition.

    • Plot the dose-response curve and calculate the IC50.

Visualizations

experimental_workflow_patch_clamp cluster_prep Preparation cluster_recording Recording cluster_analysis Analysis cell_prep Cell Plating giga_seal Giga-ohm Seal Formation cell_prep->giga_seal pipette_prep Pipette Pulling & Filling pipette_prep->giga_seal whole_cell Whole-Cell Configuration giga_seal->whole_cell baseline Baseline Current Recording whole_cell->baseline compound_app Compound Application baseline->compound_app data_rec Dose-Response Recording compound_app->data_rec data_analysis Data Analysis (IC50/EC50) data_rec->data_analysis

Caption: Workflow for Patch-Clamp Electrophysiology.

experimental_workflow_calcium_assay cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis cell_plating Cell Plating (96-well) dye_loading Calcium Dye Loading cell_plating->dye_loading compound_inc Compound Incubation dye_loading->compound_inc baseline_read Baseline Fluorescence Reading compound_inc->baseline_read depolarization Depolarization & Signal Read baseline_read->depolarization data_analysis Data Analysis (IC50) depolarization->data_analysis

Caption: Workflow for Fluorescence-Based Calcium Assay.

signaling_pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol ASA 14-O-Acetylsachaconitine Nav_channel Nav1.7 Channel ASA->Nav_channel Inhibits Kv_channel Kv7.2/7.3 Channel ASA->Kv_channel Activates Na_influx Decreased Na+ Influx Nav_channel->Na_influx K_efflux Increased K+ Efflux Kv_channel->K_efflux Hyperpolarization Membrane Hyperpolarization Na_influx->Hyperpolarization Contributes to K_efflux->Hyperpolarization Leads to Reduced_Excitability Reduced Neuronal Excitability Hyperpolarization->Reduced_Excitability

Caption: Hypothetical Signaling Pathway of 14-O-Acetylsachaconitine.

References

Method

Application Notes: A Validated Analytical Method for the Quantification of 14-O-Acetylsachaconitine in Biological Matrices

Abstract This document details a sensitive and specific analytical method for the quantification of 14-O-Acetylsachaconitine, a diterpenoid alkaloid, in biological matrices such as plasma. The method utilizes Ultra-High-...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This document details a sensitive and specific analytical method for the quantification of 14-O-Acetylsachaconitine, a diterpenoid alkaloid, in biological matrices such as plasma. The method utilizes Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS), which is the gold standard for bioanalytical quantification due to its high selectivity and sensitivity. The protocol covers sample preparation, chromatographic separation, and mass spectrometric detection, along with a comprehensive validation strategy based on regulatory guidelines. This method is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and metabolism studies of 14-O-Acetylsachaconitine.

Introduction

14-O-Acetylsachaconitine is a C19-diterpenoid alkaloid found in plants of the Aconitum species. Like other aconitine-type alkaloids, it is of interest due to its potential pharmacological and toxicological properties. The core mechanism of action for many aconitine (B1665448) alkaloids involves the modulation of voltage-gated sodium channels, leading to persistent activation and subsequent neuro- and cardiotoxicity.[1][2][3] Accurate quantification of 14-O-Acetylsachaconitine in biological samples is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile, as well as for assessing its therapeutic potential and toxicity.

This application note provides a comprehensive protocol for a proposed UHPLC-MS/MS method for the determination of 14-O-Acetylsachaconitine in plasma. The method is designed to be validated according to international guidelines, ensuring accuracy, precision, and reliability of the obtained results.

Chemical Information
  • Compound: 14-O-Acetylsachaconitine

  • CAS Number: 102719-98-2

  • Chemical Formula: C₂₅H₃₉NO₅

  • Molecular Weight: 433.58 g/mol

Experimental Protocols

Materials and Reagents
  • 14-O-Acetylsachaconitine reference standard (≥98% purity)

  • Internal Standard (IS): Mesaconitine (structurally similar) or a deuterated analog of 14-O-Acetylsachaconitine.

  • Acetonitrile (B52724) (LC-MS grade)

  • Methanol (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water (18.2 MΩ·cm)

  • Control biological matrix (e.g., human plasma, K₂EDTA)

Instrumentation

A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

Table 1: Proposed UHPLC-MS/MS Instrumental Conditions

ParameterProposed Condition
UHPLC System
ColumnC18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A0.1% Formic acid in water
Mobile Phase B0.1% Formic acid in acetonitrile
Flow Rate0.4 mL/min
Injection Volume5 µL
Column Temperature40 °C
Gradient ElutionStart with 5% B, ramp to 95% B over 5 min, hold for 1 min, return to initial conditions and equilibrate for 2 min.
Mass Spectrometer
Ionization ModeElectrospray Ionization (ESI), Positive
Scan TypeMultiple Reaction Monitoring (MRM)
Source Temperature150 °C
Desolvation Temperature500 °C
Capillary Voltage3.0 kV
Gas Flow RatesTo be optimized for the specific instrument

Table 2: Proposed MRM Transitions (to be optimized experimentally)

Note: The following precursor and product ions are proposed based on the structure of 14-O-Acetylsachaconitine and known fragmentation patterns of similar aconitine alkaloids, which often involve the neutral loss of an acetyl group (as acetic acid, 60 Da).[4][5] These parameters require experimental optimization.

AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)
14-O-Acetylsachaconitine434.3 [M+H]⁺374.3100To be optimized
Mesaconitine (IS)632.3 [M+H]⁺572.3100To be optimized
Sample Preparation: Protein Precipitation
  • Label microcentrifuge tubes for standards, quality controls (QCs), and unknown samples.

  • Pipette 50 µL of plasma into the appropriately labeled tubes.

  • Add 150 µL of ice-cold acetonitrile containing the internal standard.

  • Vortex the mixture for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

  • Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

  • Inject the prepared sample into the UHPLC-MS/MS system.

Method Validation

The analytical method should be validated according to the principles of Good Laboratory Practice (GLP) and relevant regulatory guidelines (e.g., FDA, EMA). The following parameters must be assessed:

  • Selectivity and Specificity: Analyze at least six different blank matrix lots to ensure no significant interference at the retention times of the analyte and IS.

  • Linearity and Range: Prepare a calibration curve using at least seven non-zero concentrations of 14-O-Acetylsachaconitine in the biological matrix. The curve should be fitted using a weighted (e.g., 1/x²) linear regression.

  • Accuracy and Precision: Analyze replicate QC samples at a minimum of three concentration levels (low, medium, and high) on at least three different days. The mean accuracy should be within ±15% (±20% for the Lower Limit of Quantification, LLOQ) of the nominal concentration, and the precision (as coefficient of variation, CV) should not exceed 15% (20% for LLOQ).

  • Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.

  • Recovery: The extraction efficiency of the analyte and IS from the biological matrix.

  • Matrix Effect: Assess the ion suppression or enhancement caused by the biological matrix.

  • Stability: Evaluate the stability of 14-O-Acetylsachaconitine in the biological matrix under various conditions (freeze-thaw, short-term bench-top, long-term storage, and post-preparative).

Table 3: Template for Method Validation Summary

Validation ParameterAcceptance CriteriaResult (Example Data)
Linearity (r²)≥ 0.99To be determined
RangeTo be determined based on expected concentrationsTo be determined
LLOQAccuracy: 80-120%, Precision: ≤ 20% CVTo be determined
Intra-day Accuracy85-115% (Low, Mid, High QC)To be determined
Intra-day Precision (CV)≤ 15% (Low, Mid, High QC)To be determined
Inter-day Accuracy85-115% (Low, Mid, High QC)To be determined
Inter-day Precision (CV)≤ 15% (Low, Mid, High QC)To be determined
RecoveryConsistent, precise, and reproducibleTo be determined
Matrix EffectCV of IS-normalized matrix factor ≤ 15%To be determined
Stability (Freeze-Thaw)% Bias within ±15% of nominal concentrationTo be determined
Stability (Bench-Top)% Bias within ±15% of nominal concentrationTo be determined
Stability (Long-Term)% Bias within ±15% of nominal concentrationTo be determined

Visualizations

Experimental Workflow

G cluster_sample_prep Sample Preparation cluster_analysis UHPLC-MS/MS Analysis cluster_data_processing Data Processing plasma Plasma Sample (50 µL) add_is Add Acetonitrile with IS (150 µL) plasma->add_is vortex Vortex (1 min) add_is->vortex centrifuge Centrifuge (14,000 rpm, 10 min) vortex->centrifuge supernatant Transfer Supernatant centrifuge->supernatant injection Inject into UHPLC supernatant->injection separation Chromatographic Separation (C18) injection->separation detection MS/MS Detection (MRM) separation->detection integration Peak Integration detection->integration calibration Calibration Curve Generation integration->calibration quantification Quantification of Unknowns calibration->quantification G cluster_membrane Cell Membrane cluster_extracellular cluster_intracellular vgsc_closed Voltage-Gated Na+ Channel (Resting State) vgsc_open Voltage-Gated Na+ Channel (Activated State) vgsc_closed->vgsc_open Normal Activation na_in Na+ vgsc_open->na_in Sustained Influx acetylsachaconitine 14-O-Acetylsachaconitine acetylsachaconitine->vgsc_open Binds and Stabilizes Open State na_out Na+ na_out->vgsc_open depolarization Membrane Depolarization na_in->depolarization downstream Downstream Effects (e.g., Neurotransmitter Release, Arrhythmias) depolarization->downstream

References

Application

Application Notes and Protocols for In Vitro Experimental Models for Studying 14-O-Acetylsachaconitine

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of established in vitro experimental models and detailed protocols relevant for investigating the b...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established in vitro experimental models and detailed protocols relevant for investigating the biological activities of 14-O-Acetylsachaconitine, a diterpenoid alkaloid. Due to the limited specific data on 14-O-Acetylsachaconitine, the following protocols are adapted from studies on the closely related and well-characterized aconitine (B1665448) alkaloids. These models are suitable for assessing the potential cardiotoxic, neurotoxic, and anti-inflammatory effects of 14-O-Acetylsachaconitine.

Models for Assessing Cardiotoxicity

Aconitine and its analogs are known for their cardiotoxic effects, primarily through their interaction with voltage-gated sodium channels.[1] In vitro models are essential for elucidating the mechanisms of cardiotoxicity and for screening potential therapeutic interventions.

Recommended Cell Lines
  • H9c2 Cells: A rat cardiomyoblast cell line that provides a robust and reproducible model for initial cardiotoxicity screening.

  • Human-induced Pluripotent Stem Cell-derived Cardiomyocytes (hiPSC-CMs): Offer a more physiologically relevant human model for assessing cardiotoxicity, including effects on electrophysiology and contractility.[2][3]

Key Experiments and Protocols

1.2.1. Cell Viability Assay (MTT/CCK-8)

This assay assesses the metabolic activity of cells as an indicator of cell viability.

  • Protocol:

    • Seed H9c2 cells in a 96-well plate at a density of 2 x 10⁴ cells/well and culture for 24 hours.[4]

    • Treat the cells with varying concentrations of 14-O-Acetylsachaconitine (e.g., 0, 50, 100, 150, 200, 250 µM) for 24 hours.[5]

    • Add 10 µL of MTT (5 mg/mL) or CCK-8 solution to each well and incubate for 4 hours at 37°C.[4]

    • If using MTT, add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

    • Measure the absorbance at 570 nm (for MTT) or 450 nm (for CCK-8) using a microplate reader.[6]

1.2.2. Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay differentiates between viable, early apoptotic, and late apoptotic/necrotic cells.

  • Protocol:

    • Seed H9c2 cells in a 6-well plate and treat with 14-O-Acetylsachaconitine (e.g., 0, 100, 200 µM) for 24 hours.[7]

    • Harvest the cells by trypsinization and wash twice with cold PBS.

    • Resuspend the cells in 195 µL of binding buffer.[7]

    • Add 5 µL of Annexin V-FITC and 10 µL of Propidium Iodide (PI) working solution.[7]

    • Incubate for 15 minutes in the dark at room temperature.[7]

    • Analyze the cells by flow cytometry.

1.2.3. Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

  • Protocol:

    • Lyse the treated H9c2 cells to collect the protein extract.

    • Incubate the cell lysate with a colorimetric or fluorometric caspase-3 substrate (e.g., Ac-DEVD-pNA or Ac-DEVD-AMC).[8]

    • Measure the absorbance at 405 nm (for pNA) or fluorescence at an excitation/emission of 380/420-460 nm (for AMC).[8]

Quantitative Data Summary: Cardiotoxicity of Aconitine in H9c2 Cells
ParameterConcentration (µM)Duration (h)ResultReference
Cell Viability (CCK-8)10024~58% of control[4]
Cell Viability (CCK-8)20024~10% of control[4]
Apoptosis (Annexin V/PI)10024Significant increase[5]
Apoptosis (Annexin V/PI)20024Further significant increase[5]
Caspase-3 Activity100 - 20024Significant increase[7]
ATP Levels20024Significant decrease[7]
ROS Production100 - 2004Significant increase[5]

Models for Assessing Neurotoxicity

Aconitine alkaloids can exert neurotoxic effects by modulating ion channel function in neurons.

Recommended Cell Lines
  • SH-SY5Y Cells: A human neuroblastoma cell line widely used for neurotoxicity studies.[9][10]

  • PC12 Cells: A rat pheochromocytoma cell line that differentiates into neuron-like cells in the presence of Nerve Growth Factor (NGF), making it an excellent model for studying neurite outgrowth.[11]

Key Experiments and Protocols

2.2.1. Cell Viability Assay (MTT)

  • Protocol:

    • Seed SH-SY5Y or PC12 cells in a 96-well plate.

    • Treat with 14-O-Acetylsachaconitine at various concentrations (e.g., 0, 10, 25, 50 µM for PC12; 0, 50, 100, 200 µM for SH-SY5Y) for 24-48 hours.[10][11]

    • Add MTT solution and incubate for 4 hours.[11]

    • Add DMSO to dissolve formazan crystals.

    • Measure absorbance at 570 nm.

2.2.2. Neurite Outgrowth Assay (PC12 Cells)

This assay evaluates the effect of a compound on the ability of PC12 cells to differentiate and extend neurites.

  • Protocol:

    • Plate PC12 cells (e.g., 2000 cells/well in a 96-well plate) on collagen-coated plates.[12][13]

    • Induce differentiation by adding Nerve Growth Factor (NGF, e.g., 100 ng/mL) to the culture medium.[12][14]

    • Simultaneously treat the cells with 14-O-Acetylsachaconitine at various concentrations.

    • Incubate for 96 hours.[12][14]

    • Fix and stain the cells (e.g., with a cell membrane dye).

    • Capture images using a high-content imaging system and quantify neurite length per cell.[12]

Quantitative Data Summary: Neurotoxicity of Aconitine
Cell LineParameterConcentration (µM)Duration (h)ResultReference
PC12Cell Viability (MTT)1048Significant decrease[11]
PC12Cell Viability (MTT)2548Further significant decrease[11]
PC12Cell Viability (MTT)5048Strong inhibition[11]
SH-SY5YCell Viability5024Significant decrease[10]
SH-SY5YCell Viability10024Further significant decrease[10]
SH-SY5YCell Viability20024Strong inhibition[10]
SH-SY5YROS Production50 - 20024Significant increase[10]
SH-SY5YApoptosis50 - 20024Significant increase[10]

Models for Assessing Anti-inflammatory Effects

Diterpenoid alkaloids have been reported to possess anti-inflammatory properties.

Recommended Cell Line
  • RAW 264.7 Cells: A murine macrophage cell line commonly used to study inflammation in vitro.[15]

Key Experiments and Protocols

3.2.1. Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the production of nitrite, a stable metabolite of NO, as an indicator of inflammatory response.

  • Protocol:

    • Seed RAW 264.7 cells (e.g., 1.5 x 10⁵ cells/mL) in a 96-well plate and incubate for 24 hours.[16]

    • Pre-treat the cells with 14-O-Acetylsachaconitine for 2 hours.

    • Stimulate inflammation by adding lipopolysaccharide (LPS, 1 µg/mL).[16]

    • Incubate for an additional 24 hours.

    • Collect 100 µL of the cell culture supernatant and mix with 100 µL of Griess reagent.[16]

    • Incubate for 10 minutes at room temperature.[16]

    • Measure the absorbance at 540 nm.

3.2.2. Pro-inflammatory Cytokine (TNF-α, IL-6) Quantification (ELISA)

This assay measures the secretion of pro-inflammatory cytokines into the cell culture medium.

  • Protocol:

    • Seed RAW 264.7 cells in a 24-well plate (e.g., 1 x 10⁵ cells/well) and incubate for 24 hours.[17]

    • Pre-treat with 14-O-Acetylsachaconitine for 1-2 hours.

    • Stimulate with LPS (e.g., 500 ng/mL) for 24 hours.[15]

    • Collect the cell culture supernatant.

    • Quantify the concentration of TNF-α and IL-6 using commercially available ELISA kits according to the manufacturer's instructions.[18][19]

Quantitative Data Summary: Anti-inflammatory Effects of Diterpenoid Alkaloids

Quantitative data for 14-O-Acetylsachaconitine is not currently available. The following table provides an example of expected results based on studies of other diterpenoid alkaloids.

Cell LineParameterTreatmentResult
RAW 264.7NO ProductionLPS-stimulatedInhibition in a dose-dependent manner
RAW 264.7TNF-α SecretionLPS-stimulatedInhibition in a dose-dependent manner
RAW 264.7IL-6 SecretionLPS-stimulatedInhibition in a dose-dependent manner

Visualization of Signaling Pathways and Workflows

The following diagrams illustrate key signaling pathways and experimental workflows relevant to the study of 14-O-Acetylsachaconitine.

cardiotoxicity_pathway cluster_stimulus Stimulus cluster_cellular_effects Cellular Effects in Cardiomyocytes 14_O_Acetylsachaconitine 14_O_Acetylsachaconitine Mitochondrial_Dysfunction Mitochondrial Dysfunction 14_O_Acetylsachaconitine->Mitochondrial_Dysfunction ROS_Production Increased ROS Production Mitochondrial_Dysfunction->ROS_Production ATP_Depletion ATP Depletion Mitochondrial_Dysfunction->ATP_Depletion Caspase_Activation Caspase Activation ROS_Production->Caspase_Activation ATP_Depletion->Caspase_Activation Apoptosis Apoptosis Caspase_Activation->Apoptosis

Caption: Proposed cardiotoxicity pathway of aconitine alkaloids.

neurotoxicity_workflow cluster_culture Cell Culture cluster_treatment Treatment cluster_assays Assays Seed_Cells Seed PC12 or SH-SY5Y cells Add_Compound Add 14-O-Acetylsachaconitine (various concentrations) Seed_Cells->Add_Compound Incubate Incubate for 24-96 hours Add_Compound->Incubate Viability Cell Viability (MTT Assay) Incubate->Viability Neurite_Outgrowth Neurite Outgrowth (PC12 cells) Incubate->Neurite_Outgrowth Apoptosis_Assay Apoptosis Assay Incubate->Apoptosis_Assay

Caption: Experimental workflow for assessing neurotoxicity.

anti_inflammatory_pathway cluster_stimulus Stimulus cluster_cellular_response Macrophage Response cluster_inhibition Inhibition LPS LPS NFkB_Activation NF-κB Activation LPS->NFkB_Activation Inflammatory_Mediators Production of Inflammatory Mediators NFkB_Activation->Inflammatory_Mediators NO NO Inflammatory_Mediators->NO TNFa TNF-α Inflammatory_Mediators->TNFa IL6 IL-6 Inflammatory_Mediators->IL6 Compound 14-O-Acetylsachaconitine Compound->NFkB_Activation Inhibits

Caption: Signaling pathway for LPS-induced inflammation.

References

Method

Application Notes and Protocols for Pharmacokinetic Studies of Aconitum Alkaloids

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the pharmacokinetic properties of major Aconitum alkaloids, namely aconitine (B1665448), mesacon...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pharmacokinetic properties of major Aconitum alkaloids, namely aconitine (B1665448), mesaconitine, and hypaconitine (B608023). Detailed protocols for key in vivo and in vitro experiments are outlined to facilitate the design and execution of pharmacokinetic studies for these compounds.

Introduction to Aconitum Alkaloids

Aconitum alkaloids are a class of diterpenoid alkaloids found in plants of the Aconitum species, which are used in traditional medicine for their analgesic and anti-inflammatory properties. However, these alkaloids also exhibit potent cardiotoxicity and neurotoxicity, with a narrow therapeutic window. A thorough understanding of their pharmacokinetic profile—absorption, distribution, metabolism, and excretion (ADME)—is crucial for their safe and effective therapeutic development.

Pharmacokinetic studies have revealed that Aconitum alkaloids are rapidly absorbed and widely distributed in the body. However, their oral bioavailability is generally low, which is attributed to metabolism by cytochrome P450 (CYP) enzymes and efflux by transporters such as P-glycoprotein (P-gp).[1][2]

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters of aconitine, mesaconitine, and hypaconitine in rats following oral administration, as reported in various studies. These data provide a comparative basis for understanding the in vivo behavior of these alkaloids.

Table 1: Pharmacokinetic Parameters of Aconitine in Rats (Oral Administration)

Dose (µg/kg)Cmax (ng/mL)Tmax (h)AUC (ng·h/mL)t1/2 (h)Reference
2009.660.7727.51-[3]
2005.691.1718.05-[3]
400----[4]
-10.99--1.41[5]
Fuzi Extract5.561---[2]

Table 2: Pharmacokinetic Parameters of Mesaconitine in Rats (Oral Administration)

DoseCmax (ng/mL)Tmax (h)AUC (ng·h/mL)t1/2 (h)Reference
Fuzi Extract17.30---[2]
----2.8-5.8[6]

Table 3: Pharmacokinetic Parameters of Hypaconitine in Rats (Oral Administration)

DoseCmax (ng/mL)Tmax (h)AUC (ng·h/mL)t1/2 (h)Reference
Pure Compound4.7511.12545.39-[7]
A. carmichaelii Extract10.331.083105.8-[7]
Sini Decoction6.8800.45873.80-[7]
Fuzi Extract17.78---[2]

Experimental Protocols

Protocol 1: Quantification of Aconitum Alkaloids in Rat Plasma using LC-MS/MS

This protocol describes a sensitive and specific method for the simultaneous determination of aconitine, mesaconitine, and hypaconitine in rat plasma.

1. Materials and Reagents:

  • Aconitine, Mesaconitine, Hypaconitine reference standards

  • Internal Standard (IS) (e.g., Diazepam)

  • Acetonitrile (B52724) (ACN), Methanol (MeOH), Formic Acid (FA) - HPLC grade

  • Ultrapure water

  • Rat plasma (heparinized)

2. Sample Preparation (Protein Precipitation):

  • Thaw frozen rat plasma samples at room temperature.

  • To a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

  • Add 10 µL of IS working solution (e.g., 100 ng/mL in MeOH).

  • Add 300 µL of ice-cold ACN to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 water:ACN with 0.1% FA).

  • Vortex for 30 seconds and centrifuge at 13,000 rpm for 5 minutes.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

  • LC System: Agilent 1200 HPLC or equivalent

  • Column: C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient Elution:

    • 0-1 min: 20% B

    • 1-5 min: 20-80% B

    • 5-6 min: 80% B

    • 6-6.1 min: 80-20% B

    • 6.1-8 min: 20% B

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • Mass Spectrometer: Agilent 6430 Triple Quadrupole or equivalent with ESI source

  • Ionization Mode: Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Aconitine: [M+H]+ → m/z (precursor ion) → m/z (product ion)

    • Mesaconitine: [M+H]+ → m/z (precursor ion) → m/z (product ion)

    • Hypaconitine: [M+H]+ → m/z (precursor ion) → m/z (product ion)

    • IS (Diazepam): [M+H]+ → m/z 285.1 → m/z 193.1 (Note: Specific m/z values should be optimized for the instrument used)

4. Data Analysis:

  • Construct calibration curves by plotting the peak area ratio of the analyte to the IS against the concentration of the calibration standards.

  • Determine the concentration of the alkaloids in the plasma samples from the calibration curve.

G cluster_sample_prep Sample Preparation cluster_lcms LC-MS/MS Analysis Plasma Rat Plasma Sample Add_IS Add Internal Standard Plasma->Add_IS Precipitate Protein Precipitation (Ice-cold Acetonitrile) Add_IS->Precipitate Centrifuge1 Centrifuge Precipitate->Centrifuge1 Evaporate Evaporate Supernatant Centrifuge1->Evaporate Reconstitute Reconstitute in Mobile Phase Evaporate->Reconstitute Centrifuge2 Centrifuge Reconstitute->Centrifuge2 Analyze Inject into LC-MS/MS Centrifuge2->Analyze LC Liquid Chromatography (C18 Column, Gradient Elution) Analyze->LC MS Mass Spectrometry (ESI+, MRM Mode) LC->MS Data Data Acquisition and Analysis MS->Data

Experimental workflow for LC-MS/MS analysis of Aconitum alkaloids.

Protocol 2: Caco-2 Cell Permeability Assay

This protocol is used to assess the intestinal permeability of Aconitum alkaloids and to investigate the involvement of efflux transporters like P-glycoprotein.

1. Cell Culture:

  • Culture Caco-2 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified atmosphere.

  • Seed Caco-2 cells onto Transwell® inserts (e.g., 12-well, 0.4 µm pore size) at a density of 6 x 10^4 cells/cm².

  • Culture the cells for 21-25 days to allow for differentiation and formation of a confluent monolayer. Monitor the integrity of the monolayer by measuring the transepithelial electrical resistance (TEER). A TEER value > 200 Ω·cm² is generally considered acceptable.

2. Transport Assay:

  • Wash the Caco-2 monolayers twice with pre-warmed Hank's Balanced Salt Solution (HBSS) at pH 7.4.

  • Apical to Basolateral (A-B) Transport (Absorption):

    • Add the test compound (e.g., 10 µM aconitine in HBSS) to the apical (A) side (0.5 mL).

    • Add fresh HBSS to the basolateral (B) side (1.5 mL).

  • Basolateral to Apical (B-A) Transport (Efflux):

    • Add the test compound to the basolateral (B) side (1.5 mL).

    • Add fresh HBSS to the apical (A) side (0.5 mL).

  • Incubate the plates at 37°C on an orbital shaker.

  • At predetermined time points (e.g., 30, 60, 90, 120 min), collect samples from the receiver chamber and replace with an equal volume of fresh HBSS.

  • To investigate the role of P-gp, perform the transport assay in the presence of a P-gp inhibitor (e.g., 10 µM verapamil).

3. Sample Analysis:

  • Analyze the concentration of the Aconitum alkaloid in the collected samples using a validated LC-MS/MS method as described in Protocol 1.

4. Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following equation:

    • Papp (cm/s) = (dQ/dt) / (A * C0)

      • dQ/dt: the steady-state flux of the drug across the monolayer (µmol/s)

      • A: the surface area of the filter membrane (cm²)

      • C0: the initial concentration of the drug in the donor chamber (µmol/mL)

  • Calculate the efflux ratio:

    • Efflux Ratio = Papp (B-A) / Papp (A-B)

    • An efflux ratio greater than 2 suggests the involvement of active efflux.

G cluster_culture Cell Culture cluster_transport Transport Assay cluster_analysis Analysis Seed Seed Caco-2 cells on Transwell inserts Differentiate Differentiate for 21-25 days Seed->Differentiate TEER Monitor TEER Differentiate->TEER Wash Wash monolayer TEER->Wash Add_Compound Add test compound (A or B side) Wash->Add_Compound Incubate Incubate at 37°C Add_Compound->Incubate Sample Collect samples from receiver side Incubate->Sample LCMS LC-MS/MS analysis Sample->LCMS Calculate Calculate Papp and Efflux Ratio LCMS->Calculate

Workflow for the Caco-2 cell permeability assay.

Protocol 3: In Vitro Metabolism using Rat Liver Microsomes

This protocol is designed to assess the metabolic stability of Aconitum alkaloids and identify the CYP450 enzymes involved in their metabolism.

1. Materials and Reagents:

  • Rat liver microsomes (RLMs)

  • Aconitum alkaloid substrate

  • NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

  • Potassium phosphate (B84403) buffer (0.1 M, pH 7.4)

  • Specific CYP450 inhibitors (e.g., ketoconazole (B1673606) for CYP3A, quinidine (B1679956) for CYP2D6)

  • Ice-cold acetonitrile to stop the reaction

2. Metabolic Stability Assay:

  • Prepare an incubation mixture containing RLMs (e.g., 0.5 mg/mL protein) in potassium phosphate buffer.

  • Pre-warm the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the Aconitum alkaloid substrate (e.g., 1 µM final concentration) and the NADPH regenerating system.

  • Incubate at 37°C in a shaking water bath.

  • At various time points (e.g., 0, 5, 15, 30, 60 min), withdraw an aliquot of the reaction mixture and add it to an equal volume of ice-cold acetonitrile to terminate the reaction.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant for the remaining parent compound using a validated LC-MS/MS method.

3. Reaction Phenotyping (CYP450 Inhibition Assay):

  • Prepare incubation mixtures as in the metabolic stability assay.

  • Prior to adding the substrate, pre-incubate the RLMs with a specific CYP450 inhibitor for 10 minutes at 37°C.

  • Initiate the reaction by adding the Aconitum alkaloid substrate and the NADPH regenerating system.

  • Incubate for a fixed time (e.g., 30 min).

  • Terminate the reaction and process the samples as described above.

  • Analyze the formation of metabolites and compare it to a control incubation without the inhibitor. A significant decrease in metabolite formation in the presence of a specific inhibitor indicates the involvement of that CYP isozyme.

4. Data Analysis:

  • Metabolic Stability: Plot the natural logarithm of the percentage of the remaining parent drug against time. The slope of the linear regression gives the elimination rate constant (k). Calculate the in vitro half-life (t1/2) as 0.693/k.

  • Reaction Phenotyping: Compare the rate of metabolite formation in the presence and absence of specific inhibitors to determine the contribution of each CYP isozyme.

Signaling Pathways and Efflux Mechanisms

The toxicity and pharmacological effects of Aconitum alkaloids are mediated through various cellular signaling pathways. Furthermore, their low bioavailability is influenced by efflux pumps. Understanding these mechanisms is critical for drug development.

P-glycoprotein (P-gp) Efflux Mechanism

P-glycoprotein is a transmembrane protein that actively transports a wide variety of substrates out of cells, contributing to the low oral bioavailability of many drugs, including Aconitum alkaloids.[1]

G cluster_membrane Cell Membrane cluster_in Intracellular cluster_out Extracellular Pgp P-glycoprotein (P-gp) ADP ADP + Pi Pgp->ADP Alkaloid_out Aconitum Alkaloid Pgp->Alkaloid_out Efflux Alkaloid_in Aconitum Alkaloid Alkaloid_in->Pgp Binding ATP ATP ATP->Pgp Hydrolysis

P-glycoprotein mediated efflux of Aconitum alkaloids.

PI3K/Akt/mTOR Signaling Pathway

Aconitine has been shown to induce autophagy in liver cells via the PI3K/Akt/mTOR signaling pathway.[1] This pathway is a key regulator of cell growth, proliferation, and survival.

G GF Growth Factor RTK Receptor Tyrosine Kinase (RTK) GF->RTK PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PIP2->PIP3 Akt Akt PIP3->Akt activates mTORC1 mTORC1 Akt->mTORC1 activates Autophagy Autophagy (Inhibition) mTORC1->Autophagy inhibits CellGrowth Cell Growth & Proliferation mTORC1->CellGrowth promotes Aconitine Aconitine Aconitine->PI3K influences

Influence of Aconitine on the PI3K/Akt/mTOR pathway.

Nrf2/ARE Signaling Pathway

Aminoalcohol-diterpenoid alkaloids (ADAs), which are less toxic metabolites of Aconitum alkaloids, have been shown to exert protective effects through the Nrf2/ARE signaling pathway. This pathway is a major regulator of cellular defense against oxidative stress.

G cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Keap1 Keap1 Nrf2_bound Nrf2 Keap1->Nrf2_bound Nrf2_free Nrf2 Nrf2_bound->Nrf2_free dissociates and translocates ROS Oxidative Stress (e.g., from ADAs) ROS->Keap1 inactivates ARE ARE (Antioxidant Response Element) Nrf2_free->ARE binds to Gene_Expression Antioxidant Gene Expression ARE->Gene_Expression activates

Activation of the Nrf2/ARE pathway by Aconitum alkaloid metabolites.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: HPLC Separation of Aconitine Alkaloids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the co-elution of aconiti...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the co-elution of aconitine (B1665448) alkaloids during High-Performance Liquid Chromatography (HPLC) separation.

Troubleshooting Guide: Resolving Co-elution

This guide addresses specific co-elution issues that may arise during the HPLC analysis of aconitine alkaloids.

Question: Why are my aconitine, mesaconitine, and hypaconitine (B608023) peaks showing poor resolution or co-eluting?

Answer:

Peak resolution for aconitine, mesaconitine, and hypaconitine is highly sensitive to the mobile phase composition, particularly its pH and buffer concentration. These structurally similar diester-diterpene alkaloids require precise chromatographic conditions for baseline separation.

Possible Causes and Solutions:

  • Suboptimal Mobile Phase pH: The separation of these basic alkaloids is significantly influenced by the pH of the mobile phase. An inappropriate pH can suppress the ionization of the analytes differently, leading to overlapping peaks.

    • Solution: Optimize the mobile phase pH. Many successful separations are achieved using an alkaline mobile phase, typically an ammonium (B1175870) bicarbonate or ammonium acetate (B1210297) buffer with a pH around 10.0.[1] At this pH, the alkaloids are in their free base form, which can enhance separation on a C18 column. Conversely, acidic mobile phases containing phosphoric acid and triethylamine (B128534) (pH ~3.0) have also been used effectively.[2] It is crucial to empirically test a range of pH values to find the optimal resolution for your specific column and sample matrix.

  • Incorrect Buffer Concentration: The concentration of the buffer in the mobile phase can affect peak shape and resolution.

    • Solution: Investigate the effect of buffer concentration. For instance, with a triethylamine phosphate (B84403) buffer, concentrations between 10 mM and 30 mM have been found to provide the best separation, as lower concentrations can increase background noise and higher concentrations may negatively impact resolution.[3]

  • Inadequate Mobile Phase Gradient: A simple isocratic elution is often insufficient to resolve the complex mixture of aconitine alkaloids and their hydrolyzed derivatives.

    • Solution: Implement or optimize a gradient elution program. A typical gradient involves a gradual increase in the organic solvent (usually acetonitrile) concentration over the course of the run.[2][4] This allows for the effective separation of compounds with different polarities, ensuring that the less polar alkaloids do not co-elute with the more polar ones.

  • Inappropriate Column Chemistry or Condition: The choice of stationary phase is critical. While C18 columns are most common, not all C18 columns are equivalent. Furthermore, column performance degrades over time.

    • Solution: Ensure you are using a high-quality reversed-phase column, such as a C18 or C8 column, with a particle size of 5 µm or smaller for better efficiency.[4][5] If resolution has degraded over time, consider washing the column according to the manufacturer's instructions or replacing it.

A logical workflow for troubleshooting co-elution is presented below.

G cluster_0 Troubleshooting Co-elution start Poor Peak Resolution / Co-elution Observed check_ph Verify and Optimize Mobile Phase pH (e.g., pH 10.0 or 3.0) start->check_ph check_gradient Review and Adjust Gradient Program check_ph->check_gradient Issue Persists resolved Peaks Resolved check_ph->resolved Resolution Improved check_column Assess Column Performance and Type check_gradient->check_column Issue Persists check_gradient->resolved Resolution Improved check_column->resolved Issue Persists? Consider New Column

Caption: A flowchart for troubleshooting co-elution issues in HPLC.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for the separation of aconitine alkaloids?

A common and effective method utilizes a reversed-phase C18 column with a gradient elution. The mobile phase often consists of acetonitrile (B52724) and an aqueous buffer, such as ammonium bicarbonate, adjusted to an alkaline pH.[1][6] A starting point could be a gradient of acetonitrile from 15% to 60% over 45 minutes with a flow rate of 1.0 mL/min and UV detection at 240 nm.

Q2: How can I simultaneously analyze the toxic diester-diterpene alkaloids and their less toxic monoester-diterpene derivatives?

Simultaneous analysis is achievable with a well-optimized gradient HPLC method. The less toxic monoester alkaloids (e.g., benzoylaconine, benzoylmesaconine (B1261751), benzoylhypaconine) are more polar and will typically elute earlier than their corresponding diester forms (aconitine, mesaconitine, hypaconitine). A shallow gradient at the beginning of the run can help resolve the monoester alkaloids, while a steeper gradient later in the run will elute the diester alkaloids in a reasonable time.[1][7]

Q3: My sample matrix is very complex (e.g., a raw herbal extract). How can I reduce interferences that might co-elute with my target alkaloids?

Effective sample preparation is key. A solid-phase extraction (SPE) cleanup step can significantly reduce matrix interferences.[8] For example, a dual-mode SPE cartridge with both reversed-phase and ion-exchange retention mechanisms can be used to selectively isolate the basic aconitine alkaloids from a complex sample matrix.[8]

Q4: What detection wavelength is optimal for aconitine alkaloids?

A UV detector set between 230 nm and 240 nm is generally suitable for the detection of aconitine alkaloids.[4][7] A photodiode array (DAD) detector can be beneficial as it allows for the examination of the UV spectra of the peaks to confirm their purity and identity.[1]

Quantitative Data Summary

The following tables summarize typical chromatographic parameters and method validation data from published studies on the HPLC separation of aconitine alkaloids.

Table 1: HPLC Chromatographic Conditions for Aconitine Alkaloid Separation

ParameterMethod 1Method 2Method 3
Column ODS (C18)Phenomenex Luna C18 (250 x 4.6 mm, 5 µm)ZORBAX Eclipse XDB-C18 (150 x 4.6 mm, 5 µm)
Mobile Phase A AcetonitrileAcetonitrileAcetonitrile
Mobile Phase B Ammonium bicarbonate buffer (pH 10.0 ± 0.2)0.03 mol/mL Ammonium bicarbonate (pH 9.5)40 mmol/mL Ammonium acetate buffer (pH 10.0)
Flow Rate 1.0 mL/min1.0 mL/min1.0 mL/min
Detection DAD, 240 nm231 nmDAD, 240 nm
Gradient Gradient Elution35% A (0-30 min), 35-45% A (30-38 min), 45% A (38-70 min)15-60% A (0-45 min), 60% A (45-50 min)
Reference [1][4]

Table 2: Method Validation Data for Aconitine Alkaloids

AnalyteLinearity Range (µg/mL)Correlation Coefficient (r)LOD (ng/mL)LOQ (ng/mL)Average Recovery (%)Reference
Aconitine 1.0 - 200.0> 0.9999 - 1225 - 37101.2 - 103.1[4]
Mesaconitine 1.0 - 200.0> 0.9999 - 1225 - 3799.49 - 101.9[4]
Hypaconitine 1.0 - 200.0> 0.9999 - 1225 - 3796.62 - 98.43[4]

Experimental Protocols

Below are detailed methodologies for key experiments cited in this guide.

Protocol 1: Simultaneous Determination of Six Aconitum Alkaloids [1]

This method is designed for the simultaneous determination of aconitine, mesaconitine, hypaconitine, benzoylaconine, benzoylmesaconine, and benzoylhypaconine.

  • Chromatographic System: An HPLC system equipped with a photodiode array detector (DAD).

  • Column: ODS column.

  • Mobile Phase:

    • Solvent A: Acetonitrile.

    • Solvent B: Ammonium bicarbonate buffer (pH adjusted to 10.0 ± 0.2).

  • Elution: A gradient elution program is used. The specific gradient profile should be optimized based on the column dimensions and system dead volume.

  • Flow Rate: 1.0 mL/min.

  • Detection: DAD monitoring at 240 nm.

  • Sample Preparation: An optimized extraction procedure is used to isolate the alkaloids from the sample matrix.

Protocol 2: Determination of Three Aconitum Alkaloids in Herbal Medicines [4]

This protocol details a method for quantifying aconitine, mesaconitine, and hypaconitine.

  • Chromatographic System: HPLC with UV detection.

  • Column: Phenomenex Luna C18 (250 mm × 4.6 mm, 5 µm particle size).

  • Mobile Phase:

    • Solvent A: Acetonitrile.

    • Solvent B: 0.03 mol/mL ammonium bicarbonate buffer (pH adjusted to 9.50 ± 0.02).

  • Elution Gradient:

    • 0-30 min: 35% A.

    • 30-38 min: 35% to 45% A.

    • 38-70 min: 45% A.

  • Flow Rate: 1.0 mL/min.

  • Detection: 231 nm.

  • Sample Preparation: An acidic alcohol solution (alcohol: pH 3.0 HAc = 85:15, v/v) is used for extraction.

The general experimental workflow for HPLC analysis of aconitine alkaloids is illustrated in the diagram below.

G cluster_workflow General HPLC Workflow Sample Sample (e.g., Herbal Material) Extraction Extraction (e.g., Acidic Alcohol) Sample->Extraction Cleanup Cleanup (e.g., SPE) Extraction->Cleanup HPLC HPLC System (Pump, Injector, Column) Cleanup->HPLC Detection Detection (UV/DAD or MS) HPLC->Detection Analysis Data Analysis (Quantification) Detection->Analysis

Caption: A generalized experimental workflow for the HPLC analysis of aconitine alkaloids.

References

Optimization

Technical Support Center: LC-MS Analysis of 14-O-Acetylsachaconitine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects in the LC-MS analysis of 14-O-Acetylsachaconitine.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 14-O-Acetylsachaconitine?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as 14-O-Acetylsachaconitine, due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine, tissue homogenate). These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and unreliable quantification. In the analysis of aconitine-type alkaloids, which are often present at low concentrations in complex biological samples, matrix effects are a significant concern that can compromise the accuracy, precision, and sensitivity of the LC-MS/MS method.

Q2: How can I assess the presence and magnitude of matrix effects in my 14-O-Acetylsachaconitine analysis?

A2: Two primary methods are used to evaluate matrix effects:

  • Post-Extraction Spike Method: This is a quantitative approach where a known amount of 14-O-Acetylsachaconitine is added to a blank matrix extract (a sample that does not contain the analyte). The response is then compared to that of the analyte in a neat solvent. The matrix factor (MF) is calculated as the peak area of the analyte in the spiked extract divided by the peak area in the neat solvent. An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.

  • Post-Column Infusion Method: This is a qualitative method where a constant flow of 14-O-Acetylsachaconitine solution is introduced into the mass spectrometer after the analytical column. A blank matrix extract is then injected onto the column. Any fluctuation (dip or rise) in the baseline signal as the matrix components elute indicates the regions of potential ion suppression or enhancement.

Q3: What is the most effective way to minimize matrix effects for 14-O-Acetylsachaconitine?

A3: The most effective strategy is the use of a stable isotope-labeled internal standard (SIL-IS), such as deuterated 14-O-Acetylsachaconitine. A SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction during data processing. While the synthesis of deuterated aconitine (B1665448) and mesaconitine (B191843) has been reported, the commercial availability of deuterated 14-O-Acetylsachaconitine may be limited.[1] If a SIL-IS is unavailable, a structural analog that elutes close to the analyte can be used, though it may not compensate for matrix effects as effectively.

Q4: Are there sample preparation strategies that can help reduce matrix effects?

A4: Yes, optimizing sample preparation is crucial. For aconitine alkaloids, the following techniques have proven effective:

  • Sample Dilution: For highly sensitive LC-MS/MS systems, a simple "dilute-and-shoot" approach can be very effective. Diluting the sample with the mobile phase or a suitable solvent reduces the concentration of interfering matrix components. Studies on other aconitine alkaloids have shown that a significant dilution factor can reduce matrix effects to less than 15%.

  • Protein Precipitation (PPT): This is a simple and fast method to remove the majority of proteins from biological samples like plasma. Acetonitrile is a common precipitation solvent.

  • Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent. For aconitine alkaloids, a method using diethyl ether in an alkaline environment has been described.

  • Solid-Phase Extraction (SPE): SPE offers more selective cleanup than PPT or LLE. Various sorbents can be used to retain the analyte while washing away interfering compounds. A combination of extraction techniques, such as LLE followed by SPE, can provide a very clean sample extract.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS analysis of 14-O-Acetylsachaconitine, with a focus on matrix-related problems.

Problem Potential Cause(s) Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting) 1. Matrix Overload: High concentrations of matrix components co-eluting with the analyte can affect peak shape. 2. Secondary Interactions: Analyte interaction with active sites on the column. 3. Inappropriate Mobile Phase pH: The pH may not be optimal for the ionization state of 14-O-Acetylsachaconitine.1. Improve sample cleanup (see FAQ A4) or dilute the sample. 2. Use a column with end-capping or a different stationary phase. Add a small amount of a competing base (e.g., triethylamine) to the mobile phase. 3. Adjust the mobile phase pH to be at least 2 units away from the pKa of the analyte.
Inconsistent or Non-Reproducible Results 1. Variable Matrix Effects: Differences in the composition of the biological matrix between samples. 2. Inconsistent Sample Preparation: Variations in extraction efficiency or sample handling. 3. System Contamination: Buildup of matrix components in the LC system or mass spectrometer ion source.1. Use a stable isotope-labeled internal standard (ideal) or a closely eluting structural analog. Employ matrix-matched calibration standards. 2. Ensure consistent and validated sample preparation protocols. Use automated sample preparation if available. 3. Implement a rigorous system cleaning protocol. Use a divert valve to direct the early and late eluting, non-target portions of the chromatogram to waste.
Low Signal Intensity or Complete Signal Loss 1. Severe Ion Suppression: High levels of co-eluting matrix components, particularly phospholipids (B1166683) in plasma samples. 2. Analyte Degradation: Instability of 14-O-Acetylsachaconitine in the sample matrix or during sample processing. 3. Suboptimal MS/MS Parameters: Incorrect precursor/product ion selection or collision energy.1. Enhance sample cleanup to remove phospholipids (e.g., using specific SPE cartridges). Optimize chromatographic separation to move the analyte peak away from the phospholipid elution region. Dilute the sample. 2. Investigate analyte stability at different temperatures and pH values. Keep samples on ice during preparation and store at -80°C. 3. Optimize MS/MS parameters by infusing a standard solution of 14-O-Acetylsachaconitine.
High Background Noise 1. Matrix Interferences: Presence of numerous endogenous compounds in the sample extract. 2. Contaminated Solvents or Reagents: Impurities in the mobile phase or sample preparation reagents. 3. Carryover: Adsorption of the analyte or matrix components onto the injector, column, or other parts of the LC system.1. Improve the selectivity of the sample preparation method (e.g., SPE). 2. Use high-purity, LC-MS grade solvents and reagents. 3. Implement a robust needle and injector wash protocol. Inject blank samples between unknown samples to check for carryover.

Experimental Protocols

Representative LC-MS/MS Method for 14-O-Acetylsachaconitine

This protocol is a starting point and should be optimized and validated for the specific matrix and instrumentation used.

1. Sample Preparation (Human Plasma)

  • Internal Standard: Add a known concentration of a suitable internal standard (ideally deuterated 14-O-Acetylsachaconitine) to 100 µL of plasma sample.

  • Protein Precipitation: Add 300 µL of ice-cold acetonitrile.

  • Vortex: Vortex the sample for 1 minute.

  • Centrifuge: Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Evaporation and Reconstitution: Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC Conditions

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient:

    • 0-1 min: 5% B

    • 1-5 min: 5-95% B

    • 5-6 min: 95% B

    • 6-6.1 min: 95-5% B

    • 6.1-8 min: 5% B

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

3. MS/MS Conditions

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • These are representative transitions for aconitine-type alkaloids and should be optimized for 14-O-Acetylsachaconitine.

    • 14-O-Acetylsachaconitine: Precursor ion (Q1) -> Product ion (Q3) (To be determined experimentally by infusing a standard).

    • Internal Standard: Precursor ion (Q1) -> Product ion (Q3) (To be determined experimentally).

  • Key MS Parameters (to be optimized):

    • Capillary Voltage

    • Source Temperature

    • Desolvation Gas Flow

    • Cone Voltage

    • Collision Energy

Quantitative Data Summary
Biological MatrixExpected Matrix Effect (without mitigation)Potential Mitigation StrategyExpected Matrix Effect (with mitigation)
Plasma/Serum High (significant ion suppression due to phospholipids and proteins)- Stable Isotope-Labeled Internal Standard - Solid-Phase Extraction (SPE) - Liquid-Liquid Extraction (LLE) - Sample Dilution (e.g., 1:10)Low to negligible (<15% ion suppression/enhancement)
Urine Moderate (ion suppression or enhancement from salts and urea)- Sample Dilution (e.g., 1:5) - Stable Isotope-Labeled Internal StandardLow (<15% ion suppression/enhancement)
Tissue Homogenate High to Very High (complex matrix with lipids, proteins, and other endogenous compounds)- Stable Isotope-Labeled Internal Standard - Rigorous Sample Cleanup (e.g., combination of LLE and SPE) - Sample DilutionLow to Moderate (may still require matrix-matched calibrants)

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_lcms LC-MS/MS Analysis cluster_data Data Processing start Biological Sample (e.g., Plasma) add_is Add Internal Standard start->add_is ppt Protein Precipitation (Acetonitrile) add_is->ppt centrifuge Centrifugation ppt->centrifuge evap Evaporation centrifuge->evap reconstitute Reconstitution evap->reconstitute lc LC Separation (C18 Column) reconstitute->lc ms MS/MS Detection (ESI+, MRM) lc->ms quant Quantification (Analyte/IS Ratio) ms->quant result Final Concentration quant->result

Caption: Experimental workflow for LC-MS/MS analysis of 14-O-Acetylsachaconitine.

troubleshooting_logic cluster_investigation Investigation cluster_solutions Solutions start Inaccurate Results? assess_me Assess Matrix Effects (Post-Extraction Spike) start->assess_me Yes check_is Check Internal Standard Performance assess_me->check_is Matrix Effect > 15% review_prep Review Sample Preparation check_is->review_prep IS Not Compensating optimize_prep Optimize Sample Cleanup (SPE/LLE) review_prep->optimize_prep use_sil_is Use Stable Isotope-Labeled IS optimize_prep->use_sil_is dilute_sample Dilute Sample optimize_prep->dilute_sample matrix_match Use Matrix-Matched Calibrants optimize_prep->matrix_match end Accurate Results use_sil_is->end Ideal Solution dilute_sample->end matrix_match->end

Caption: Troubleshooting logic for addressing matrix effects in LC-MS analysis.

References

Troubleshooting

Increasing sensitivity of 14-O-Acetylsachaconitine detection in biological samples

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to enhance the sensitivity of 14-O-Acetylsachaconitine detection in biol...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to enhance the sensitivity of 14-O-Acetylsachaconitine detection in biological samples.

Troubleshooting Guide

This section addresses specific issues that can compromise assay sensitivity.

IssueQuestionPossible CausesSuggested Solutions
Low Signal Intensity / Poor Sensitivity Why is my analyte signal barely above the baseline noise?1. Suboptimal Sample Preparation: Inefficient extraction leads to low recovery of 14-O-Acetylsachaconitine.[1] 2. Matrix Effects: Co-eluting endogenous compounds from the biological matrix (e.g., phospholipids, salts) are suppressing the analyte's ionization.[2] 3. Inefficient Ionization: Mass spectrometer source parameters (e.g., temperature, gas flow, voltage) are not optimized for 14-O-Acetylsachaconitine. 4. Low Concentration: The analyte concentration in the sample is below the method's limit of detection.1. Optimize Extraction: Switch to a more effective sample cleanup method like Solid-Phase Extraction (SPE) or Dispersive Solid-Phase Extraction (d-SPE), which are known to enrich aconitine (B1665448) alkaloids.[3] Evaluate different SPE sorbents and elution solvents. 2. Mitigate Matrix Effects: Improve chromatographic separation to isolate the analyte from interfering compounds. Use a stable isotope-labeled internal standard (SIL-IS) if available. Diluting the sample can also reduce matrix effects. 3. Optimize MS Parameters: Perform a tuning and optimization of the mass spectrometer using a pure standard of 14-O-Acetylsachaconitine. Adjust source temperature, gas flows, and capillary voltage to maximize signal.[4] 4. Concentrate the Sample: If possible, increase the initial sample volume and/or reduce the final reconstitution volume to concentrate the analyte.
High Variability Between Replicates Why are the results for my replicate samples inconsistent?1. Inconsistent Sample Preparation: Variations in extraction efficiency between samples.[5] 2. Pipetting Inaccuracy: Inconsistent volumes of sample, internal standard, or reagents being added.[5] 3. Variable Matrix Effects: The degree of ion suppression or enhancement varies between different lots of the biological matrix.[6]1. Standardize Protocol: Ensure the sample preparation protocol is followed precisely for every sample. Use automated or semi-automated systems if available to improve consistency. 2. Calibrate Pipettes: Regularly calibrate all pipettes. Use proper pipetting techniques, especially for small volumes or viscous fluids.[5] 3. Assess Matrix Variability: Test the method on at least six different lots of the blank biological matrix to assess the relative matrix effect.[6] Using a reliable internal standard can help compensate for this variability.
Poor Peak Shape (Tailing or Fronting) Why are my chromatographic peaks not symmetrical?1. Column Overload: Injecting too much analyte or matrix components onto the analytical column. 2. Secondary Interactions: Analyte interacting with active sites on the column packing material or system components. 3. Inappropriate Mobile Phase: The pH or solvent composition of the mobile phase is not optimal for the analyte.1. Reduce Injection Volume: Dilute the sample or reduce the injection volume. 2. Use a High-Quality Column: Employ a modern, high-efficiency column, such as a UPLC column with sub-2-µm particles, to improve peak shape and resolution.[7] Ensure the mobile phase pH is appropriate to keep the analyte in a single ionic state. 3. Optimize Mobile Phase: Adjust the mobile phase pH or the organic modifier concentration. A shallow gradient elution can often improve peak shape.[8]
Low Extraction Recovery How can I improve the amount of analyte I recover from the sample matrix?1. Inefficient Extraction Technique: The chosen method (e.g., protein precipitation, LLE) is not optimal for 14-O-Acetylsachaconitine.[1] 2. Incorrect Solvent/pH: The pH of the sample or the polarity of the extraction solvent is not suitable for extracting the basic alkaloid structure. 3. Analyte Adsorption: The analyte may be adsorbing to labware (e.g., plastic tubes, well plates).1. Switch to SPE: Solid-Phase Extraction (SPE) generally provides cleaner extracts and higher recovery compared to protein precipitation or liquid-liquid extraction (LLE) for aconitum alkaloids.[1][3] 2. Optimize pH and Solvent: For LLE, adjust the sample to a basic pH (e.g., 9-10) with ammonia (B1221849) water before extracting with a nonpolar solvent like dichloromethane (B109758) or ethyl acetate.[9] 3. Use Low-Binding Labware: Employ low-adsorption microplates and tubes. Silanized glass vials can also prevent loss of analyte.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting 14-O-Acetylsachaconitine in biological samples?

Ultra-High Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) is the gold standard for sensitive and selective quantification of aconitum alkaloids like 14-O-Acetylsachaconitine.[10] The use of Multiple Reaction Monitoring (MRM) mode provides excellent specificity and allows for detection at very low concentrations.[4]

Q2: How can I minimize matrix effects in my LC-MS/MS analysis?

Matrix effects, which are alterations in ionization efficiency due to co-eluting matrix components, are a major challenge in bioanalysis.[2] Strategies to minimize them include:

  • Effective Sample Cleanup: Use advanced sample preparation techniques like Solid-Phase Extraction (SPE) to remove interfering substances such as phospholipids.[3]

  • Optimized Chromatography: Improve the separation of the analyte from matrix components by using high-efficiency UPLC columns and optimizing the gradient elution.[7][8]

  • Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the ideal internal standard as it co-elutes with the analyte and experiences similar matrix effects, thus providing the most accurate correction.

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering components, thereby lessening the matrix effect.

Q3: What are typical Limits of Detection (LOD) and Quantification (LOQ) for aconitine alkaloids in plasma?

While specific values for 14-O-Acetylsachaconitine are not always published, modern UPLC-MS/MS methods for similar alkaloids can achieve very high sensitivity. For related compounds, LOQs in the range of 0.5 to 1 ng/mL in plasma are commonly reported.[8] With highly optimized methods, it is possible to reach even lower detection limits in the picogram-per-milliliter range.

Q4: Which sample preparation method offers the best recovery for 14-O-Acetylsachaconitine?

Dispersive Solid-Phase Extraction (d-SPE) and traditional Solid-Phase Extraction (SPE) are highly effective for extracting aconitine alkaloids from complex biological matrices like plasma and urine.[1][3] These methods are superior to simpler techniques like "dilute and shoot" or protein precipitation because they provide significant sample cleanup, reducing matrix effects and improving recovery.[1] Liquid-liquid extraction (LLE) at an alkaline pH is also a viable and effective method.[9]

Quantitative Data Summary

The following tables summarize key quantitative data related to the analysis of aconitine alkaloids.

Table 1: Comparison of Sample Preparation Techniques

Preparation MethodTypical RecoveryKey AdvantagesKey Disadvantages
Protein Precipitation (PPT) 70-90%Fast, simple, inexpensiveHigh matrix effects, lower sensitivity
Liquid-Liquid Extraction (LLE) 80-105%Good cleanup, reduces matrix effectsMore labor-intensive, uses organic solvents
Solid-Phase Extraction (SPE) 85-110%[11]Excellent cleanup, high recovery, suitable for automationHigher cost, requires method development
Dispersive SPE (d-SPE) >85%Fast, simple, effective cleanupSorbent selection is critical

Table 2: Typical UPLC-MS/MS Method Parameters and Performance

ParameterTypical Value / Range
Analytical Column Reversed-phase C18 (e.g., Acquity UPLC HSS-T3, 1.8 µm)[8]
Mobile Phase A: Water with 0.1% Formic Acid; B: Acetonitrile/Methanol (B129727) with 0.1% Formic Acid[12]
Ionization Mode Positive Electrospray Ionization (ESI+)
Lower Limit of Quantification (LLOQ) 0.3 - 5 ng/mL
Linearity (r²) > 0.99
Intra- and Inter-day Precision (RSD%) < 15%
Accuracy 85 - 115%

Experimental Protocols

Detailed Protocol: SPE and UPLC-MS/MS Analysis

This protocol outlines a robust method for the sensitive quantification of 14-O-Acetylsachaconitine in human plasma.

1. Materials and Reagents

  • Blank human plasma

  • 14-O-Acetylsachaconitine reference standard

  • Stable Isotope-Labeled Internal Standard (SIL-IS), e.g., d3-14-O-Acetylsachaconitine

  • Methanol, Acetonitrile (LC-MS grade)

  • Formic Acid

  • Ammonia Solution

  • Water (deionized, 18 MΩ·cm)

  • SPE Cartridges (e.g., Mixed-Mode Cation Exchange)

2. Sample Preparation: Solid-Phase Extraction (SPE)

  • Pre-treat Plasma: To a 200 µL aliquot of plasma in a microcentrifuge tube, add 20 µL of the SIL-IS working solution (e.g., 50 ng/mL) and 200 µL of 4% phosphoric acid. Vortex for 30 seconds.

  • Centrifuge: Centrifuge the sample at 14,000 x g for 10 minutes to pellet precipitated proteins.

  • Condition SPE Cartridge: Condition the SPE cartridge by sequentially passing 1 mL of methanol followed by 1 mL of water.

  • Load Sample: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

  • Wash Cartridge: Wash the cartridge with 1 mL of 0.1 M HCl followed by 1 mL of methanol to remove interferences.

  • Elute Analyte: Elute the 14-O-Acetylsachaconitine and SIL-IS from the cartridge using 1 mL of 5% ammonia in methanol.

  • Evaporate and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex to mix.

  • Transfer: Transfer the reconstituted sample to an autosampler vial for analysis.

3. UPLC-MS/MS Analysis

  • UPLC System: Waters ACQUITY UPLC H-Class or equivalent[8]

  • Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S)[8]

  • Column: ACQUITY UPLC HSS T3 C18, 1.8 µm, 2.1 x 100 mm[8]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient: 5% B to 95% B over 5 minutes, hold for 1 min, return to initial conditions and equilibrate for 2 minutes.

  • Injection Volume: 5 µL

  • Ionization: ESI, Positive Mode

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for both 14-O-Acetylsachaconitine and its SIL-IS. These must be determined by infusing pure standards.

Visualizations

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Biological Sample (e.g., 200 µL Plasma) Spike Spike with Internal Standard Sample->Spike Pretreat Pre-treatment (e.g., Acidification) Spike->Pretreat SPE Solid-Phase Extraction (SPE) Pretreat->SPE Evap Evaporation & Reconstitution SPE->Evap UPLC UPLC Separation (C18 Column) Evap->UPLC MS Tandem MS Detection (ESI+, MRM) UPLC->MS Integration Peak Integration MS->Integration Calibration Calibration Curve (Analyte/IS Ratio) Integration->Calibration Quant Quantification Calibration->Quant

Caption: Workflow for sensitive 14-O-Acetylsachaconitine quantification.

Troubleshooting_Sensitivity start Low Signal Intensity? check_recovery Is Extraction Recovery >85%? start->check_recovery Yes optimize_spe Action: Optimize SPE (Sorbent, pH, Solvents) check_recovery->optimize_spe No check_matrix Are Matrix Effects Significant? check_recovery->check_matrix Yes optimize_spe->check_recovery improve_cleanup Action: Improve Cleanup (Change SPE, Dilute Sample) check_matrix->improve_cleanup Yes check_ms Are MS Parameters Optimized? check_matrix->check_ms No improve_cleanup->check_matrix optimize_ms Action: Infuse Standard & Tune Source Parameters check_ms->optimize_ms No success Sensitivity Improved check_ms->success Yes optimize_ms->check_ms

Caption: Troubleshooting logic for low signal intensity issues.

References

Optimization

Technical Support Center: 14-O-Acetylsachaconitine Stability

Frequently Asked Questions (FAQs) Q1: What is the general stability profile of 14-O-Acetylsachaconitine in solution? A1: While specific data for 14-O-Acetylsachaconitine is limited, aconitine-type alkaloids are generally...

Author: BenchChem Technical Support Team. Date: December 2025

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of 14-O-Acetylsachaconitine in solution?

A1: While specific data for 14-O-Acetylsachaconitine is limited, aconitine-type alkaloids are generally susceptible to hydrolysis, particularly in neutral to alkaline aqueous solutions.[1][2] The ester linkages at the C8 and C14 positions are common points of hydrolysis, which can be accelerated by increased temperature and pH.[2] In anhydrous organic solvents, the compound is expected to be more stable. Aconitine (B1665448), a related compound, is sparingly soluble in water but shows good solubility in organic solvents like chloroform, diethyl ether, and ethanol-water mixtures with a high alcohol concentration.[3]

Q2: Which solvents are recommended for storing 14-O-Acetylsachaconitine stock solutions?

A2: For short-term storage, anhydrous polar organic solvents such as ethanol, methanol, acetonitrile (B52724), or DMSO are generally suitable. For long-term storage, it is recommended to store the compound in a dried, solid form at -20°C or lower, protected from light and moisture. If a stock solution is necessary for long-term storage, anhydrous solvents are preferable, and the solution should be stored at low temperatures.

Q3: How do pH and temperature affect the stability of 14-O-Acetylsachaconitine?

A3: Based on studies of related aconitine alkaloids, higher temperatures and neutral to alkaline pH will likely accelerate the degradation of 14-O-Acetylsachaconitine in aqueous or protic solvents.[2] For instance, the hydrolysis of aconitine is more rapid at pH 7.4 than at pH 6.0, and the rate increases with temperature.[2] It is advisable to handle solutions at low temperatures and, if possible, in a slightly acidic buffer for aqueous applications.

Q4: Are there any known degradation products of 14-O-Acetylsachaconitine?

A4: While specific degradation products of 14-O-Acetylsachaconitine are not documented in the provided search results, hydrolysis of the acetyl group at the C-14 position is a likely degradation pathway, yielding sachaconitine. Further hydrolysis of other ester groups may also occur. The processing of aconite roots, which contain similar alkaloids, involves hydrolysis to reduce toxicity.[4]

Troubleshooting Guide

Problem Possible Cause Recommended Solution
Loss of compound activity or inconsistent results over time. Degradation of 14-O-Acetylsachaconitine in the prepared solution.Prepare fresh solutions for each experiment. If using a stock solution, perform a stability test under your specific storage conditions. Avoid neutral or alkaline aqueous buffers if possible. Store stock solutions in an anhydrous organic solvent at -20°C or -80°C.
Precipitate forms in the experimental medium. Poor solubility of the compound in the aqueous medium or interaction with buffer components.Increase the percentage of co-solvent (e.g., DMSO, ethanol) in the final medium, ensuring it does not exceed a concentration that affects the experimental system. Check the solubility of 14-O-Acetylsachaconitine in your specific buffer system.
Unexpected peaks appear in chromatography (HPLC, LC-MS) analysis. Presence of degradation products.Analyze the sample immediately after preparation. If storage is necessary, evaluate stability at different time points to identify and characterize degradation products. Adjust solution pH and temperature to minimize degradation.

Stability of Related Aconitine Alkaloids in Different Media

The following table summarizes the stability of aconitine (AC), mesaconitine (B191843) (MA), and hypaconitine (B608023) (HA), which are structurally related to 14-O-Acetylsachaconitine. This data can provide insights into the expected stability behavior of 14-O-Acetylsachaconitine.

Compound GroupMediumStability
Aconitine (AC), Mesaconitine (MA), Hypaconitine (HA)Phosphate Buffer Saline (PBS, pH 7.4)Extensive hydrolysis observed.[1]
Aconitine (AC), Mesaconitine (MA), Hypaconitine (HA)PBS with fresh or denatured rat plasmaExtensive hydrolysis observed.[1]
Benzoylmesaconine (BMA), Benzoylaconine (BAC), Benzoylhypaconine (BHA)PBS, PBS with rat plasma, methanol, acetonitrile (ACN), 50% aqueous ACNRemained intact.[1]

Experimental Protocols

Protocol for Assessing the Stability of 14-O-Acetylsachaconitine

This protocol outlines a general method for determining the stability of 14-O-Acetylsachaconitine in a specific solvent.

1. Preparation of Stock Solution:

  • Accurately weigh a known amount of 14-O-Acetylsachaconitine.

  • Dissolve it in the chosen solvent (e.g., methanol, DMSO) to a final concentration of 1 mg/mL.

2. Sample Preparation for Stability Study:

  • Aliquot the stock solution into several vials.

  • For each time point (e.g., 0, 2, 4, 8, 24, 48 hours), prepare separate vials.

  • Store the vials under the desired conditions (e.g., room temperature, 4°C, -20°C).

3. Analytical Method:

  • Use a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.

  • The method should be able to separate the parent compound from any potential degradation products.

4. Data Analysis:

  • At each time point, analyze the respective sample.

  • Calculate the percentage of 14-O-Acetylsachaconitine remaining relative to the initial concentration (time 0).

  • Plot the percentage remaining versus time to determine the degradation kinetics.

Visualizations

experimental_workflow cluster_prep Preparation cluster_storage Storage & Incubation cluster_analysis Analysis weigh Weigh Compound dissolve Dissolve in Solvent (1 mg/mL Stock) weigh->dissolve aliquot Aliquot into Vials dissolve->aliquot storage Store at Defined Conditions (T, t) aliquot->storage hplc HPLC/LC-MS Analysis storage->hplc data Data Processing hplc->data kinetics Determine Degradation Kinetics data->kinetics

Caption: Experimental workflow for assessing the stability of 14-O-Acetylsachaconitine.

degradation_pathway parent Aconitine-Type Alkaloid (e.g., 14-O-Acetylsachaconitine) hydrolysis_product Hydrolysis Product (e.g., Sachaconitine) parent->hydrolysis_product Hydrolysis (H₂O, pH, Temp) further_degradation Further Degradation Products hydrolysis_product->further_degradation Further Hydrolysis

Caption: Generalized degradation pathway for aconitine-type alkaloids via hydrolysis.

References

Troubleshooting

Overcoming low recovery of 14-O-Acetylsachaconitine during extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the extraction o...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the extraction of Aconitum alkaloids, with a specific focus on maximizing the recovery of 14-O-Acetylsachaconitine.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the extraction and purification of 14-O-Acetylsachaconitine, leading to low recovery.

Q1: What are the primary reasons for low recovery of 14-O-Acetylsachaconitine during extraction?

Low recovery of 14-O-Acetylsachaconitine can be attributed to several factors throughout the extraction and purification process. The most critical factors include:

  • Inadequate Extraction Method: The choice of extraction technique and solvent is crucial.

  • Alkaloid Degradation: 14-O-Acetylsachaconitine can be susceptible to degradation under certain conditions.

  • Suboptimal pH: The pH of the extraction and partitioning media plays a significant role in the solubility and stability of the alkaloid.

  • Emulsion Formation: During liquid-liquid extraction, stable emulsions can form, trapping the target compound.

  • Losses during Chromatography: Irreversible adsorption to the stationary phase or an inappropriate mobile phase can lead to poor recovery from chromatographic columns.

Q2: How does the choice of solvent affect the extraction efficiency of 14-O-Acetylsachaconitine?

The selection of an appropriate solvent is paramount for achieving high recovery. 14-O-Acetylsachaconitine is soluble in several organic solvents.

Table 1: Solubility of 14-O-Acetylsachaconitine

SolventSolubility
Chloroform (B151607)Soluble
Dichloromethane (B109758)Soluble
Ethyl AcetateSoluble
DMSOSoluble
AcetoneSoluble

Source: BioCrick[1]

For the initial extraction from the plant matrix, polar solvents like ethanol (B145695) or methanol (B129727) are often used as they can extract a broad range of alkaloids. For extracting the free base form after alkalinization, less polar solvents such as chloroform and dichloromethane are preferred. To minimize the degradation of diester-diterpenoid alkaloids, chloroform and dichloromethane have been found to be the most appropriate extraction solvents.[2]

Q3: My recovery is low after performing an acid-base extraction. What could be the issue?

Low recovery after an acid-base partitioning step is a common problem. Here are some potential causes and solutions:

  • Incorrect pH Adjustment: Incomplete conversion of the alkaloid between its salt and free base forms is a primary cause of low yield.

    • Solution: Use a calibrated pH meter to ensure precise pH adjustments. For converting the alkaloid to its salt form, a pH of 2-3 is generally effective. To convert it to the free base for extraction into an organic solvent, a pH of 9-11 is recommended.

  • Emulsion Formation: The formation of a stable emulsion at the interface between the aqueous and organic layers can trap the alkaloid, leading to significant loss.

    • Solution: To break emulsions, you can try adding a small amount of brine (saturated NaCl solution), centrifuging the mixture, or passing the mixture through a bed of celite.

  • Insufficient Extraction: The alkaloid may not have been fully extracted from the aqueous phase.

    • Solution: Perform multiple extractions (3-5 times) with the organic solvent to ensure complete transfer of the alkaloid.

Q4: I suspect 14-O-Acetylsachaconitine is degrading during my extraction process. How can I prevent this?

Degradation is a significant concern, especially for ester-containing alkaloids like 14-O-Acetylsachaconitine. The acetyl group is susceptible to hydrolysis under both acidic and alkaline conditions, particularly at elevated temperatures.

  • pH Control: Avoid prolonged exposure to strong acids or bases. While acid-base extraction is necessary, perform the pH adjustments quickly and preferably at lower temperatures.

  • Temperature Management: Avoid high temperatures during extraction and solvent evaporation. Use a rotary evaporator at a reduced pressure and a moderate temperature (e.g., < 40°C) for solvent removal.

  • Light and Oxygen: Protect the sample from light and air, as these can also contribute to degradation. Use amber glassware and consider performing extractions under an inert atmosphere (e.g., nitrogen or argon).

Q5: What are the best practices for solid-phase extraction (SPE) to improve the recovery of 14-O-Acetylsachaconitine?

Solid-phase extraction is an effective technique for cleanup and concentration. To maximize recovery:

  • Sorbent Selection: A C18 or similar reversed-phase sorbent is commonly used for alkaloid purification.

  • Column Conditioning: Properly condition the SPE cartridge with methanol followed by water to ensure proper interaction between the analyte and the sorbent.

  • Sample Loading: Ensure the sample is at an appropriate pH for retention. For reversed-phase SPE, the sample should be in a more polar state, so an acidic pH is often preferred for loading amine-containing compounds.

  • Washing: Use a weak solvent to wash away impurities without eluting the target compound. This might be a mixture of water and a small amount of organic solvent.

  • Elution: Use a solvent strong enough to desorb the 14-O-Acetylsachaconitine from the sorbent. This is typically a higher concentration of organic solvent, sometimes with the addition of a small amount of a basic modifier like ammonium (B1175870) hydroxide (B78521) to ensure the alkaloid is in its free base form and elutes efficiently.

Experimental Protocols

Below are detailed methodologies for key experiments related to the extraction and purification of 14-O-Acetylsachaconitine.

Protocol 1: Acid-Base Extraction of Total Alkaloids from Aconitum Species

This protocol is a general method for the extraction of total alkaloids, which can be further purified to isolate 14-O-Acetylsachaconitine.

  • Maceration:

    • Air-dry and powder the plant material (e.g., roots of Aconitum).

    • Macerate the powdered material with 70% ethanol (1:10 w/v) for 72 hours at room temperature.

    • Filter the extract and repeat the maceration process two more times with fresh solvent.

    • Combine the filtrates and concentrate under reduced pressure at < 40°C to obtain a crude extract.

  • Acid-Base Partitioning:

    • Dissolve the crude extract in 5% hydrochloric acid.

    • Filter the acidic solution to remove any insoluble material.

    • Wash the acidic solution with chloroform (3 x volume of the acidic solution) to remove neutral and weakly basic compounds. Discard the chloroform layer.

    • Adjust the pH of the aqueous layer to 9-11 with a concentrated ammonium hydroxide solution.

    • Extract the alkaline solution with chloroform (5 x volume of the aqueous solution).

    • Combine the chloroform extracts and dry over anhydrous sodium sulfate.

    • Evaporate the chloroform under reduced pressure to yield the total crude alkaloids.

Protocol 2: Solid-Phase Extraction (SPE) for Cleanup of Aconitum Alkaloids

This protocol describes a general procedure for the cleanup of an alkaloid extract using a C18 SPE cartridge.

  • Cartridge Conditioning:

    • Wash a C18 SPE cartridge (e.g., 500 mg) with 5 mL of methanol.

    • Equilibrate the cartridge with 5 mL of deionized water. Do not allow the cartridge to dry out.

  • Sample Loading:

    • Dissolve the crude alkaloid extract in a minimal amount of the mobile phase (e.g., methanol/water mixture).

    • Adjust the pH of the sample to ~3 with formic acid.

    • Load the sample onto the conditioned SPE cartridge at a slow flow rate (e.g., 1-2 mL/min).

  • Washing:

    • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

    • Wash the cartridge with 5 mL of a weak organic solvent mixture (e.g., 20% methanol in water) to remove less polar impurities.

  • Elution:

    • Elute the 14-O-Acetylsachaconitine with 5 mL of methanol. To improve recovery, a small amount of a base (e.g., 0.1% ammonium hydroxide in methanol) can be used.

    • Collect the eluate and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the sample in an appropriate solvent for further analysis (e.g., HPLC mobile phase).

Visualizations

Diagram 1: General Workflow for Extraction and Purification

ExtractionWorkflow PlantMaterial Powdered Plant Material Extraction Solvent Extraction (e.g., 70% Ethanol) PlantMaterial->Extraction Filtration Filtration & Concentration Extraction->Filtration CrudeExtract Crude Extract Filtration->CrudeExtract AcidBase Acid-Base Partitioning CrudeExtract->AcidBase CrudeAlkaloids Crude Total Alkaloids AcidBase->CrudeAlkaloids Purification Purification (e.g., SPE, HPLC) CrudeAlkaloids->Purification PureCompound 14-O-Acetylsachaconitine Purification->PureCompound

Caption: General experimental workflow for the extraction and purification of 14-O-Acetylsachaconitine.

Diagram 2: Troubleshooting Logic for Low Recovery

TroubleshootingLowRecovery LowRecovery Low Recovery of 14-O-Acetylsachaconitine CheckExtraction Review Extraction Step LowRecovery->CheckExtraction CheckPurification Review Purification Step LowRecovery->CheckPurification Solvent Inappropriate Solvent? CheckExtraction->Solvent Degradation Potential Degradation? CheckExtraction->Degradation pH_Issue Incorrect pH? CheckExtraction->pH_Issue Emulsion Emulsion Formation? CheckExtraction->Emulsion SPE_Issue SPE Inefficient? CheckPurification->SPE_Issue HPLC_Issue HPLC Loss? CheckPurification->HPLC_Issue

References

Optimization

Technical Support Center: Method Development for Diterpenoid Alkaloid Quantification

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on the quant...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on the quantification of diterpenoid alkaloids.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for quantifying diterpenoid alkaloids and why?

A1: The most prevalent and reliable technique for the quantification of diterpenoid alkaloids is Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) . This method is favored due to its high sensitivity, specificity, and ability to handle complex biological matrices.[1][2][3] The use of Multiple Reaction Monitoring (MRM) in MS/MS allows for the selective detection and quantification of specific alkaloids even at very low concentrations, which is crucial given their high toxicity and often trace amounts in samples.[4][5]

Q2: I am seeing unexpected peaks in my mass spectrum. What could they be?

A2: Unexpected peaks in your mass spectrum when analyzing diterpenoid alkaloids can arise from several sources. Common adduct ions in electrospray ionization (ESI) are a frequent cause. In positive ion mode, you might observe sodium ([M+Na]⁺), potassium ([M+K]⁺), or ammonium (B1175870) ([M+NH₄]⁺) adducts.[6][7] Additionally, for some indole-diterpenoid alkaloids, unexpected oxygen additions ([M+H+O]⁺ and [M+H+2O]⁺) have been reported, which can complicate spectral interpretation.[8] It is also possible that you are detecting metabolites or degradation products of your target alkaloids.

Q3: How can I differentiate between isomeric diterpenoid alkaloids in my samples?

A3: Differentiating between isomeric diterpenoid alkaloids is a significant challenge as they have the same mass-to-charge ratio (m/z). Since mass spectrometry alone cannot distinguish them, separation must be achieved chromatographically.[9][10] Here are some strategies:

  • Optimize Chromatographic Conditions: Extend the gradient elution time or reduce the flow rate to improve resolution.[10]

  • Experiment with Different Column Chemistries: If a standard C18 column is insufficient, consider columns with different stationary phases, such as phenyl-hexyl or polar-embedded phases, which can offer alternative selectivities.[11][12] Chiral columns are specifically designed to separate stereoisomers and may be necessary for certain applications.[10][13]

  • Adjust Mobile Phase Composition: Modifying the mobile phase, for instance by using methanol (B129727) instead of acetonitrile (B52724) or altering the pH, can change the interactions between the analytes and the stationary phase, potentially leading to separation.[10]

Q4: What is the impact of pH on the extraction of diterpenoid alkaloids?

A4: The pH of the extraction solvent is a critical parameter that significantly influences the extraction efficiency of alkaloids.[14][15] Diterpenoid alkaloids are basic compounds.

  • Acidic Conditions (pH < pKa): In an acidic solution, the alkaloids will be protonated, forming salts that are more soluble in aqueous solutions. This is often the first step in a traditional acid-base extraction.[16][17]

  • Alkaline Conditions (pH > pKa): By making the solution basic, the alkaloids are deprotonated to their free base form, which is more soluble in organic solvents like chloroform (B151607) or dichloromethane.[16][18] Careful control of pH is therefore essential to ensure the target alkaloids are in the desired form for efficient extraction into the chosen solvent phase. The optimal pH can vary between different alkaloids based on their individual pKa values.

Troubleshooting Guides

Issue 1: Poor or Inconsistent Recovery of Diterpenoid Alkaloids during Solid-Phase Extraction (SPE)

Poor recovery is a frequent issue in SPE. A systematic approach is necessary to identify the source of the problem.

Troubleshooting Steps:

  • Verify Analytical System Performance: Before troubleshooting the SPE protocol, ensure the LC-MS/MS system is functioning correctly by injecting a known standard. This rules out issues with the instrument itself.[3]

  • Analyze Each Fraction: Collect and analyze the fractions from each step of the SPE process (load, wash, and elution) to pinpoint where the analyte is being lost.[3][19][20]

  • Evaluate Sorbent and Solvent Selection:

    • Analyte Breakthrough (Found in Load/Wash Fractions): This suggests the sorbent is not retaining the analyte effectively.

      • Check Sorbent Choice: Ensure the sorbent chemistry is appropriate for the polarity of your diterpenoid alkaloids. For many, a C18 or polymer-based sorbent is a good starting point.[4][21]

      • Sample pH: The pH of the sample loaded onto the cartridge must be optimized to ensure the alkaloids are in a form that will be retained.[22]

      • Loading Solvent: The solvent used to dissolve the sample before loading should be weak enough to not elute the compounds. Consider diluting the sample with a weaker solvent.[20]

      • Wash Solvent Strength: The wash solvent may be too strong, causing premature elution of the analytes.[22][23]

    • Analyte Retention (Not Found in Elution Fraction): This indicates the elution solvent is not strong enough to desorb the analytes from the sorbent.

      • Increase Elution Solvent Strength: Increase the percentage of the organic solvent or use a stronger solvent.[3][23]

      • Adjust pH of Elution Solvent: For basic compounds like diterpenoid alkaloids, adding a small amount of a basic modifier (like ammonium hydroxide) to the elution solvent can improve recovery.

  • Check for Cartridge Drying: Allowing the sorbent bed to dry out before loading the sample can lead to poor recovery. Ensure the cartridge remains wetted throughout the process.[23]

  • Consider Analyte Stability: Diester-diterpenoid alkaloids are susceptible to hydrolysis, especially under strong acidic or basic conditions or at elevated temperatures.[2][24] This can lead to the degradation of the target analyte into its monoester form, which will appear as low recovery of the parent compound.

Issue 2: Hydrolysis of Diester-Diterpenoid Alkaloids During Sample Preparation

The ester groups in highly toxic diester-diterpenoid alkaloids (e.g., aconitine) are prone to hydrolysis, yielding less toxic monoester-diterpenoid alkaloids (e.g., benzoylaconine).[2][24] This is a significant challenge as it can lead to an underestimation of the toxic compounds.

Preventative Measures:

  • Avoid High Temperatures: Do not use excessive heat during solvent evaporation or other sample preparation steps.

  • Control pH: Avoid prolonged exposure to strong acids or bases. While pH adjustments are necessary for extraction, these steps should be performed efficiently.

  • Analyze Samples Promptly: Store extracts at low temperatures and analyze them as soon as possible after preparation. Studies have shown that aconitine (B1665448) can degrade significantly when stored at room temperature over time.[25]

  • Monitor for Hydrolysis Products: When developing a method, it is advisable to also monitor for the corresponding monoester hydrolysis products to assess the stability of the parent diester alkaloids during the entire analytical procedure.

Quantitative Data Summary

Table 1: Recovery of Aconitum Alkaloids from Serum using a Column-Switching LC/MS/ESI Method [21]

CompoundRecovery Range (%)
Aconitine78 - 119
Mesaconitine78 - 119
Hypaconitine78 - 119
Jesaconitine78 - 119
Benzoylaconine78 - 119
Benzoylmesaconine78 - 119
Benzoylhypaconine78 - 119
14-Anisoylaconine78 - 119

Table 2: Linearity and Limits of Detection (LOD) for Aconitum Alkaloids in Serum [21]

CompoundLinear Range (ng/mL)LOD (ng/mL)
Aconitineup to 5000.2 - 1
Mesaconitineup to 5000.2 - 1
Hypaconitineup to 5000.2 - 1
Jesaconitineup to 5000.2 - 1
Benzoylaconineup to 5002 - 50
Benzoylmesaconineup to 5002 - 50
Benzoylhypaconineup to 5002 - 50
14-Anisoylaconineup to 5002 - 50

Experimental Protocols

Protocol 1: General Acid-Base Extraction for Diterpenoid Alkaloids from Plant Material

This protocol is a general guideline and may require optimization for specific plant matrices and target alkaloids.

  • Sample Preparation: Dry the plant material and grind it into a fine powder to increase the surface area for extraction.

  • Acidic Extraction:

    • Macerate the powdered plant material in a dilute acid solution (e.g., 0.1% - 1% HCl or H₂SO₄) for several hours or overnight.[16][18] This protonates the alkaloids, converting them into their salt form, which is soluble in the aqueous phase.

    • Filter the mixture to separate the solid plant debris from the acidic aqueous extract.

  • Basification:

    • Adjust the pH of the acidic extract to approximately 9-10 with a base (e.g., ammonium hydroxide).[18] This deprotonates the alkaloid salts, converting them back to their free base form.

  • Liquid-Liquid Extraction:

    • Extract the basified aqueous solution multiple times with an immiscible organic solvent such as chloroform or dichloromethane. The free base alkaloids will partition into the organic layer.

    • Combine the organic extracts.

  • Drying and Concentration:

    • Dry the combined organic extract over anhydrous sodium sulfate (B86663) to remove any residual water.

    • Evaporate the solvent under reduced pressure at a low temperature to obtain the crude alkaloid extract.

  • Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., methanol or the initial mobile phase) for LC-MS/MS analysis.

Protocol 2: UPLC-MS/MS Method for the Quantification of Aconitine-Type Alkaloids

This protocol is based on typical parameters reported for the analysis of aconitine, mesaconitine, and hypaconitine.[1][5][26]

  • LC System: Agilent 1200 HPLC or similar.[5]

  • MS System: Agilent 6430 triple-quadrupole mass spectrometer or similar.[5]

  • Column: A reversed-phase C18 column (e.g., CORTECS™ C18, 2.1x50mm, 2.7 µm).[5]

  • Mobile Phase A: Water with 0.1% (v/v) formic acid.[1][5]

  • Mobile Phase B: Acetonitrile.[5]

  • Gradient Elution:

    • 0-7 min: 13-26% B

    • 7-15 min: 26% B

    • (This is an example gradient and should be optimized for the specific analytes).[5]

  • Flow Rate: 0.3 mL/min.[5]

  • Column Temperature: 30°C.[5]

  • Injection Volume: 5 µL.[5]

  • Ionization Source: Electrospray Ionization (ESI), positive mode.[5]

  • MS Mode: Multiple Reaction Monitoring (MRM).

  • MS Parameters:

    • Capillary Voltage: ~500 V

    • Nebulizer Pressure: ~20 psi

    • Drying Gas Flow: ~9 L/min

    • Drying Gas Temperature: ~300°C

    • (These parameters should be optimized for the specific instrument and analytes).[5]

Visualizations

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing start Plant/Biological Sample homogenize Homogenization/Grinding start->homogenize extract Extraction (e.g., Acid-Base, SPE) homogenize->extract concentrate Evaporation & Reconstitution extract->concentrate inject Injection into UPLC concentrate->inject Sample Extract separate Chromatographic Separation (C18 Column) inject->separate ionize Ionization (ESI+) separate->ionize detect MS/MS Detection (MRM) ionize->detect integrate Peak Integration detect->integrate Raw Data quantify Quantification (Calibration Curve) integrate->quantify report Reporting Results quantify->report

Caption: Experimental workflow for diterpenoid alkaloid quantification.

G cluster_troubleshooting Troubleshooting Steps cluster_loss_points Identify Point of Analyte Loss cluster_solutions1 Solutions for Breakthrough cluster_solutions2 Solutions for Retention issue Problem: Poor/Inconsistent Recovery in SPE check_system 1. Verify LC-MS/MS System Performance issue->check_system analyze_fractions 2. Analyze All SPE Fractions (Load, Wash, Elute) check_system->analyze_fractions loss_load_wash Analyte in Load/Wash? analyze_fractions->loss_load_wash loss_elute Analyte NOT in Elute? loss_load_wash->loss_elute No solution1a Adjust Sample pH loss_load_wash->solution1a Yes solution1b Use Weaker Wash Solvent loss_load_wash->solution1b solution1c Change Sorbent Type loss_load_wash->solution1c solution2a Increase Elution Solvent Strength loss_elute->solution2a Yes solution2b Adjust Elution Solvent pH loss_elute->solution2b solution2c Increase Elution Volume loss_elute->solution2c

Caption: Troubleshooting logic for poor SPE recovery.

References

Troubleshooting

Technical Support Center: Optimizing Mobile Phase for 14-O-Acetylsachaconitine HPLC Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the High-Perf...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the High-Performance Liquid Chromatography (HPLC) analysis of 14-O-Acetylsachaconitine. The information is presented in a direct question-and-answer format to address specific experimental challenges.

Troubleshooting Guide

This section addresses common problems encountered during the HPLC analysis of 14-O-Acetylsachaconitine, a C19-diterpenoid alkaloid. Solutions are proposed based on established chromatographic principles and experience with related Aconitum alkaloids.

Q1: Why am I observing significant peak tailing for my 14-O-Acetylsachaconitine peak?

A1: Peak tailing is a common issue when analyzing basic compounds like alkaloids on silica-based reversed-phase columns. It is often caused by strong interactions between the positively charged analyte and residual free silanol (B1196071) groups on the stationary phase.

Potential Solutions:

  • Mobile Phase Additive: Incorporate a silanol-blocking agent, such as triethylamine (B128534) (TEA), into your mobile phase. A low concentration (e.g., 0.1-0.5% v/v) is typically sufficient to improve peak shape.

  • Mobile Phase pH Adjustment: The pH of the mobile phase significantly influences the ionization state of the analyte. For basic compounds like 14-O-Acetylsachaconitine, working at a higher pH (e.g., pH 7-10) can suppress the protonation of the amine group, reducing its interaction with silanol groups. However, be mindful of the stability of both the analyte and the column at high pH. Aconitum alkaloids can be unstable at pH values above 10.[1]

  • Column Choice: Consider using a column with end-capping or a base-deactivated stationary phase specifically designed for the analysis of basic compounds.

  • Lower Analyte Concentration: Overloading the column can also lead to peak tailing. Try injecting a lower concentration of your sample.

Q2: My 14-O-Acetylsachaconitine peak is broad and has poor resolution from other components.

A2: Broad peaks can result from several factors, including suboptimal mobile phase composition, slow kinetics, or issues with the HPLC system.

Potential Solutions:

  • Optimize Organic Solvent Percentage: The strength of the organic solvent in the mobile phase (typically acetonitrile (B52724) or methanol) directly impacts retention and peak width. Systematically vary the percentage of the organic solvent to find the optimal balance between retention time and peak sharpness.

  • Gradient Elution: If isocratic elution does not provide adequate resolution, a gradient elution program can be employed. A shallow gradient around the expected elution time of 14-O-Acetylsachaconitine can significantly improve peak shape and resolution.

  • Flow Rate: A lower flow rate can sometimes improve peak shape by allowing for better mass transfer, but it will increase the analysis time.

  • Temperature: Increasing the column temperature (e.g., to 30-40°C) can decrease mobile phase viscosity and improve mass transfer, leading to sharper peaks. However, be aware of the potential for analyte degradation at elevated temperatures.

Q3: I am seeing split peaks for my analyte.

A3: Split peaks can be caused by a variety of issues, from sample preparation to column problems.

Potential Solutions:

  • Injection Solvent: Ensure your sample is dissolved in a solvent that is of equal or weaker strength than your mobile phase. Injecting in a stronger solvent can cause peak distortion.

  • Column Contamination: A partially blocked column frit or contamination at the head of the column can distort the sample band. Try flushing the column or, if necessary, replacing it.

  • Co-elution: The split peak may actually be two closely eluting compounds. Optimize your mobile phase (e.g., change the organic solvent, pH, or use a gradient) to improve separation.

  • Injector Issues: Problems with the injector, such as a partially blocked port or a worn rotor seal, can also lead to split peaks.

Q4: My retention times for 14-O-Acetylsachaconitine are not reproducible.

A4: Drifting retention times can be frustrating and indicate a lack of system stability.

Potential Solutions:

  • Mobile Phase Preparation: Ensure your mobile phase is thoroughly mixed and degassed. Inconsistent mobile phase composition is a common cause of retention time variability.

  • Column Equilibration: Always allow sufficient time for the column to equilibrate with the mobile phase before starting a sequence of injections.

  • Temperature Control: Use a column oven to maintain a constant temperature. Fluctuations in ambient temperature can affect retention times.

  • Pump Performance: Check for leaks in the pump and ensure the check valves are functioning correctly. Inconsistent flow from the pump will lead to shifting retention times.

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for the HPLC analysis of 14-O-Acetylsachaconitine?

A1: Based on methods for related Aconitum alkaloids, a good starting point for reversed-phase HPLC analysis of 14-O-Acetylsachaconitine would be a C18 column with a mobile phase consisting of a mixture of acetonitrile and an aqueous buffer.

Recommended Starting Conditions:

ParameterRecommendationRationale
Mobile Phase A 10-25 mM Ammonium Bicarbonate or Ammonium Acetate in Water, pH adjusted to 9-10 with ammonia (B1221849) solution.[2]At a higher pH, the basic nitrogen in the alkaloid is deprotonated, leading to better peak shape on a silica-based column.
Mobile Phase B AcetonitrileA common and efficient organic modifier for reversed-phase HPLC.
Gradient Start with a low percentage of B (e.g., 20-30%) and increase to a higher percentage (e.g., 70-80%) over 20-30 minutes.A gradient is often necessary to achieve good separation of complex mixtures containing alkaloids.
Flow Rate 0.8 - 1.2 mL/minA typical flow rate for a standard 4.6 mm ID analytical column.
Detection UV at ~235 nmAconitum alkaloids generally have a UV maximum around this wavelength.

Q2: How does the pH of the mobile phase affect the analysis?

A2: The pH of the mobile phase is a critical parameter in the analysis of ionizable compounds like 14-O-Acetylsachaconitine. It influences retention time, peak shape, and selectivity. Aconitine-type alkaloids have been shown to be stable in a pH range of 2.0-7.0.[1] However, for improved peak shape on standard C18 columns, a higher pH (around 10) is often used to suppress the ionization of the basic nitrogen atom.[2] It is crucial to find a balance between optimal chromatography and analyte stability. If working at a high pH, it is advisable to use a pH-stable column.

Q3: What type of HPLC column is best suited for 14-O-Acetylsachaconitine analysis?

A3: A reversed-phase C18 column is the most common choice for the analysis of Aconitum alkaloids. To mitigate the peak tailing often observed with these basic compounds, consider the following:

  • High-purity silica (B1680970): Columns packed with high-purity silica have a lower concentration of acidic silanol groups.

  • End-capped columns: These columns have had the residual silanol groups chemically deactivated.

  • Base-deactivated columns: These are specifically designed for the analysis of basic compounds.

  • Hybrid particle columns: These columns offer a wider usable pH range, which can be advantageous when exploring different mobile phase pH values.

Experimental Protocols

Protocol 1: General HPLC Method Optimization Workflow

This protocol outlines a systematic approach to optimizing the mobile phase for 14-O-Acetylsachaconitine analysis.

  • Initial Scouting:

    • Column: C18, 5 µm, 4.6 x 250 mm.

    • Mobile Phase A: 0.1% Formic acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: 10-90% B over 30 minutes.

    • Flow Rate: 1.0 mL/min.

    • Temperature: 30°C.

    • Detection: 235 nm.

  • Evaluate and Adjust:

    • Assess the retention time, peak shape, and resolution of 14-O-Acetylsachaconitine.

    • If peak tailing is observed, proceed to Protocol 2.

    • If retention is too long or too short, adjust the initial and final percentages of the organic solvent in the gradient.

    • If resolution is poor, adjust the gradient slope.

  • Fine-Tuning:

    • Once a suitable retention time and peak shape are achieved, further optimize the method by making small adjustments to the mobile phase composition, flow rate, and temperature to maximize resolution and efficiency.

Protocol 2: Addressing Peak Tailing with Mobile Phase Modifiers

  • Prepare Modified Mobile Phase:

    • Prepare the aqueous mobile phase (e.g., 0.1% Formic acid in Water or 10 mM Ammonium Bicarbonate).

    • Add triethylamine (TEA) to the aqueous mobile phase at a concentration of 0.1% (v/v).

    • Thoroughly mix and degas the mobile phase.

  • Re-run the analysis:

    • Use the same HPLC conditions as in Protocol 1 (or your current method).

    • Compare the peak shape of 14-O-Acetylsachaconitine with and without TEA.

  • Optimize TEA Concentration:

    • If peak tailing is still present, incrementally increase the TEA concentration (e.g., to 0.2%, 0.3%) until a symmetrical peak is obtained. Avoid using excessive amounts of TEA as it can affect column longevity and MS compatibility.

Visualizations

HPLC_Optimization_Workflow start Start: Define Analytical Goal scouting Initial Scouting Runs (Generic Gradient) start->scouting evaluation Evaluate Chromatogram (Retention, Peak Shape, Resolution) scouting->evaluation decision Acceptable? evaluation->decision troubleshooting Troubleshoot Issues (Tailing, Splitting, Broadening) evaluation->troubleshooting optimization Optimize Parameters (Gradient, pH, Temperature) decision->optimization No validation Method Validation decision->validation Yes optimization->evaluation troubleshooting->optimization Troubleshooting_Decision_Tree start Problematic Peak Shape tailing Peak Tailing? start->tailing split Split Peak? start->split broad Broad Peak? start->broad solution_tailing Add TEA to Mobile Phase Adjust Mobile Phase pH Use Base-Deactivated Column tailing->solution_tailing Yes solution_split Check Injection Solvent Inspect Column Frit Optimize Separation split->solution_split Yes solution_broad Optimize % Organic Run Gradient Elution Adjust Flow Rate/Temperature broad->solution_broad Yes

References

Optimization

Technical Support Center: Chromatographic Analysis of 14-O-Acetylsachaconitine

This technical support center provides troubleshooting guidance for common issues encountered during the chromatographic analysis of 14-O-Acetylsachaconitine, a diterpenoid alkaloid. The information is presented in a que...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance for common issues encountered during the chromatographic analysis of 14-O-Acetylsachaconitine, a diterpenoid alkaloid. The information is presented in a question-and-answer format to directly address problems related to poor peak shape.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for 14-O-Acetylsachaconitine in reversed-phase HPLC?

Poor peak shape, typically observed as peak tailing, fronting, or broadening, can significantly compromise the accuracy and resolution of your analysis.[1][2] For a basic compound like 14-O-Acetylsachaconitine, the primary causes are often related to interactions with the stationary phase and mobile phase conditions.

  • Secondary Silanol (B1196071) Interactions: The most frequent cause of peak tailing for alkaloids is the interaction between the basic amine groups of the analyte and acidic silanol groups on the surface of the silica-based stationary phase.[3][4]

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, particularly tailing or fronting.[1][4]

  • Inappropriate Mobile Phase pH: The pH of the mobile phase dictates the ionization state of both the analyte and the stationary phase silanols. An unsuitable pH can lead to multiple analyte forms co-existing, causing peak broadening or tailing.[1][5]

  • Column Degradation: Contamination, loss of stationary phase, or voids in the column packing can lead to distorted peaks.[3][4] This can be indicated by a sudden increase in peak tailing for standard injections.[4]

  • System and Method Issues: Extra-column effects, such as dead volume in tubing, or an inappropriate sample solvent can also contribute to poor peak shape.[4][6]

Q2: My 14-O-Acetylsachaconitine peak is tailing. How can I fix this?

Peak tailing is the most common peak shape issue for alkaloids.[3] A systematic approach is crucial for identifying and resolving the problem.

First, determine if the issue is column overload by injecting a diluted sample (e.g., 1:10 dilution). If the peak shape improves and becomes more symmetrical, you were likely overloading the column.[4] If tailing persists, the issue is likely chemical or related to column health.

The following logical workflow can be used to troubleshoot peak tailing:

G start Poor Peak Shape: 14-O-Acetylsachaconitine Tailing check_overload Inject Diluted Sample (1:10) start->check_overload overload_yes Peak Shape Improves? check_overload->overload_yes solution_overload Reduce Sample Concentration or Injection Volume overload_yes->solution_overload Yes check_ph Evaluate Mobile Phase pH overload_yes->check_ph No ph_high_enough Is pH > 9.0? check_ph->ph_high_enough solution_ph Increase pH using Ammonium Bicarbonate or Triethylamine (TEA) Buffer ph_high_enough->solution_ph No check_column Check Guard/Analytical Column ph_high_enough->check_column Yes solution_ph->check_column solution_wash Perform Column Wash Protocol check_column->solution_wash solution_replace Replace Column solution_wash->solution_replace

Caption: Troubleshooting workflow for peak tailing.

Q3: What are the optimal mobile phase conditions for analyzing 14-O-Acetylsachaconitine?

For basic compounds like 14-O-Acetylsachaconitine and other aconitine (B1665448) alkaloids, controlling the mobile phase pH is critical. The goal is to suppress the ionization of the analyte to minimize interactions with the stationary phase.

Operating at a high pH (e.g., pH 10) ensures the alkaloid is in its neutral, unprotonated form, which leads to better peak symmetry.[5] Ammonium bicarbonate is a common buffer used to achieve these conditions.[5][7]

The following diagram illustrates the effect of mobile phase pH on the interaction between a basic analyte and the stationary phase:

G cluster_low_ph Low pH (e.g., pH < 7) cluster_high_ph High pH (e.g., pH > 9) low_ph_analyte Analyte (Alkaloid) Protonated (R3NH+) low_ph_interaction Strong Ionic Interaction = PEAK TAILING low_ph_analyte->low_ph_interaction low_ph_silanol Silanol Groups Neutral (Si-OH) low_ph_silanol->low_ph_interaction high_ph_analyte Analyte (Alkaloid) Neutral (R3N) high_ph_interaction Repulsion / Reduced Interaction = SYMMETRICAL PEAK high_ph_analyte->high_ph_interaction high_ph_silanol Silanol Groups Ionized (Si-O-) high_ph_silanol->high_ph_interaction

Caption: Effect of mobile phase pH on analyte-stationary phase interactions.

Troubleshooting Guides & Experimental Protocols

Guide 1: Diagnosing and Correcting Column Overload

Column overload is a common cause of peak distortion and should be investigated first.[1][3]

Experimental Protocol:

  • Prepare Sample Dilutions: Create a series of dilutions of your 14-O-Acetylsachaconitine sample (e.g., 1:2, 1:5, 1:10, and 1:100) using the mobile phase as the diluent.

  • Sequential Injections: Inject the original, undiluted sample first. Then, inject each dilution, moving from the most concentrated to the least concentrated.

  • Analyze Chromatograms: Carefully observe the peak shape for each injection. If the peak tailing factor decreases and the peak becomes more symmetrical with increasing dilution, column overload is confirmed.[3]

  • Determine Optimal Concentration: Identify the highest concentration that provides a symmetrical peak (Tailing Factor ≤ 1.2) without compromising the required detection sensitivity. This is your optimal sample load.

Parameter Typical Observation in Column Overload Resolution
Peak Shape Asymmetrical, often with a "shark fin" or fronting appearance. Tailing is also common.[1]Peak becomes more symmetrical with dilution.
Retention Time May decrease slightly with higher concentrations.Retention time may increase slightly and stabilize upon dilution.[3]
Guide 2: Column Washing Protocol for Contamination Removal

If your column is contaminated with strongly retained compounds, it can lead to poor peak shape. A thorough wash can often restore performance.[3]

Important: Disconnect the column from the detector before starting the wash protocol to prevent contamination of the detector cell.[3]

Experimental Protocol (for standard C18 columns):

  • Set a Low Flow Rate: Set the pump flow rate to 0.5-1.0 mL/min.

  • Flush in Sequence: Flush the column with 10-20 column volumes of each of the following solvents in the order listed.

  • Re-equilibrate: After the wash, re-equilibrate the column with your mobile phase until a stable baseline is achieved.

Step Solvent Purpose Typical Volume (4.6 mm ID x 250 mm column)
1Mobile Phase (without buffer salts)Remove buffer salts to prevent precipitation.[3]25-50 mL
2100% HPLC-grade WaterRemove any remaining salts.[3]25-50 mL
3100% AcetonitrileRemove polar organic contaminants.25-50 mL
4100% IsopropanolRemove non-polar contaminants.[3]25-50 mL
5100% Hexane (B92381)For highly non-polar, stubborn contaminants only.[3]25-50 mL
6100% IsopropanolRequired if hexane was used to ensure miscibility.[3]25-50 mL
7100% AcetonitrileTransition back to reversed-phase conditions.25-50 mL
8Mobile PhaseRe-equilibrate the column for analysis.[3]25-50 mL

Note: If the problem persists after a thorough wash, the column may be irreversibly damaged and require replacement.[3]

Reference Chromatographic Conditions

While the optimal conditions for 14-O-Acetylsachaconitine must be determined empirically, the following table summarizes typical starting conditions used for the analysis of related aconitine alkaloids, which can serve as a strong foundation for method development.[5][7]

Parameter Condition 1 (High pH) Condition 2 (With TEA) Rationale
Column C18 (e.g., Waters Xterra RP18, 5 µm, 4.6 x 250 mm)C18 (e.g., Microsorb C18, 5 µm, 4.6 x 250 mm)Standard stationary phase for alkaloid analysis.
Mobile Phase A 2.5-10 mM Ammonium Bicarbonate in Water (pH 10)[5]Triethylamine (TEA) BufferHigh pH suppresses silanol interactions.[5] TEA acts as a competing base to mask silanol sites.
Mobile Phase B AcetonitrileAcetonitrileCommon organic modifier for reversed-phase.
Elution GradientGradientTo effectively elute a range of compounds.
Flow Rate 1.0 mL/min[5]1.0 mL/minStandard analytical flow rate.
Column Temp. 25 °C[5]45 °CHigher temperature can improve peak shape and reduce viscosity.
Detection (UV) 240 nm[5][7]238 nmCommon wavelength for this class of compounds.

References

Troubleshooting

Minimizing in-source fragmentation of 14-O-Acetylsachaconitine in ESI-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the in-source fragmentation of 14-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the in-source fragmentation of 14-O-Acetylsachaconitine during Electrospray Ionization Mass Spectrometry (ESI-MS) analysis.

Troubleshooting Guides

Issue: Significant In-Source Fragmentation of 14-O-Acetylsachaconitine is Observed

This guide provides a systematic approach to identifying and mitigating the causes of in-source fragmentation (ISF) for 14-O-Acetylsachaconitine, a diterpenoid alkaloid susceptible to cleavage, particularly the loss of its acetyl group.

Initial Assessment Workflow

cluster_0 Troubleshooting Workflow for In-Source Fragmentation A High In-Source Fragmentation Observed (e.g., prominent [M+H-CH3COOH]+ ion) B Reduce Cone Voltage / Fragmentor Voltage (Primary Parameter) A->B Start Optimization C Optimize Ion Source Temperature (Lower Temperature) B->C If fragmentation persists D Adjust Nebulizer and Desolvation Gas Flow C->D Continue Optimization E Modify Mobile Phase Composition D->E F Review Capillary Voltage E->F G Fragmentation Minimized? F->G Evaluate Results G->B No, reiterate with finer adjustments H Analysis Complete G->H Yes cluster_0 In-Source Fragmentation of 14-O-Acetylsachaconitine M [M+H]+ M_AcOH [M+H-CH3COOH]+ M->M_AcOH - CH3COOH (60 Da) M_AcOH_H2O [M+H-CH3COOH-H2O]+ M_AcOH->M_AcOH_H2O - H2O (18 Da) M_AcOH_CO [M+H-CH3COOH-CO]+ M_AcOH->M_AcOH_CO - CO (28 Da)

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Biological Activities of Sachaconitine and 14-O-Acetylsachaconitine

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the biological activities of two diterpenoid alkaloids: Sachaconitine and 14-O-Acetylsachaconitine. Due to th...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the biological activities of two diterpenoid alkaloids: Sachaconitine and 14-O-Acetylsachaconitine. Due to the limited availability of direct comparative studies, this guide leverages data on the closely related and extensively studied compound, aconitine (B1665448), as a proxy for Sachaconitine, while noting the current absence of biological activity data for 14-O-Acetylsachaconitine in publicly accessible literature.

Executive Summary

Diterpenoid alkaloids isolated from plants of the Aconitum genus are known for their potent physiological effects, including analgesic and anti-inflammatory properties. This guide focuses on a comparative analysis of Sachaconitine and its acetylated derivative, 14-O-Acetylsachaconitine. While specific quantitative data for Sachaconitine is scarce, data for the parent compound, aconitine, demonstrates significant analgesic effects in various animal models. These effects are believed to be mediated through interaction with voltage-gated sodium channels. The anti-inflammatory actions of aconitine-type alkaloids are linked to the modulation of key inflammatory pathways, including the NF-κB and COX-2 signaling cascades. Currently, there is no available biological activity data for 14-O-Acetylsachaconitine to facilitate a direct comparison.

Data Presentation: Analgesic Activity of Aconitine (as a proxy for Sachaconitine)

The analgesic properties of aconitine have been evaluated in several preclinical models of pain. The following tables summarize the quantitative data from these studies, offering insights into the potential activity of Sachaconitine.

Analgesic Activity in Hot Plate Test Dosage Increase in Pain Threshold (%) Reaction Time (sec) Reference Compound Reference Dosage Reference Increase in Pain Threshold (%) Reference Reaction Time (sec)
Aconitine0.3 mg/kg17.12-Aspirin200 mg/kg19.215.0
Aconitine0.9 mg/kg20.277.6Aspirin200 mg/kg19.215.0

Table 1: Aconitine demonstrated a dose-dependent increase in the pain threshold of mice in the hot plate test, a model for centrally mediated analgesia. At a dose of 0.9 mg/kg, its effect was comparable to that of 200 mg/kg of aspirin.[1]

Analgesic Activity in Acetic Acid-Induced Writhing Test Dosage Inhibition of Writhing (%) Reference Compound Reference Dosage Reference Inhibition of Writhing (%)
Aconitine0.3 mg/kg68Aspirin200 mg/kg75
Aconitine0.9 mg/kg76Aspirin200 mg/kg75

Table 2: In the acetic acid-induced writhing test, a model of visceral pain, aconitine significantly reduced the number of writhes in mice. The 0.9 mg/kg dose of aconitine showed a percentage of inhibition similar to that of 200 mg/kg of aspirin.[1]

Acute Toxicity Compound LD50 (mg/kg) Animal Model
Aconitine~0.15Mice

Table 3: Aconitine exhibits high acute toxicity, a critical consideration in its therapeutic potential.[2]

Biological Activity of 14-O-Acetylsachaconitine

Currently, there is a lack of publicly available data on the biological activity of 14-O-Acetylsachaconitine. Further research is required to elucidate its pharmacological profile and to enable a direct comparison with Sachaconitine.

Experimental Protocols

Hot Plate Test

The hot plate test is a widely used method to assess the central analgesic activity of pharmacological substances.[3]

  • Apparatus: A commercially available hot plate apparatus with a surface temperature maintained at a constant 55 ± 0.5°C. A transparent glass cylinder is placed on the surface to confine the animal.

  • Animals: Mice are typically used and are acclimatized to the laboratory environment before the experiment.

  • Procedure:

    • A baseline latency is determined for each mouse by placing it on the hot plate and recording the time it takes to elicit a pain response, such as licking a paw or jumping. A cut-off time (e.g., 30 seconds) is set to prevent tissue damage.

    • The test compound (e.g., Sachaconitine) or a reference drug (e.g., aspirin) is administered to the animals.

    • At predetermined time intervals after drug administration (e.g., 30, 60, 90, and 120 minutes), the mice are again placed on the hot plate, and the reaction time is recorded.

  • Data Analysis: The increase in latency time (pain threshold) compared to the baseline is calculated as a percentage.

Acetic Acid-Induced Writhing Test

This test is a chemical method used to induce visceral pain and is sensitive to peripherally acting analgesics.[4]

  • Materials: A 0.6% solution of acetic acid in saline.

  • Animals: Mice are used for this assay.

  • Procedure:

    • Animals are pre-treated with the test compound (e.g., Sachaconitine) or a reference drug (e.g., diclofenac (B195802) sodium) via a suitable route of administration (e.g., oral or intraperitoneal).

    • After a specific absorption period (e.g., 30-60 minutes), a 0.6% solution of acetic acid (10 ml/kg) is injected intraperitoneally.

    • Immediately after the injection, each mouse is placed in an individual observation cage.

    • The number of writhes (a characteristic stretching and constriction of the abdomen and extension of the hind limbs) is counted for a set period, typically 15-20 minutes, starting 5 minutes after the acetic acid injection.[4]

  • Data Analysis: The number of writhes in the treated groups is compared to the control group (vehicle-treated), and the percentage of inhibition is calculated.

Carrageenan-Induced Paw Edema

This is a classic model of acute inflammation used to evaluate the anti-inflammatory activity of compounds.[5][6]

  • Materials: A 1% suspension of carrageenan in sterile saline.

  • Animals: Rats are commonly used for this model.

  • Procedure:

    • The initial paw volume of the rats is measured using a plethysmometer.

    • The test compound or a reference anti-inflammatory drug is administered to the animals.

    • After a defined period, 0.1 mL of a 1% carrageenan suspension is injected into the sub-plantar region of the right hind paw.

    • The paw volume is measured again at various time points after the carrageenan injection (e.g., 1, 2, 3, and 4 hours).

  • Data Analysis: The percentage of inhibition of edema is calculated by comparing the increase in paw volume in the treated groups with the control group.

Signaling Pathways

NF-κB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of the inflammatory response.[2][7][8][9] Activation of this pathway leads to the transcription of numerous pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules. Many anti-inflammatory compounds exert their effects by inhibiting the NF-κB pathway.

NF_kappa_B_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Pro-inflammatory\nStimuli Pro-inflammatory Stimuli Receptor Receptor IKK Complex IKK Complex Receptor->IKK Complex IκBα IκBα IKK Complex->IκBα P IκBα-NF-κB IκBα NF-κB IKK Complex->IκBα-NF-κB P Ubiquitination\n& Degradation Ubiquitination & Degradation IκBα->Ubiquitination\n& Degradation NF-κB NF-κB NF-κB_n NF-κB NF-κB->NF-κB_n Translocation IκBα-NF-κB->NF-κB Release DNA DNA NF-κB_n->DNA Pro-inflammatory\nGene Expression Pro-inflammatory Gene Expression DNA->Pro-inflammatory\nGene Expression COX2_Pathway Phospholipase A2 Phospholipase A2 Arachidonic Acid Arachidonic Acid Prostaglandins\n(e.g., PGE2) Prostaglandins (e.g., PGE2) Arachidonic Acid->Prostaglandins\n(e.g., PGE2) COX-2 COX-2 COX-2 Inflammation & Pain Inflammation & Pain Prostaglandins\n(e.g., PGE2)->Inflammation & Pain Pro-inflammatory\nStimuli Pro-inflammatory Stimuli Induction Induction Pro-inflammatory\nStimuli->Induction Induction->COX-2

References

Comparative

A Comparative Guide to HPLC Methods for the Quantification of Aconitum Alkaloids

For Researchers, Scientists, and Drug Development Professionals The accurate quantification of Aconitum alkaloids is paramount for the safety and efficacy of traditional medicines and the development of new therapeutic a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Aconitum alkaloids is paramount for the safety and efficacy of traditional medicines and the development of new therapeutic agents. Due to the narrow therapeutic index and high toxicity of these compounds, robust and validated analytical methods are essential. High-Performance Liquid Chromatography (HPLC) is the most widely employed technique for the analysis of Aconitum alkaloids. This guide provides an objective comparison of various validated HPLC methods, supported by experimental data, to aid researchers in selecting the most appropriate method for their specific needs.

Comparative Analysis of Validated HPLC Methods

The following tables summarize the performance characteristics and experimental conditions of several published HPLC methods for the quantification of Aconitum alkaloids. This allows for a direct comparison of their key validation parameters.

Table 1: Performance Characteristics of Validated HPLC Methods for Aconitum Alkaloids

Method Ref.AnalytesLinearity (r²)Limit of Detection (LOD) (ng/mL)Limit of Quantification (LOQ) (ng/mL)Recovery (%)Precision (RSD, %)
Method 1Aconitine, Mesaconitine, Hypaconitine> 0.9999 - 1225 - 3796.6 - 103.1< 3.0
Method 2Aconitine0.9994----
Method 3Aconitine, Mesaconitine, Hypaconitine> 0.9990.1 ng (on column)--< 2.97
Method 4Aconitine, Mesaconitine, Hypaconitine, Benzoylaconine, Benzoylmesaconine, Benzoylhypaconine> 0.999--90 - 103< 3.28

Table 2: Experimental Conditions of Compared HPLC Methods

Method Ref.ColumnMobile PhaseGradient ElutionFlow Rate (mL/min)Detection Wavelength (nm)
Method 1Phenomenex Luna C18 (250 x 4.6 mm, 5 µm)Acetonitrile and 0.03 mol/mL ammonium (B1175870) bicarbonate (pH 9.5)Yes1.0231
Method 2Not SpecifiedNot SpecifiedNot SpecifiedNot SpecifiedNot Specified
Method 3XTerra RP18Acetonitrile and ammonium hydrogen carbonate bufferYesNot SpecifiedNot Specified
Method 4ODSAcetonitrile and ammonium bicarbonate buffer (pH 10.0)YesNot SpecifiedNot Specified

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are generalized protocols for sample preparation and HPLC analysis based on the compared methods.

Sample Preparation (General Protocol for Herbal Matrices)
  • Pulverization: The dried plant material (e.g., Aconitum roots) is pulverized into a fine powder and passed through a sieve (e.g., 0.45 mm).

  • Extraction: An accurately weighed amount of the powder (e.g., 1.0 g) is refluxed with an acidic alcohol solution (e.g., 6 mL of alcohol: pH 3.0 acetic acid = 85:15, v/v) for 1 hour. This extraction is typically repeated three times to ensure complete extraction of the alkaloids.[1]

  • Filtration and Concentration: The liquid extracts are combined, filtered, and the alcohol is evaporated under reduced pressure.

  • Liquid-Liquid Extraction: The resulting acidic aqueous solution is basified with a concentrated ammonia (B1221849) solution to a pH of approximately 10.0. The alkaloids are then extracted with an organic solvent, such as chloroform, multiple times (e.g., 3 x 20 mL).[1]

  • Final Preparation: The combined organic phases are evaporated to dryness. The residue is reconstituted in a suitable solvent (e.g., the initial mobile phase of the HPLC method) and filtered through a 0.45 µm membrane filter before injection into the HPLC system.

HPLC Analysis (Representative Protocol - Method 1)
  • Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) is used.

  • Chromatographic Conditions:

    • Column: Phenomenex Luna C18 (250 mm × 4.6 mm, 5 µm particle size).[1]

    • Mobile Phase:

      • Solvent A: Acetonitrile.[1]

      • Solvent B: 0.03 mol/mL ammonium bicarbonate buffer, with the pH adjusted to 9.50 with concentrated ammonia solution.[1]

    • Gradient Elution: A typical gradient might start with a lower concentration of acetonitrile, which is gradually increased to elute the more non-polar alkaloids. For example, 35% A for 30 min, then increasing to 45% A over 8 min, and holding for a further 32 min.[1]

    • Flow Rate: 1.0 mL/min.[1]

    • Column Temperature: Ambient or controlled (e.g., 25°C).

    • Detection: The DAD is set to monitor at 231 nm.[1]

  • Quantification: Calibration curves are constructed by plotting the peak area against the concentration of the respective alkaloid standards. The concentration of the alkaloids in the samples is then determined from these curves.

Visualizing the Workflow and Signaling Pathway

To better understand the experimental process and the biological context of Aconitum alkaloids, the following diagrams are provided.

HPLC_Validation_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_validation Method Validation cluster_quant Quantification Sample Aconitum Sample Extraction Extraction Sample->Extraction Standard Alkaloid Standards Dilution Serial Dilution Standard->Dilution HPLC HPLC System Extraction->HPLC Dilution->HPLC Chromatogram Chromatogram Acquisition HPLC->Chromatogram Linearity Linearity Chromatogram->Linearity LOD_LOQ LOD & LOQ Chromatogram->LOD_LOQ Precision Precision Chromatogram->Precision Accuracy Accuracy (Recovery) Chromatogram->Accuracy Specificity Specificity Chromatogram->Specificity Quantification Quantification of Alkaloids in Sample Accuracy->Quantification

Caption: A generalized workflow for the validation of an HPLC method for Aconitum alkaloid quantification.

Aconitum_Alkaloid_Signaling_Pathway Aconitine Aconitum Alkaloids (e.g., Aconitine) VGSC Voltage-Gated Sodium Channels (VGSCs) Aconitine->VGSC binds to and activates Na_Influx Persistent Na+ Influx VGSC->Na_Influx Depolarization Membrane Depolarization Na_Influx->Depolarization Ca_Overload Intracellular Ca2+ Overload Depolarization->Ca_Overload via Na+/Ca2+ exchanger p38_MAPK p38 MAPK Activation Ca_Overload->p38_MAPK Arrhythmia Arrhythmia Ca_Overload->Arrhythmia Apoptosis Apoptosis p38_MAPK->Apoptosis

References

Validation

A Comparative Guide to Antibody Cross-Reactivity in Diterpenoid Alkaloid Immunoassays

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of antibody cross-reactivity in immunoassays for the detection of diterpenoid alkaloids. The specificity of a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of antibody cross-reactivity in immunoassays for the detection of diterpenoid alkaloids. The specificity of antibodies is a critical factor in the development of reliable and accurate immunoassays for these structurally diverse and often toxic compounds. Understanding the cross-reactivity profile of an antibody is essential for interpreting assay results and ensuring the selective detection of the target analyte. This document summarizes quantitative cross-reactivity data from various studies, presents detailed experimental protocols for assessing cross-reactivity, and provides visual workflows to aid in the design and evaluation of diterpenoid alkaloid immunoassays.

Data Presentation: Cross-Reactivity of Antibodies to Diterpenoid Alkaloids

The following tables summarize the cross-reactivity of various monoclonal and polyclonal antibodies against a range of diterpenoid alkaloids. The data is presented as the 50% inhibitory concentration (IC50), which is the concentration of the analyte that causes a 50% reduction in the assay signal, and the cross-reactivity percentage, calculated relative to the primary target analyte.

Table 1: Cross-Reactivity of a Monoclonal Antibody (mAb 5D1) Developed for Aconitine Detection via ic-ELISA [1]

CompoundIC50 (ng/mL)Cross-Reactivity (%)
Aconitine3.65100
Indaconitine>1000<0.37
Lappaconitine>1000<0.37
Aconitumtalassicum>1000<0.37
Bulleyaconitine A>1000<0.37
Aconitine 3-acetate>1000<0.37

Table 2: Cross-Reactivity of a Monoclonal Antibody Developed for Aconitine-Type Alkaloids [2]

CompoundCross-Reactivity (%)
Aconitine100
MesaconitineHigh
HypaconitineHigh
JesaconitineHigh

Table 3: Specificity of Polyclonal Antisera (As1 and As2) for Aconitine using a Labeled Antigen [3]

CompoundAntiserum As1 Cross-Reactivity (%)Antiserum As2 Cross-Reactivity (%)
Aconitine100100
MesaconitineWeak156.6
BenzoylaconineWeakNot specified
BenzoylmesaconineWeakNot specified
LipoaconitineNo appreciableNo appreciable

Experimental Protocols

Key Experiment: Determination of Antibody Cross-Reactivity by Competitive ELISA

This protocol outlines a standard procedure for assessing the cross-reactivity of an antibody against various diterpenoid alkaloids using an indirect competitive enzyme-linked immunosorbent assay (ic-ELISA).

1. Materials and Reagents:

  • Coating Antigen: Hapten-protein conjugate (e.g., Aconitine-BSA).

  • Antibody: Monoclonal or polyclonal antibody specific to the target diterpenoid alkaloid.

  • Competitor Analytes: A panel of diterpenoid alkaloids structurally related to the target analyte.

  • Plates: 96-well microtiter plates.

  • Buffers: Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6), washing buffer (e.g., PBS with 0.05% Tween 20), blocking buffer (e.g., PBS with 1% BSA), and substrate buffer.

  • Enzyme-Conjugated Secondary Antibody: e.g., Goat anti-mouse IgG-HRP.

  • Substrate: e.g., TMB (3,3',5,5'-Tetramethylbenzidine).

  • Stop Solution: e.g., 2 M H₂SO₄.

  • Plate Reader: Capable of measuring absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

2. Procedure:

  • Coating:

    • Dilute the coating antigen to a pre-optimized concentration in coating buffer.

    • Add 100 µL of the diluted coating antigen to each well of a 96-well microtiter plate.

    • Incubate the plate overnight at 4°C.

  • Washing:

    • Wash the plate three times with washing buffer to remove unbound coating antigen.

  • Blocking:

    • Add 200 µL of blocking buffer to each well to block non-specific binding sites.

    • Incubate for 1-2 hours at 37°C.

  • Washing:

    • Wash the plate three times with washing buffer.

  • Competitive Reaction:

    • Prepare serial dilutions of the target analyte (standard) and the cross-reacting compounds in assay buffer.

    • Add 50 µL of the standard or cross-reacting compound dilutions to the wells.

    • Add 50 µL of the primary antibody (at a pre-optimized dilution) to each well.

    • Incubate for 1 hour at 37°C.

  • Washing:

    • Wash the plate three times with washing buffer.

  • Secondary Antibody Incubation:

    • Add 100 µL of the enzyme-conjugated secondary antibody (diluted in blocking buffer) to each well.

    • Incubate for 1 hour at 37°C.

  • Washing:

    • Wash the plate five times with washing buffer.

  • Substrate Reaction:

    • Add 100 µL of the substrate solution to each well.

    • Incubate in the dark at room temperature for 15-30 minutes.

  • Stopping the Reaction:

    • Add 50 µL of stop solution to each well.

  • Data Acquisition:

    • Measure the absorbance at the appropriate wavelength using a microplate reader.

3. Data Analysis:

  • Plot a standard curve of absorbance versus the logarithm of the concentration for the target analyte.

  • Determine the IC50 value for the target analyte and for each of the tested cross-reacting compounds from their respective dose-response curves. The IC50 is the concentration that results in 50% inhibition of the maximum signal.

  • Calculate the percent cross-reactivity using the following formula: Cross-Reactivity (%) = (IC50 of Target Analyte / IC50 of Cross-Reacting Compound) x 100

Mandatory Visualizations

experimental_workflow cluster_plate_prep Plate Preparation cluster_competition Competitive Reaction cluster_detection Detection cluster_analysis Data Analysis p1 Coat Plate with Hapten-Protein Conjugate p2 Wash Plate p1->p2 p3 Block Non-Specific Sites p2->p3 p4 Wash Plate p3->p4 c1 Add Standard or Test Alkaloid p4->c1 c2 Add Primary Antibody c1->c2 d1 Wash Plate c2->d1 d2 Add Enzyme-Conjugated Secondary Antibody d1->d2 d3 Wash Plate d2->d3 d4 Add Substrate d3->d4 d5 Stop Reaction d4->d5 a1 Measure Absorbance d5->a1 a2 Calculate IC50 Values a1->a2 a3 Determine Cross-Reactivity (%) a2->a3

Caption: Experimental workflow for determining antibody cross-reactivity using competitive ELISA.

signaling_pathway cluster_hapten Hapten Design & Conjugation cluster_immunization Immunization & Antibody Production cluster_assay Immunoassay Development h1 Diterpenoid Alkaloid h2 Hapten Synthesis (Introduction of a linker) h1->h2 h3 Conjugation to Carrier Protein (e.g., BSA) h2->h3 i1 Immunize Animal (e.g., Mouse) h3->i1 i2 Hybridoma Technology (for Monoclonal Abs) i1->i2 i3 Antibody Purification i2->i3 a1 Assay Optimization (e.g., ELISA) i3->a1 a2 Cross-Reactivity Testing a1->a2

Caption: Logical relationship from hapten design to immunoassay development for diterpenoid alkaloids.

References

Comparative

In Vitro Potency of Sachaconitine Derivatives: A Comparative Analysis

A comprehensive review of available scientific literature reveals a notable absence of specific studies on the in vitro relative potency of sachaconitine derivatives. Extensive searches for quantitative data, such as IC5...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive review of available scientific literature reveals a notable absence of specific studies on the in vitro relative potency of sachaconitine derivatives. Extensive searches for quantitative data, such as IC50 and EC50 values, detailed experimental methodologies, and defined signaling pathways for a series of these specific compounds have not yielded sufficient results to construct a detailed comparative guide as requested.

The focus of current research in this area appears to be on other related diterpenoid alkaloids. As a result, the core requirements for this comparison guide—quantitative data presentation, detailed experimental protocols, and visualization of signaling pathways for sachaconitine derivatives—cannot be met at this time due to the lack of primary research data in the public domain.

Alternative Analysis: In Vitro Potency of Lappaconitine (B608462) Derivatives

As a viable alternative, this guide presents a comparative analysis of the in vitro potency of lappaconitine derivatives . Lappaconitine is a structurally related C18-diterpenoid alkaloid that has been the subject of more extensive research, providing the necessary data for a comparative overview. The following sections detail the in vitro biological activities, experimental procedures, and associated mechanisms of action for various lappaconitine analogs.

Data Presentation: Relative Potency of Lappaconitine Derivatives

The following table summarizes the in vitro anti-inflammatory activity of selected lappaconitine derivatives, focusing on their ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-induced RAW264.7 macrophages.

CompoundDescriptionIC50 (µM) for NO InhibitionSource
Lappaconitine (LA)Parent Compound> 30[1]
A4 20-N-substituted derivative12.91 [1]
B4 20-N-substituted derivative> 30[1]
B10 20-N-substituted derivative> 30[1]
C3 20-N-substituted derivative> 30[1]
E2 20-N-substituted derivativeInactive[1]

Note: A lower IC50 value indicates higher potency.

Experimental Protocols

Inhibition of NO Production in RAW264.7 Macrophages

The assessment of the anti-inflammatory activity of lappaconitine derivatives was conducted by measuring their ability to inhibit nitric oxide (NO) production in murine macrophage cell line RAW264.7 stimulated with lipopolysaccharide (LPS).

  • Cell Culture: RAW264.7 cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

  • Compound Treatment: Cells were pre-treated with various concentrations of the lappaconitine derivatives for a specified period.

  • LPS Stimulation: Following pre-treatment, the cells were stimulated with LPS (1 µg/mL) to induce an inflammatory response and NO production.

  • Nitrite (B80452) Quantification (Griess Assay): After a 24-hour incubation period, the concentration of nitrite (a stable metabolite of NO) in the culture supernatant was measured using the Griess reagent. The absorbance at a specific wavelength was determined, and the nitrite concentration was calculated from a standard curve.

  • IC50 Determination: The half-maximal inhibitory concentration (IC50) was calculated from the dose-response curves.

Signaling Pathways and Experimental Workflows

The anti-inflammatory effects of the more potent lappaconitine derivatives, such as compound A4 , are believed to be mediated through the suppression of key inflammatory signaling pathways.

NF-κB and MAPK Signaling Pathways

Lappaconitine derivative A4 has been shown to inhibit the production of pro-inflammatory mediators like NO, PGE2, and TNF-α.[1] This inhibition is achieved by suppressing the activation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[1]

Below is a diagram illustrating the proposed mechanism of action for the anti-inflammatory effects of lappaconitine derivative A4.

G cluster_mapk MAPK Pathway cluster_nfkb NF-κB Pathway LPS LPS TLR4 TLR4 Receptor LPS->TLR4 Binds to ERK ERK TLR4->ERK Activates NFkB NF-κB TLR4->NFkB Activates A4 Lappaconitine Derivative A4 A4->ERK Inhibits (p-ERK/ERK) A4->NFkB Inhibits ProInflammatory Pro-inflammatory Mediators (NO, TNF-α, PGE2) ERK->ProInflammatory Induces NFkB->ProInflammatory Induces

Caption: Proposed mechanism of anti-inflammatory action of lappaconitine derivative A4.

Experimental Workflow for Screening Anti-inflammatory Activity

The following diagram outlines the general workflow used to screen the anti-inflammatory potential of the synthesized lappaconitine derivatives.

G start Start: Synthesized Lappaconitine Derivatives cell_culture Culture RAW264.7 Macrophages start->cell_culture pre_treatment Pre-treat cells with Lappaconitine Derivatives cell_culture->pre_treatment lps_stimulation Stimulate with LPS (1 µg/mL) pre_treatment->lps_stimulation incubation Incubate for 24 hours lps_stimulation->incubation griess_assay Measure NO production (Griess Assay) incubation->griess_assay ic50 Calculate IC50 values griess_assay->ic50 sar_analysis Structure-Activity Relationship (SAR) Analysis ic50->sar_analysis end Identify Lead Compounds sar_analysis->end

Caption: Workflow for in vitro screening of anti-inflammatory lappaconitine derivatives.

References

Validation

Unmasking Aconitum's Deadly Alkaloids: A Guide to Analytical Profiling

For researchers, scientists, and drug development professionals navigating the complex world of Aconitum alkaloids, selecting the optimal analytical method is paramount for ensuring safety and efficacy. This guide provid...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals navigating the complex world of Aconitum alkaloids, selecting the optimal analytical method is paramount for ensuring safety and efficacy. This guide provides a comprehensive comparison of key analytical techniques, supported by experimental data, to facilitate informed decisions in this critical area of natural product analysis.

The genus Aconitum, commonly known as aconite, wolfsbane, or monkshood, harbors a potent class of C18-, C19-, and C20-diterpenoid alkaloids.[1] While valued in traditional medicine for their analgesic and anti-inflammatory properties, their narrow therapeutic window and high toxicity necessitate precise and reliable analytical methods for their identification and quantification.[2][3] The toxicity of these alkaloids can be significantly reduced through processing, which hydrolyzes the highly toxic diester-diterpene alkaloids into less toxic monoester or amine alcohol-type alkaloids.[4][5][6] This guide will delve into the most prevalent analytical techniques, comparing their performance and providing detailed experimental protocols.

Comparative Analysis of Analytical Methods

The choice of analytical technique for Aconitum alkaloid profiling is often a trade-off between sensitivity, speed, and the complexity of the required instrumentation. The most commonly employed methods include High-Performance Liquid Chromatography (HPLC) coupled with various detectors, Ultra-Performance Liquid Chromatography (UPLC) with mass spectrometry (MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Method Key Advantages Key Disadvantages Typical Applications
HPLC-DAD/UV Cost-effective, robust, widely available.[7]Lower sensitivity and selectivity compared to MS detectors.[5]Routine quality control, quantification of major alkaloids.
UPLC-QTOF-MS High resolution and mass accuracy for confident identification of known and unknown compounds.[8]Higher instrument cost and complexity.Comprehensive profiling, metabolite identification, research and development.
LC-MS/MS (e.g., QTRAP) Excellent sensitivity and selectivity, ideal for trace-level quantification.[9]Requires method development for each specific analyte.Bioanalysis, toxicological screening, quantification in complex matrices.[10][11]
GC-MS Suitable for volatile and thermally stable alkaloids.[7]Requires derivatization for non-volatile alkaloids, potential for thermal degradation of some compounds.[11]Analysis of specific, less polar alkaloids.

Quantitative Performance Data

The following table summarizes key quantitative performance metrics for various analytical methods used in Aconitum alkaloid analysis. These values are indicative and can vary depending on the specific instrument, experimental conditions, and the alkaloid being analyzed.

Method Analyte(s) LOD (Limit of Detection) LOQ (Limit of Quantitation) Recovery (%) Matrix Reference
UHPLC-HRMS Aconitine, Mesaconitine, Hypaconitine0.08–0.1 µg/L0.2–0.3 µg/L88.6–107.2Human Urine[10]
LC-UV Aconitine, Mesaconitine, Hypaconitine~3 x σ~10 x σNot SpecifiedDietary Supplements[4]
GC-SIM Aconitum alkaloids and hydrolysis products10 pg (absolute)Not Specified83-93Human Fluid[11]
UPLC-ESI-MS MA, AC, HA, BMA, BAC, BHANot Specified1.20–4.28 ng/mL99.7–101.7Herbal Preparations[5]
LC-MS/MS (QTRAP) 6 Aconitum alkaloids0.55–1.5 ng/g (MDL)Not Specified±30% at MDLsSpice Powders[9]
UPLC-MS/MS 9 Diterpenoid alkaloidsNot SpecifiedNot Specified96.74–101.2Radix Aconitum Vilmoriniani[12]

Note: LOD and LOQ values are highly matrix-dependent. MDL refers to Method Detection Limit.

Experimental Workflow

The general workflow for the analysis of Aconitum alkaloids involves several key steps, from sample preparation to data analysis.

Aconitum Alkaloid Analysis Workflow General Workflow for Aconitum Alkaloid Analysis cluster_0 Sample Preparation cluster_1 Purification cluster_2 Analysis cluster_3 Data Processing Drying Drying & Grinding Extraction Extraction Drying->Extraction Filtration Filtration Extraction->Filtration SPE Solid-Phase Extraction (SPE) Filtration->SPE Chromatography Chromatographic Separation (HPLC/UPLC/GC) SPE->Chromatography Detection Detection (DAD/MS) Chromatography->Detection Identification Compound Identification Detection->Identification Quantification Quantification Identification->Quantification

Figure 1. A generalized workflow for the analysis of Aconitum alkaloids.

Detailed Experimental Protocols

Below are detailed methodologies for some of the key experiments cited in the literature.

UHPLC-HRMS for Aconitum Alkaloids in Human Urine[10]
  • Sample Preparation (Dispersive Micro-Solid Phase Extraction - DMSPE):

    • To a 2 mL urine sample, add the internal standard.

    • Vortex for 2 minutes and centrifuge at 5,000 rpm for 3 minutes.

    • Transfer the upper organic layer to a tube containing 15 mg of PCX sorbent.

    • Vortex for 30 seconds and separate the sorbent using a syringe filter.

    • Wash the sorbent with 1 mL of acetonitrile (B52724).

    • Elute the alkaloids with 1.5 mL of 2% ammonium (B1175870) hydroxide (B78521) in acetonitrile.

    • The eluate is ready for injection into the UHPLC-HRMS system.

  • Instrumentation (UHPLC-HRMS):

    • Column: HSS T3 analytical column.

    • Mobile Phase: Gradient elution with acetonitrile and water containing formic acid.

    • Mass Spectrometry: High-resolution mass spectrometry with a targeted MS/MS scan acquired at a resolution of 70,000 FWHM.

    • Ionization Mode: Positive electrospray ionization (ESI+).

HPLC-DAD and UHPLC-Q-Exactive Orbitrap MS/MS for Aconiti kusnezoffii Radix[1]
  • Sample Preparation (Ultrasonic Extraction):

    • Add five volumes of 70% methanol (B129727) to 10 g of powdered Aconiti kusnezoffii Radix.

    • Soak for 1 hour and then extract for 30 minutes using an ultrasonicator (250 W, 40 kHz).

    • Cool the sample to 25°C and replenish any lost weight with 70% methanol.

    • Filter the extract through a 0.22-μm nylon membrane before analysis.

  • Instrumentation (HPLC-DAD):

    • Qualitative Analysis Gradient: 0–8 min, 5% B; 8–38 min, 5%–95% B; 38–45 min, 95% B (where B is the organic mobile phase).

    • Quantitative Analysis Gradient: 0–13 min: 5%–25% B, 13–30 min: 25%–40% B.

    • Detection Wavelength: 230 nm.

  • Instrumentation (UHPLC-Q-Exactive Orbitrap MS/MS):

    • Details on the specific MS parameters were not provided in the abstract. However, Orbitrap technology provides high-resolution and accurate-mass data for confident compound identification.

GC-MS for Aconitum Alkaloids in Biological Fluids[11]
  • Sample Preparation (Solid-Phase Extraction):

    • Extract Aconitum alkaloids from biological fluids twice with 10 times the sample volume of ethanol.

    • Centrifuge and evaporate the extract to dryness.

    • Redissolve the residue in acetonitrile.

    • Apply the solution to a Bond Elut Si cartridge.

    • Wash the cartridge with chloroform (B151607) (10 mL) and then ethyl acetate (B1210297) (10 mL).

    • Elute the alkaloids with a 1:1 mixture of diethylamine (B46881) and chloroform (20 mL).

    • Evaporate the eluate to dryness and silylate the residue with BSTFA in pyridine (B92270) overnight at room temperature before GC-MS analysis.

  • Instrumentation (GC-MS):

    • Column: DB-5 fused-silica capillary column (15 m x 0.25-mm i.d.).

    • Oven Temperature Program: Start at 250°C for 1 min, then ramp to 320°C at 16°C/min.

    • Carrier Gas: Helium.

    • Ionization: Electron impact (EI) at 70 eV.

Conclusion

The selection of an appropriate analytical method for Aconitum alkaloid profiling is critical and depends on the specific research or quality control objectives. For routine analysis of known major alkaloids, HPLC-DAD offers a cost-effective solution. For comprehensive profiling and the identification of unknown compounds, high-resolution systems like UPLC-QTOF-MS are indispensable. When high sensitivity and selectivity are required for trace-level quantification in complex biological matrices, LC-MS/MS techniques are the methods of choice. The detailed protocols and comparative data presented in this guide aim to equip researchers with the necessary information to select and implement the most suitable analytical strategy for their work with these potent and pharmacologically significant natural products.

References

Comparative

A Guide to Inter-Laboratory Validation for the Quantification of 14-O-Acetylsachaconitine

For Researchers, Scientists, and Drug Development Professionals Comparative Analysis of Analytical Methodologies The choice of analytical technique is fundamental to the successful quantification of 14-O-Acetylsachaconit...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Analytical Methodologies

The choice of analytical technique is fundamental to the successful quantification of 14-O-Acetylsachaconitine. The two most common methods for the analysis of complex molecules like diterpenoid alkaloids are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). The selection of the most appropriate method depends on the required sensitivity, selectivity, and the instrumentation available in the participating laboratories.

Validation ParameterHPLC-UVUPLC-MS/MSAcceptance Criteria
Selectivity/Specificity ModerateHigh (based on mass-to-charge ratio)No significant interfering peaks at the retention time of the analyte.
Linearity (r²) > 0.995> 0.998Correlation coefficient (r²) ≥ 0.99[1]
Range 80% to 120% of nominal concentration80% to 120% of nominal concentrationSuitable levels of precision and accuracy within the defined range.
Accuracy (% Recovery) 90-110%95-105%Mean value should be within ±15% of the actual value.
Precision (%RSD)
- Repeatability< 5%< 3%RSD ≤ 2%
- Intermediate Precision< 10%< 5%RSD ≤ 5%
- Reproducibility< 15%< 10%To be determined by inter-laboratory study.
Limit of Detection (LOD) ng/mL rangepg/mL to low ng/mL rangeSignal-to-noise ratio ≥ 3
Limit of Quantitation (LOQ) ng/mL rangepg/mL to low ng/mL rangeSignal-to-noise ratio ≥ 10; accuracy within ±20% and precision ≤20%.[1]
Robustness ModerateHighNo significant changes in results with small variations in method parameters.

Experimental Protocols

Detailed and harmonized protocols are essential for a successful inter-laboratory validation. Below is a proposed protocol for a UPLC-MS/MS method, which is generally preferred for its high sensitivity and selectivity in complex matrices.

2.1. UPLC-MS/MS Method for 14-O-Acetylsachaconitine Quantification

This protocol is based on established methods for related aconitum alkaloids.[2][3][4]

  • Sample Preparation:

    • Accurately weigh 1.0 g of the powdered plant material or extract.

    • Add 20 mL of 70% methanol (B129727) containing 0.1% formic acid.

    • Perform ultrasonication for 30 minutes.

    • Centrifuge at 10,000 rpm for 10 minutes.

    • Filter the supernatant through a 0.22 µm syringe filter prior to injection.

  • Instrumentation:

    • UPLC system coupled with a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Chromatographic Conditions:

    • Column: ACQUITY UPLC BEH C18 column (2.1 mm × 50 mm, 1.7 µm).[5]

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: Acetonitrile.

    • Gradient Elution:

      • 0-1 min: 10% B

      • 1-5 min: 10-90% B (linear gradient)

      • 5-6 min: 90% B

      • 6-6.1 min: 90-10% B (linear gradient)

      • 6.1-8 min: 10% B

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40°C.

    • Injection Volume: 2 µL.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • Precursor Ion > Product Ion: To be determined by direct infusion of a 14-O-Acetylsachaconitine standard.

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 150°C.

    • Desolvation Temperature: 500°C.

    • Cone Gas Flow: 50 L/h.

    • Desolvation Gas Flow: 800 L/h.

Mandatory Visualizations

3.1. Inter-Laboratory Validation Workflow

The following diagram illustrates the key stages of an inter-laboratory validation study.

G A Method Development & Optimization B Single-Laboratory Validation A->B C Develop Validation Protocol B->C D Select Participating Laboratories C->D E Distribute Protocol, Samples & Standards D->E F Method Implementation & Familiarization E->F G Analysis of Validation Samples F->G H Data Submission to Coordinating Lab G->H I Statistical Analysis of Data H->I J Evaluation of Reproducibility I->J K Final Validation Report J->K

Caption: Workflow for an inter-laboratory analytical method validation study.

3.2. Logical Relationship of Validation Parameters

This diagram shows the hierarchical relationship between key validation parameters.

G Method Analytical Method Accuracy Accuracy Method->Accuracy Precision Precision Method->Precision Selectivity Selectivity Method->Selectivity Linearity Linearity & Range Method->Linearity Sensitivity Sensitivity Method->Sensitivity Robustness Robustness Method->Robustness Repeatability Repeatability Precision->Repeatability Intermediate Intermediate Precision Precision->Intermediate Reproducibility Reproducibility Precision->Reproducibility LOD LOD Sensitivity->LOD LOQ LOQ Sensitivity->LOQ

Caption: Key parameters evaluated during analytical method validation.

References

Validation

Comparative cytotoxicity of 14-O-Acetylsachaconitine and other diterpenoid alkaloids

A Comparative Analysis of the Cytotoxic Effects of Diterpenoid Alkaloids For Researchers, Scientists, and Drug Development Professionals Comparative Cytotoxicity Data The cytotoxic potential of diterpenoid alkaloids is t...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Analysis of the Cytotoxic Effects of Diterpenoid Alkaloids

For Researchers, Scientists, and Drug Development Professionals

Comparative Cytotoxicity Data

The cytotoxic potential of diterpenoid alkaloids is typically evaluated by determining their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The table below summarizes the IC50 values for several representative C19-diterpenoid alkaloids. It is important to note that direct comparisons should be made with caution, as experimental conditions can vary between studies.

AlkaloidCell LineIC50 (µM)Reference
AconitineHePG2Strong Inhibition[4]
MesaconitineHePG2Strong Inhibition[4]
HypaconitineHePG2Strong Inhibition[4]
LipomesaconitineKB9.9[2][5]
A549, MDA-MB-231, MCF-7, KB-VIN17.2 - 21.5[2][5]
LipoaconitineA549, MDA-MB-231, MCF-7, KB, KB-VIN13.7 - 20.3[2][5]
LipojesaconitineA549, MDA-MB-231, MCF-7, KB6.0 - 7.3[2][5]
KB-VIN18.6[2][5]

Note: Specific IC50 values for 14-O-Acetylsachaconitine are not available in the reviewed literature. The cytotoxicity of diterpenoid alkaloids is significantly influenced by their structure, including the nature and position of ester groups.[3][4] The presence of an acetyl group, such as in 14-O-Acetylsachaconitine, is a common structural feature among bioactive diterpenoid alkaloids.[6]

Experimental Protocols

The following section details a standard methodology for assessing the cytotoxicity of diterpenoid alkaloids using the MTT assay, a widely adopted colorimetric technique.

MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a quantitative method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[7]

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[7] The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

  • Diterpenoid alkaloid stock solutions (dissolved in a suitable solvent, e.g., DMSO)

  • Human cancer cell lines (e.g., A549, MCF-7, HePG2)

  • Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

  • Phosphate-buffered saline (PBS)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO, acidified isopropanol)[7]

  • 96-well plates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Harvest and count cells, ensuring high viability (>90%).

    • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

    • Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.[7]

  • Compound Treatment:

    • Prepare serial dilutions of the diterpenoid alkaloids in culture medium.

    • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the alkaloids) and a blank control (medium only).

    • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.[8]

  • MTT Incubation:

    • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well.

    • Incubate the plate for an additional 2-4 hours at 37°C, allowing the formazan crystals to form.

  • Formazan Solubilization:

    • Carefully remove the medium from each well.

    • Add 100-150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[7]

    • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

  • Absorbance Measurement:

    • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

    • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Visualizations

The following diagrams illustrate key experimental workflows and signaling pathways relevant to the study of diterpenoid alkaloid cytotoxicity.

experimental_workflow cluster_prep Preparation cluster_assay MTT Assay cluster_analysis Data Analysis cell_culture Cell Culture (e.g., A549, MCF-7) cell_seeding Cell Seeding (96-well plate) cell_culture->cell_seeding compound_prep Alkaloid Stock Solution Prep. treatment Compound Treatment (Serial Dilutions) compound_prep->treatment cell_seeding->treatment mtt_addition MTT Addition treatment->mtt_addition solubilization Formazan Solubilization mtt_addition->solubilization absorbance Absorbance Reading (570 nm) solubilization->absorbance ic50 IC50 Calculation absorbance->ic50

Caption: Workflow for determining the cytotoxicity of diterpenoid alkaloids using the MTT assay.

logical_relationship cluster_compound Compound Properties cluster_cellular Cellular Response cluster_outcome Experimental Outcome structure Diterpenoid Alkaloid Structure cytotoxicity Cytotoxicity (IC50) structure->cytotoxicity influences concentration Concentration viability Cell Viability concentration->viability affects apoptosis Apoptosis Induction concentration->apoptosis induces viability->cytotoxicity determines apoptosis->viability decreases pathway Signaling Pathway Activation apoptosis->pathway mediated by apoptosis_pathway cluster_extracellular cluster_cytosol cluster_mitochondrion Mitochondrion Aconitine Aconitine ROS ROS Generation Aconitine->ROS Mito Mitochondrial Dysfunction ROS->Mito Bax Bax CytoC Cytochrome c Bax->CytoC promotes release Bcl2 Bcl-2 Bcl2->CytoC inhibits release Casp9 Caspase-9 CytoC->Casp9 activates Casp3 Caspase-3 Casp9->Casp3 activates Apoptosis Apoptosis Casp3->Apoptosis executes Mito->Bax upregulates Mito->Bcl2 downregulates MMP Loss of MMP Mito->MMP MMP->CytoC promotes release

References

Comparative

A Comparative Analysis: UPLC-MS/MS vs. HPLC-UV for the Quantification of 14-O-Acetylsachaconitine

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Selecting the Optimal Analytical Technique The accurate quantification of 14-O-Acetylsachaconitine, a diterpenoid alkaloid with signi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Selecting the Optimal Analytical Technique

The accurate quantification of 14-O-Acetylsachaconitine, a diterpenoid alkaloid with significant pharmacological and toxicological interest, is paramount in various research and development settings. The choice of analytical methodology can profoundly impact the speed, sensitivity, and specificity of its determination. This guide provides a comprehensive benchmark of two prevalent techniques: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Executive Summary: Key Performance Differences

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) emerges as the superior technique for the analysis of 14-O-Acetylsachaconitine, offering significantly lower limits of detection and quantification, enhanced specificity, and a much shorter analytical run time. While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) remains a viable and more accessible option for routine analysis where high sensitivity is not a prerequisite, it is susceptible to matrix interferences and has a longer analytical cycle. The selection between these two powerful techniques should be guided by the specific requirements of the analytical task, balancing the need for sensitivity and throughput against instrumentation availability and operational costs.

Quantitative Performance Benchmark

The following table summarizes the typical quantitative performance parameters for the analysis of 14-O-Acetylsachaconitine using UPLC-MS/MS and HPLC-UV. Data is synthesized from published methods for structurally similar Aconitum alkaloids.

Performance MetricUPLC-MS/MSHPLC-UV
Limit of Detection (LOD) 0.05 - 0.5 ng/mL~1 µg/mL[1]
Limit of Quantification (LOQ) 0.1 - 1.0 ng/mL2 - 5 µg/mL[1]
Linearity (r²) >0.997[2]>0.999[1]
Precision (%RSD) < 15%[2]< 2%[1]
Accuracy (%Recovery) 85 - 115%[2]95 - 105%
Analysis Run Time 2 - 5 minutes15 - 30 minutes
Specificity Very High (based on mass-to-charge ratio)Moderate (risk of co-eluting interferences)
Sample Throughput HighLow to Moderate

Experimental Protocols

Detailed methodologies for the analysis of 14-O-Acetylsachaconitine using both UPLC-MS/MS and HPLC-UV are provided below. These protocols are based on established methods for Aconitum alkaloids and serve as a practical guide for method development.[2][3][4][5][6]

Sample Preparation (General Protocol)
  • Extraction from Plant Material:

    • Homogenize 1 g of powdered plant material with 20 mL of 70% methanol.

    • Perform ultrasonic extraction for 30 minutes.

    • Centrifuge the extract at 10,000 rpm for 10 minutes.

    • Filter the supernatant through a 0.22 µm syringe filter prior to injection.

  • Extraction from Biological Matrix (e.g., Plasma):

    • To 100 µL of plasma, add an internal standard and 300 µL of acetonitrile (B52724) to precipitate proteins.

    • Vortex for 1 minute, then centrifuge at 13,000 rpm for 10 minutes.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in 100 µL of the initial mobile phase.

UPLC-MS/MS Method
  • Chromatographic System: Waters ACQUITY UPLC I-Class or equivalent.

  • Column: ACQUITY UPLC BEH C18 (2.1 mm x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution:

    • 0-0.5 min: 10% B

    • 0.5-2.0 min: 10-90% B (linear gradient)

    • 2.0-2.5 min: 90% B

    • 2.5-2.6 min: 90-10% B (linear gradient)

    • 2.6-4.0 min: 10% B (re-equilibration)

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2 µL.

  • Mass Spectrometer: Triple Quadrupole (e.g., Waters Xevo TQ-S).

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 500°C.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 14-O-Acetylsachaconitine: Precursor Ion (m/z) 434.3 [M+H]⁺ -> Product Ions (m/z) 374.3 (loss of acetic acid), 356.3 (loss of acetic acid and water).

    • Note: The molecular formula of 14-O-Acetylsachaconitine is C25H39NO5, with a molecular weight of 433.6 g/mol .

HPLC-UV Method
  • Chromatographic System: Agilent 1260 Infinity II or equivalent.

  • Column: C18 (4.6 mm x 250 mm, 5 µm).

  • Mobile Phase A: 20 mM Ammonium Bicarbonate buffer (pH 10).

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution:

    • 0-15 min: 20-50% B (linear gradient)

    • 15-20 min: 50-80% B (linear gradient)

    • 20-25 min: 80% B

    • 25-26 min: 80-20% B (linear gradient)

    • 26-30 min: 20% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • UV Detector Wavelength: 240 nm.

Workflow and Logic

The following diagram illustrates the typical workflow for a comparative analysis of 14-O-Acetylsachaconitine using UPLC-MS/MS and HPLC-UV.

G cluster_prep Sample Preparation cluster_uplc UPLC-MS/MS Analysis cluster_hplc HPLC-UV Analysis cluster_analysis Data Processing & Comparison Sample Sample (Plant or Biological Matrix) Extraction Extraction Sample->Extraction Cleanup Filtration / SPE Extraction->Cleanup UPLC UPLC Separation Cleanup->UPLC HPLC HPLC Separation Cleanup->HPLC MSMS Tandem MS Detection UPLC->MSMS UPLC_Data High-Sensitivity Data MSMS->UPLC_Data Quant Quantification UPLC_Data->Quant UV UV Detection HPLC->UV HPLC_Data Moderate-Sensitivity Data UV->HPLC_Data HPLC_Data->Quant Comparison Performance Comparison Quant->Comparison

Caption: Comparative analytical workflow for 14-O-Acetylsachaconitine.

Concluding Remarks

The choice between UPLC-MS/MS and HPLC-UV for the analysis of 14-O-Acetylsachaconitine is contingent upon the specific analytical objectives. For research requiring high sensitivity, such as in pharmacokinetic studies or trace-level detection in complex matrices, UPLC-MS/MS is the unequivocal choice due to its superior sensitivity, specificity, and high-throughput capabilities.[6] Conversely, for routine quality control applications where analyte concentrations are relatively high and cost-effectiveness is a major consideration, HPLC-UV provides a robust and reliable, albeit less sensitive, alternative. The detailed protocols and performance data presented in this guide are intended to empower researchers and drug development professionals to make an informed decision that best aligns with their analytical needs and available resources.

References

Safety & Regulatory Compliance

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